1H,1H,2H,3H-Nonafluorohept-2-en-1-ol

• CAS: 72016-05-8

Core Science & Biosynthesis

1H and 19F NMR chemical shifts for 1H,1H,2H,3H-Nonafluorohept-2-en-1-ol

An in-depth technical guide on the structural elucidation of 1H,1H,2H,3H-nonafluorohept-2-en-1-ol (also systematically referred to as 4,4,5,5,6,6,7,7,7-nonafluorohept-2-en-1-ol) using high-resolution multinuclear Nuclear Magnetic Resonance (NMR) spectroscopy.

Introduction & Rationale

Fluorinated allylic alcohols are highly versatile synthons in modern organic chemistry and drug development. Specifically, 1H,1H,2H,3H-nonafluorohept-2-en-1-ol serves as a critical intermediate in the synthesis of perfluoroalkylated cyclic carbonates[1] and participates in photoinduced radical-initiated carboxylative cyclizations[2]. The incorporation of a perfluorobutyl ( −C4​F9​ ) group drastically alters the physicochemical properties of the molecule, enhancing lipophilicity and metabolic stability—key parameters in pharmacokinetics.

However, the extreme electron-withdrawing nature of the −C4​F9​ moiety profoundly impacts the local electronic environment of the allylic system. Precise structural elucidation relies heavily on 1H and 19F NMR spectroscopy[3]. This guide details the mechanistic causality behind the observed chemical shifts, spin-spin coupling networks, and the self-validating experimental protocols required to accurately characterize this molecule.

Mechanistic Basis of Chemical Shifts and Spin-Spin Coupling

The structure of 1H,1H,2H,3H-nonafluorohept-2-en-1-ol is HO−CH2​−CH=CH−CF2​−CF2​−CF2​−CF3​ . The presence of both a hydroxyl group and a perfluoroalkyl chain across a rigid alkene geometry dictates a highly specific NMR profile.

1H NMR Deshielding and Allylic Effects

• C1 Protons ( −CH2​−OH ): The protons on C1 are subject to the combined deshielding effects of the adjacent electronegative oxygen atom and the diamagnetic anisotropy of the C=C double bond. They typically resonate as a doublet of doublets (dd) around 4.35–4.45 ppm .

• C2 Proton ( =CH−CH2​OH ): This vinylic proton is positioned beta to the perfluoroalkyl group. It resonates around 5.95–6.10 ppm . The coupling constant ( 3JH2−H3​ ) is the definitive marker for stereochemistry. For the (E)-isomer (trans), 3JHH​ is typically 15.5 Hz , whereas the (Z)-isomer (cis) exhibits a coupling of ~11.5 Hz.

• C3 Proton ( =CH−C4​F9​ ): The extreme inductive electron withdrawal ( −I effect) of the adjacent −CF2​− group severely depletes electron density from C3. Consequently, this proton is highly deshielded, shifting downfield to 6.30–6.45 ppm . It presents as a complex doublet of triplets (dt) due to trans-coupling with H2 and through-bond coupling with the adjacent fluorine atoms ( 3JHF​≈11.5 Hz).

19F NMR Inductive Gradients

• C4 Fluorines (Allylic −CF2​− ): The fluorine atoms alpha to the double bond are deshielded by the π -electron cloud of the alkene, shifting them downfield relative to the internal chain to approximately -113.5 ppm .

• C5 & C6 Fluorines (Internal −CF2​− ): These resonate upfield at -124.5 ppm and -126.1 ppm , respectively, forming complex multiplets due to extensive 3JFF​ and 4JFF​ coupling.

• C7 Fluorines (Terminal −CF3​ ): The terminal trifluoromethyl group appears as a distinct triplet around -81.3 ppm ( 4JFF​≈10.0 Hz).

Quantitative Data Summaries

The following tables summarize the expected high-resolution NMR parameters for the (E)-isomer based on structural analogs and foundational patent literature[3].

Table 1: 1H NMR Chemical Shifts and Coupling Constants (400 MHz, CDCl3​ )

Position	Proton Type	Chemical Shift ( δ , ppm)	Multiplicity	Coupling Constants ( J , Hz)	Integration
C1	−CH2​−OH	4.35 – 4.45	dd	3JH1−H2​=4.5 , 3JH1−OH​=5.5	2H
C2	=CH−CH2​OH	5.95 – 6.10	dt	3JH2−H3​=15.5 (trans), 3JH2−H1​=4.5	1H
C3	=CH−C4​F9​	6.30 – 6.45	dt	3JH3−H2​=15.5 , 3JH3−F4​=11.5	1H
OH	−OH	2.00 – 2.50	br s	Exchanges with D2​O	1H

Table 2: 19F NMR Chemical Shifts (376 MHz, CDCl3​ , ref CFCl3​ )

Position	Fluorine Type	Chemical Shift ( δ , ppm)	Multiplicity	Coupling Constants ( J , Hz)	Integration
C7	−CF3​	-81.3	t	4JF7−F6​=10.0	3F
C4	=CH−CF2​−	-113.5	m (dt)	3JF4−H3​=11.5 , 3JF4−F5​=14.0	2F
C5	−CF2​−	-124.5	m	Complex F−F coupling	2F
C6	−CF2​−	-126.1	m	Complex F−F coupling	2F

Experimental Protocol: Self-Validating NMR Acquisition

To ensure absolute scientific integrity, the acquisition protocol must be designed as a self-validating system. The inclusion of internal standards and specific decoupling experiments prevents misassignment caused by the complex spin systems of fluorinated alkenes.

Step-by-Step Methodology:

• Sample Preparation: Dissolve 15–20 mg of 1H,1H,2H,3H-nonafluorohept-2-en-1-ol in 0.6 mL of deuterated chloroform ( CDCl3​ ).

• Internal Standardization: Add 0.05% v/v Tetramethylsilane (TMS) as the 1H zero-point reference. Add 0.05% v/v Trichlorofluoromethane ( CFCl3​ ) as the 19F zero-point reference. Causality: External referencing can introduce chemical shift artifacts due to magnetic susceptibility differences; internal standards guarantee absolute shift accuracy.

• Probe Tuning & Matching: Manually tune and match the NMR probe for both the 1H (~400/600 MHz) and 19F (~376/564 MHz) channels.

• 1H NMR Acquisition: Acquire 16 scans using a 30° pulse angle. Set the relaxation delay ( D1​ ) to 2 seconds.

• 19F NMR Acquisition (Standard): Acquire 64 scans using a 30° pulse angle. Critical parameter: Set D1​ to ≥5 seconds. Causality: Fluorine nuclei in rigid perfluoroalkyl chains often exhibit prolonged T1​ longitudinal relaxation times. A short D1​ will result in incomplete relaxation, leading to artificially low integration values for the −CF3​ and −CF2​− groups.

• Self-Validation Step ( 19F{1H} Decoupled Acquisition): Run a secondary 19F acquisition with continuous broadband 1H decoupling. Causality: In the standard 19F spectrum, the C4 −CF2​− signal is a highly complex multiplet due to coupling with both adjacent fluorines and the H3 proton. Upon 1H decoupling, the 3JFH​ coupling is eliminated. The collapse of the C4 signal into a simpler multiplet definitively validates its assignment as the allylic −CF2​− group.

Workflow Visualization

Workflow for self-validating 1H and 19F NMR acquisition of fluorinated allylic alcohols.

References

• Title: Cyclic Carbonates through the Photo-Induced Carboxylative Cyclization of Allylic Alcohol with CO2: A Comprehensive Kinetic Study of the Reaction Mechanism by In Situ ATR-IR Spectroscopy Source: MDPI (Catalysts) URL: [Link]

• Title: Photoinduced radical-initiated carboxylative cyclization of allyl amines with carbon dioxide Source: Royal Society of Chemistry (Green Chemistry) URL: [Link]

• Title: JP2004204096A - Urethane (meth)

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Introduction: The Strategic Role of Fluorinated Alkenols in Modern Chemistry

An In-Depth Technical Guide to 1H,1H,2H,3H-Nonafluorohept-2-en-1-ol: Properties, Reactivity, and Applications

The strategic incorporation of fluorine into organic molecules has become a cornerstone of modern drug discovery, materials science, and agrochemical development. Fluorine's unique properties—high electronegativity, small atomic radius, and the ability of the C-F bond to act as a "super-hydrogen"—can profoundly influence a molecule's lipophilicity, metabolic stability, and binding affinity.[1][2] Within the diverse landscape of organofluorine chemistry, fluorinated alcohols are particularly valuable as versatile building blocks and specialized solvents.[3] This guide focuses on a unique member of this class: 1H,1H,2H,3H-Nonafluorohept-2-en-1-ol. This compound is a highly functionalized molecule featuring a reactive allylic alcohol, a stereodefined double bond, and a substantial polyfluorinated tail. While specific experimental data for this exact molecule is not extensively documented in public literature, this guide will provide a comprehensive overview of its predicted properties, expected reactivity, and potential applications by drawing upon established principles of fluorine chemistry and data from structurally analogous compounds. This document is intended for researchers, scientists, and professionals in drug development who seek to leverage the unique chemical space offered by such advanced fluorinated intermediates.

Physicochemical Properties: A Predictive Analysis

The physical properties of 1H,1H,2H,3H-Nonafluorohept-2-en-1-ol are dictated by the interplay between its polar alcohol head, the unsaturated hydrocarbon segment, and the dense, hydrophobic fluorinated chain. The following table summarizes its calculated and predicted properties, benchmarked against similar, well-documented fluorinated alcohols.

Property	Predicted/Calculated Value for 1H,1H,2H,3H-Nonafluorohept-2-en-1-ol	Reference Compound: 1H,1H,2H,2H-Nonafluoro-1-hexanol[4]
Molecular Formula	C7H5F9O	C6H5F9O
Molecular Weight	292.09 g/mol	264.09 g/mol
Appearance	Predicted: Colorless liquid	Colorless liquid[5]
Boiling Point	Estimated: 150-170 °C (at atm. pressure)	140-143 °C (lit.)
Density	Estimated: ~1.6 - 1.7 g/mL at 25 °C	1.59 g/mL at 25 °C (lit.)
Refractive Index	Estimated: ~1.32 - 1.34 at 20 °C	n20/D 1.314 (lit.)
Solubility	Predicted: Miscible with fluorinated solvents, ethers, and chlorinated solvents.[6] Limited solubility in water and hydrocarbon solvents.	Miscible with chloroform and methanol. Immiscible with water.[6]
pKa	Estimated: ~13-14	14.16 (Predicted)[4]

Causality Behind Predicted Properties:

• Boiling Point: The introduction of a double bond and an additional carbon atom compared to the reference hexanol is expected to increase the molecular weight and van der Waals forces, leading to a higher boiling point.

• Density: The high density is a hallmark of polyfluorinated compounds, attributable to the high atomic mass of fluorine.

• Solubility: The molecule's amphiphilic nature, with a polar alcohol group and a highly nonpolar (fluorous) tail, dictates its solubility profile. It is expected to exhibit "fluorous" properties, favoring dissolution in other fluorinated compounds.

Molecular Structure and Spectroscopic Characterization

The structure of 1H,1H,2H,3H-Nonafluorohept-2-en-1-ol presents distinct features for spectroscopic analysis.

Caption: Chemical structure of 1H,1H,2H,3H-Nonafluorohept-2-en-1-ol.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is an indispensable tool for confirming the structure of fluorinated molecules.[7]

• ¹H NMR: The proton spectrum is expected to be relatively simple and highly informative.

  • A doublet corresponding to the two protons of the -CH₂OH group at C1.

  • A multiplet for the vinyl proton at C2, coupled to the protons at C1 and C3.

  • A multiplet for the proton at C3, which will show complex coupling to the vinyl proton at C2 and the two fluorine atoms at C4.

  • A signal for the hydroxyl proton (-OH), which may be broad and its chemical shift will be concentration and solvent-dependent.

• ¹⁹F NMR: The fluorine spectrum will be the most characteristic fingerprint of the molecule.[8]

  • A triplet for the -CF₃ group at C7.

  • Three distinct multiplets for the three -CF₂- groups at C4, C5, and C6, with characteristic chemical shifts and coupling patterns. The group at C4 will be further split by the proton at C3.

• ¹³C NMR:

  • Signals for the seven carbon atoms, with those bonded to fluorine exhibiting large C-F coupling constants. The carbons of the C=C double bond will appear in the characteristic alkene region of the spectrum.

Infrared (IR) Spectroscopy

IR spectroscopy can confirm the presence of key functional groups.[9][10]

• O-H Stretch: A broad absorption band in the region of 3200-3600 cm⁻¹ is expected for the hydroxyl group.

• C-H Stretch: Peaks just above 3000 cm⁻¹ for the vinyl C-H bonds and just below 3000 cm⁻¹ for the alkyl C-H bonds.[10]

• C=C Stretch: A weak to medium absorption band around 1650-1680 cm⁻¹ for the carbon-carbon double bond.[10]

• C-F Stretch: A series of very strong and characteristic absorption bands in the region of 1100-1300 cm⁻¹, which is typical for polyfluorinated compounds.[9]

Chemical Reactivity and Synthetic Utility

The molecule's reactivity is dominated by its two primary functional groups: the allylic alcohol and the electron-deficient alkene.

Caption: Reactivity map of 1H,1H,2H,3H-Nonafluorohept-2-en-1-ol.

• Reactions of the Allylic Alcohol:

  • Substitution Reactions: Allylic alcohols are prone to substitution reactions. In the presence of acid catalysts or in highly polar, hydrogen-bond-donating solvents like 1,1,1,3,3,3-hexafluoroisopropanol (HFIP), the hydroxyl group can be protonated and leave as water, forming a resonance-stabilized allylic carbocation.[2][11][12] This intermediate can then be attacked by a wide range of nucleophiles. The strong electron-withdrawing nature of the nonafluoroheptyl group will likely disfavor the formation of a carbocation at C1, potentially favoring an Sₙ2' mechanism where the nucleophile attacks at C3.

  • Esterification and Etherification: Standard procedures can be used to convert the primary alcohol into esters and ethers, providing a handle for further functionalization or for creating specialized monomers for polymerization.

  • Oxidation: The primary alcohol can be oxidized to the corresponding aldehyde or carboxylic acid using standard oxidizing agents.

• Reactivity of the Fluoro-alkene:

  • Electrophilic Addition: The double bond can undergo electrophilic addition reactions. However, the powerful electron-withdrawing effect of the perfluoroalkyl group will deactivate the double bond towards electrophilic attack compared to a non-fluorinated alkene.

  • Michael Addition: The deactivation of the double bond towards electrophiles makes it more susceptible to nucleophilic attack (Michael addition), especially with soft nucleophiles. This provides a pathway to introduce functionality at the C2 position.

Potential Applications in Research and Drug Development

While this specific molecule is not widely commercialized, its structure suggests several high-value applications:

• Pharmaceutical Intermediates: The combination of a reactive alcohol handle, a modifiable double bond, and a lipophilic fluorinated tail makes it an attractive building block for synthesizing complex drug candidates. The fluorinated chain can enhance metabolic stability and membrane permeability.[1][13]

• Advanced Materials and Polymers: As a monomer, it could be used to create polymers with unique surface properties, such as hydrophobicity and oleophobicity.[14][15] Such materials are valuable for creating self-cleaning surfaces, low-friction coatings, and specialized membranes.

• ¹⁹F NMR Probes: Molecules containing multiple fluorine atoms in distinct chemical environments can serve as ¹⁹F NMR reporter probes for biological and materials science studies.

Experimental Protocols: A Hypothetical Framework

Given the absence of specific literature, the following protocols are proposed based on established methodologies for similar compounds.

Protocol 1: Hypothetical Synthesis Workflow

A plausible synthetic route could involve the reduction of a corresponding α,β-unsaturated ester, which itself could be synthesized via a Horner-Wadsworth-Emmons reaction between a perfluoroalkyl aldehyde and a phosphonate ylide.

Caption: Hypothetical synthesis workflow for the target molecule.

Step-by-Step Methodology:

• Reaction Setup: To a flame-dried, three-neck round-bottom flask under an inert atmosphere (Argon or Nitrogen), add anhydrous tetrahydrofuran (THF).

• Ylide Formation: Cool the flask to 0 °C and add sodium hydride (NaH) as a 60% dispersion in mineral oil. Slowly add triethyl phosphonoacetate dropwise. Allow the mixture to stir at 0 °C for 30 minutes, then warm to room temperature for 1 hour.

• Aldehyde Addition: Cool the reaction mixture back to 0 °C and add a solution of perfluorohexanal in anhydrous THF dropwise.

• Reaction: Allow the reaction to warm to room temperature and stir overnight. Monitor the reaction progress by thin-layer chromatography (TLC).

• Workup (Ester): Quench the reaction by carefully adding saturated aqueous ammonium chloride. Extract the aqueous layer with diethyl ether. Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Reduction: Dissolve the crude unsaturated ester in anhydrous dichloromethane (DCM) and cool to -78 °C under an inert atmosphere. Add diisobutylaluminium hydride (DIBAL-H) dropwise.

• Workup (Alcohol): After the reaction is complete, quench by slowly adding methanol, followed by a saturated aqueous solution of Rochelle's salt. Allow the mixture to stir vigorously until two clear layers form.

• Purification: Separate the layers and extract the aqueous phase with DCM. Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate. Purify the final product by vacuum distillation or column chromatography.

Protocol 2: Representative Reaction - Esterification

• Setup: In a round-bottom flask, dissolve 1H,1H,2H,3H-Nonafluorohept-2-en-1-ol (1.0 eq) in DCM.

• Reagents: Add triethylamine (1.5 eq) and a catalytic amount of 4-dimethylaminopyridine (DMAP).

• Acylation: Cool the mixture to 0 °C and add acetyl chloride (1.2 eq) dropwise.

• Reaction: Allow the reaction to warm to room temperature and stir for 4 hours.

• Workup: Quench the reaction with water. Separate the organic layer, wash with 1M HCl, saturated sodium bicarbonate, and brine. Dry over anhydrous sodium sulfate, filter, and concentrate to yield the crude ester product.

Safety and Handling

While a specific Safety Data Sheet (SDS) for this compound is not available, the following precautions, based on similar highly fluorinated chemicals, are strongly advised:

• Personal Protective Equipment (PPE): Always wear chemical-resistant gloves (e.g., nitrile), safety goggles or a face shield, and a lab coat.

• Ventilation: Handle the compound in a well-ventilated chemical fume hood to avoid inhalation of vapors.

• Incompatible Materials: Keep away from strong oxidizing agents and strong bases.

• Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area.

• Disposal: Dispose of waste in accordance with local, state, and federal regulations for hazardous chemical waste.

References

• Müller, K., Faeh, C., & Diederich, F. (2007). Fluorine in pharmaceuticals: looking beyond intuition. Science, 317(5846), 1881-1886.
• Ni, C., & Hu, J. (2017). The unique role of fluorine in organic synthesis. iScience, 25(1), 101859.
• Colomer, I., Chamberlain, A. E., Haughey, M. B., & Donohoe, T. J. (2017). A broad-spectrum catalyst for the environmentally benign oxidation of alcohols and amines.
• Alonso, F., Beletskaya, I. P., & Yus, M. (2008). Metal-catalyzed allylation of electrophiles. Chemical reviews, 108(8), 3133-3165.
• Gagnon, D., & Fillion, E. (2005). Friedel–Crafts allylation of arenes with allylic alcohols. Journal of the American Chemical Society, 127(23), 8286-8287.
• Kainz, S., & Tentschert, J. (2021). Infrared Spectroscopic Signatures of the Fluorous Effect Arise from a Change of Conformational Dynamics. Journal of the American Chemical Society, 143(13), 5123-5131.

• CliniSciences. (n.d.). 1h,1h-nonafluoro-1-pentanol suppliers USA. Retrieved from [Link]

• Thermo Fisher Scientific. (n.d.). 1H,1H,2H,2H-Perfluorooctanol, 97%. Retrieved from [Link]

• D'eon, J. C., & Mabury, S. A. (2007). Production of perfluorinated carboxylic acids (PFCAs) from the biotransformation of polyfluoroalkyl phosphate surfactants (PAPS): exploring routes of human contamination. Environmental science & technology, 41(13), 4799-4805.

• LookChem. (n.d.). 1-Hexanol, 3,3,4,4,5,5,6,6,6-nonafluoro-. Retrieved from [Link]

• Google Patents. (n.d.). US6133472A - Fluorinated oxyvinyl compounds and methods of preparing and using same.
• Christe, K. O., Wilson, W. W., Wilson, R. D., Bohlmann, R., & Alem, M. (1987). α-Fluoroalcohols: Synthesis and Characterization of Perfluorinated Methanol, Ethanol and n-Propanol, and their Oxonium Salts. Journal of the American Chemical Society, 109(25), 7604-7610.
• Newton, S., McMahen, R., Stites, A., & Lin, C. L. (2019). Identifying Per-and Polyfluorinated Chemical Species with a Combined Targeted and Non-Targeted-Screening High-Resolution Mass Spectrometry Workflow. Journal of visualized experiments: JoVE, (146), e59495.
• Borre, L., Green, C., & Tiffany, C. (2023). Spectroscopic characterization of perfluorohexyloctane, an eye drop for dry eye disease. Investigative Ophthalmology & Visual Science, 64(8), 4349-4349.
• Smith, B. C. (2016). The Infrared Spectroscopy of Alkenes. Spectroscopy, 31(11), 34-37.
• Meazzini, I., et al. (2023). µ-XRF mapping and fluorine K-edge µ-XANES spectroscopy of organofluorinated compounds in environmental and consumer product samples. Environmental Science: Processes & Impacts, 25(7), 1149-1159.
• Gati, W., et al. (2003). Synthesis, characterization and biological evaluation of 7 alpha-perfluoroalkylestradiol derivatives. The Journal of steroid biochemistry and molecular biology, 84(2-3), 237-247.
• Gali, M. L., et al. (2021). Structural Characterization of the Millennial Antibacterial (Fluoro)
• Kiefer, W., & Popp, J. (2005). Vibrational spectroscopic characterization of fluoroquinolones. Biopolymers, 78(5), 261-277.

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An In-depth Technical Guide to the Mass Spectrometry Fragmentation Pathways of 1H,1H,2H,3H-Nonafluorohept-2-en-1-ol

This technical guide provides a detailed exploration of the anticipated mass spectrometry fragmentation pathways of 1H,1H,2H,3H-Nonafluorohept-2-en-1-ol. Designed for researchers, scientists, and professionals in drug development, this document synthesizes established principles of mass spectrometry with insights from the analysis of structurally related fluorinated compounds. While experimental data for this specific molecule is not widely published, this guide offers a robust predictive framework based on fundamental fragmentation mechanisms.

Introduction: The Analytical Challenge of Fluorinated Compounds

Per- and polyfluoroalkyl substances (PFAS) are of significant environmental and toxicological concern.[1] Their unique chemical stability, a result of the strong carbon-fluorine bond, presents a considerable challenge for analytical characterization.[2] Mass spectrometry is a critical tool for the identification and quantification of these compounds.[3][4] Understanding the fragmentation patterns of emerging PFAS like 1H,1H,2H,3H-Nonafluorohept-2-en-1-ol is essential for developing reliable analytical methods. The mass spectra of most PFAS often lack a molecular ion, complicating their identification without chromatographic separation.[5]

The structure of 1H,1H,2H,3H-Nonafluorohept-2-en-1-ol, featuring a hydroxyl group, a double bond, and a highly fluorinated alkyl chain, suggests several predictable fragmentation routes under common ionization techniques such as Electron Ionization (EI) and Electrospray Ionization (ESI).

Predicted Fragmentation Pathways

The fragmentation of 1H,1H,2H,3H-Nonafluorohept-2-en-1-ol is expected to be dominated by several key mechanisms, including alpha-cleavage, McLafferty-type rearrangements, and eliminations of small neutral molecules like water and hydrogen fluoride.

Alpha-Cleavage

Alpha-cleavage is a common fragmentation pathway for alcohols and is initiated by the ionization of the oxygen atom.[6][7] This process involves the cleavage of a carbon-carbon bond adjacent to the carbon bearing the hydroxyl group, resulting in a resonance-stabilized oxonium ion.[8] For 1H,1H,2H,3H-Nonafluorohept-2-en-1-ol, two primary alpha-cleavage pathways are anticipated.

• Pathway 1: Cleavage of the C1-C2 Bond: This is expected to be a major fragmentation route, leading to the formation of the stable hydroxymethyl cation ([CH₂OH]⁺) at m/z 31. The corresponding radical fragment would be [C₆H₂F₉]•. The formation of the m/z 31 ion is a characteristic fragmentation of primary alcohols.

• Pathway 2: Cleavage of the C2-C3 Bond: While less common for primary alcohols, the presence of the double bond could influence this fragmentation. This would result in a larger oxygen-containing fragment.

McLafferty-type Rearrangement

The McLafferty rearrangement is a characteristic fragmentation of molecules containing a carbonyl group or a double bond and an abstractable gamma-hydrogen.[9][10][11] In 1H,1H,2H,3H-Nonafluorohept-2-en-1-ol, the double bond can participate in a six-membered transition state, leading to the transfer of a hydrogen atom and subsequent cleavage of the molecule.

This rearrangement would involve the transfer of a hydrogen from the C4 position to the oxygen atom (or potentially the double bond), followed by cleavage of the C2-C3 bond. This would result in the formation of a neutral alkene and a charged enol species. The resulting fragment ion would provide valuable structural information.

Neutral Losses

The elimination of small, stable neutral molecules is a common fragmentation process.[12] For 1H,1H,2H,3H-Nonafluorohept-2-en-1-ol, the following neutral losses are highly probable:

• Loss of Water ([M-18]): Dehydration is a very common fragmentation pathway for alcohols.[6] This would result in a radical cation with a mass 18 units lower than the molecular ion.

• Loss of Hydrogen Fluoride ([M-20]): Given the high degree of fluorination, the elimination of HF is a likely process. This can occur through various mechanisms, including rearrangements. The loss of H₂O and HF is a noted fragmentation pattern for fluorotelomer alcohols.[13]

• Sequential Losses: It is also probable to observe fragments resulting from sequential losses, such as the loss of both water and hydrogen fluoride.

Predicted Mass Spectrum Data

The following table summarizes the predicted key fragment ions and their probable origins for 1H,1H,2H,3H-Nonafluorohept-2-en-1-ol under electron ionization. The relative abundances are qualitative predictions based on the expected stability of the resulting ions.

m/z (predicted)	Proposed Formula	Fragmentation Pathway	Predicted Relative Abundance
300	[C₇H₅F₉O]⁺•	Molecular Ion	Low to absent
282	[C₇H₃F₉]⁺•	[M-H₂O]⁺•	Moderate
280	[C₇H₄F₈O]⁺•	[M-HF]⁺•	Moderate
262	[C₇H₂F₈]⁺•	[M-H₂O-HF]⁺•	Low
31	[CH₂OH]⁺	Alpha-cleavage	High

Experimental Protocols

To experimentally validate these predicted fragmentation pathways, a standard approach using gas chromatography-mass spectrometry (GC-MS) with electron ionization would be employed.[4][14]

Sample Preparation

• A stock solution of 1H,1H,2H,3H-Nonafluorohept-2-en-1-ol is prepared in a suitable solvent such as methanol or acetonitrile at a concentration of 1 mg/mL.

• A series of dilutions are made to prepare working standards in the µg/mL to ng/mL range.

• An internal standard (e.g., a ¹³C-labeled analog if available) is added to all standards and samples for quantification.

GC-MS Analysis

• Gas Chromatograph (GC):

  • Injector: Split/splitless injector, operated in splitless mode at 250 °C.

  • Column: A mid-polarity capillary column, such as a DB-624 or equivalent (6%-cyanopropylphenyl-94%-dimethylpolysiloxane), is suitable for separating polar fluorinated compounds.[4] A typical dimension would be 30 m x 0.25 mm i.d. x 1.4 µm film thickness.

  • Oven Program: Initial temperature of 40 °C held for 2 minutes, ramped at 10 °C/min to 280 °C, and held for 5 minutes.

  • Carrier Gas: Helium at a constant flow rate of 1.2 mL/min.

• Mass Spectrometer (MS):

  • Ionization Source: Electron Ionization (EI) at 70 eV.[15]

  • Source Temperature: 230 °C.

  • Quadrupole Temperature: 150 °C.

  • Mass Range: Scan from m/z 30 to 400.

  • Data Acquisition: Full scan mode to identify all fragment ions.

Conclusion

The mass spectrometry fragmentation of 1H,1H,2H,3H-Nonafluorohept-2-en-1-ol is predicted to be a complex process governed by well-established chemical principles. The primary fragmentation pathways are expected to be alpha-cleavage, leading to a prominent ion at m/z 31, and neutral losses of water and hydrogen fluoride. A McLafferty-type rearrangement involving the carbon-carbon double bond is also a plausible fragmentation route. The experimental protocol outlined in this guide provides a robust starting point for the empirical validation of these predictions. A thorough understanding of these fragmentation pathways is crucial for the accurate identification and quantification of this and other emerging fluorinated compounds in complex matrices.

References

• Arsenault, G., McAlees, A., McCrindle, R., & Riddell, N. (2007). Analysis of perfluoroalkyl anion fragmentation pathways for perfluoroalkyl carboxylates and sulfonates during liquid chromatography/tandem mass spectrometry: evidence for fluorine migration prior to secondary and tertiary fragmentation. Rapid communications in mass spectrometry : RCM, 21(23), 3803–3814.
• D'eon, J. C., & Mabury, S. A. (2007). Production of perfluorinated carboxylic acids (PFCAs) from the biotransformation of polyfluoroalkyl phosphate surfactants (PAPS): exploring routes of human contamination. Environmental science & technology, 41(13), 4799–4805.
• Groffen, T., et al. (2021). Molecular detection of per- and polyfluoroalkyl substances in water using time-of-flight secondary ion mass spectrometry. Frontiers in Chemistry, 9, 735388.
• Kadek, A., et al. (2022). Quantitative Identification of Nonpolar Perfluoroalkyl Substances by Mass Spectrometry. The Journal of Physical Chemistry A, 126(47), 8863-8870.
• Kissa, E. (2001). Fluorinated Surfactants and Repellents. CRC Press.
• Martin, J. W., et al. (2004). Polyfluoroalkyl phosphates: a new class of environmental contaminants. Environmental science & technology, 38(2), 313–318.
• Melo, L., et al. (2020). Gas chromatography and liquid chromatography coupled to mass spectrometry for the determination of fluorotelomer olefins, fluorotelomer alcohols, perfluoroalkyl sulfonamides and sulfonamido-ethanols in water.
• Benskin, J. P., et al. (2007). Isomer profiling of perfluorinated substances as a tool for environmental forensics. Environmental science & technology, 41(17), 6189–6195.
• Ruan, T., et al. (2015). Gas chromatography-tandem mass spectrometry with atmospheric pressure chemical ionization for fluorotelomer alcohols and perfluorinated sulfonamides determination.
• Smith, R. M. (2004). Understanding Mass Spectra: A Basic Approach. John Wiley & Sons.
• Sparkman, O. D., et al. (2011). Gas Chromatography and Mass Spectrometry: A Practical Guide. Academic Press.
• McLafferty, F. W. (1959). Mass Spectrometric Analysis. Molecular Rearrangements. Analytical Chemistry, 31(1), 82-87.
• Turecek, F., & McLafferty, F. W. (1993). Interpretation of Mass Spectra. University Science Books.

• The Organic Chemistry Tutor. (n.d.). The McLafferty Rearrangement. Retrieved from [Link]

• Chemistry Steps. (n.d.). McLafferty Rearrangement. Retrieved from [Link]

• Wikipedia. (n.d.). Alpha-cleavage. Retrieved from [Link]

• LCGC International. (2024, May 14). Fluorotelomer Alcohols in Indoor Air. Retrieved from [Link]

• Chemistry LibreTexts. (2024, September 30). 12.3: Mass Spectrometry of Some Common Functional Groups. Retrieved from [Link]

• Chemistry Steps. (n.d.). Alpha (α) Cleavage. Retrieved from [Link]

• Michigan State University Department of Chemistry. (2023, November 2). The Surprising Dynamics of the McLafferty Rearrangement. Retrieved from [Link]

• YouTube. (2022, June 19). McLafferty Rearrangement: An overview. Retrieved from [Link]

• Nielsen, K. F., et al. (2011). Ion fragmentation of small molecules in mass spectrometry.

• University of Florida Mass Spectrometry Research and Education Center. (n.d.). GC-MS. Retrieved from [Link]

• LCGC International. (2026, April 7). Introduction to Electron Impact Ionization for GC–MS. Retrieved from [Link]

• ResearchGate. (2014, February 11). Is it possible to analyze F-compounds with GCMS? Retrieved from [Link]

• Chemistry LibreTexts. (2023, August 29). Mass Spectrometry - Fragmentation Patterns. Retrieved from [Link]

• Chemistry LibreTexts. (2022, October 4). 6.11: Fragmentation Pathways. Retrieved from [Link]

• Arsenault, G., et al. (2007). Analysis of perfluoroalkyl anion fragmentation pathways for perfluoroalkyl carboxylates and sulfonates during liquid chromatography/tandem mass spectrometry: evidence for fluorine migration prior to secondary and tertiary fragmentation. Rapid Communications in Mass Spectrometry, 21(23), 3803-3814.

• Chemguide. (n.d.). FRAGMENTATION PATTERNS IN THE MASS SPECTRA OF ORGANIC COMPOUNDS. Retrieved from [Link]

• Dioxin 20XX International Symposium. (n.d.). ANALYSIS OF PERFLUOROALKYL ANION FRAGMENTATION PATHWAYS FOR BRANCHED PERFLUOROOCTANOIC ACIDS DURING LC/ESI-MS/MS. Retrieved from [Link]

• ChemConnections. (n.d.). Mass Spectrometry Fragmentation. Retrieved from [Link]

• PubChem. (n.d.). 2,2,3,4,4,5,5,6,6,7,7-Undecafluoroheptan-1-ol. Retrieved from [Link]

• Dummies.com. (2021, July 26). How to Identify Molecular Fragmentation Patterns in Mass Spectrometry. Retrieved from [Link]

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High-Resolution IR Spectroscopy of 1H,1H,2H,3H-Nonafluorohept-2-en-1-ol: A Technical Guide to Vibrational Causality and Structural Validation

Executive Summary

In modern organofluorine chemistry and drug development, perfluoroalkylated allylic alcohols serve as highly specialized building blocks. The incorporation of a perfluoroalkyl group ( Cn​F2n+1​ ) fundamentally alters the lipophilicity, metabolic stability, and electron distribution of the parent molecule. 1H,1H,2H,3H-Nonafluorohept-2-en-1-ol (CAS 72016-05-8) is a prime example of such a scaffold [3].

For researchers synthesizing or utilizing this compound, Infrared (IR) spectroscopy is the frontline analytical tool for structural verification. However, the presence of the nonafluorobutyl group ( C4​F9​ ) creates extreme electronic environments that shift standard vibrational frequencies. This whitepaper provides an in-depth, mechanistic breakdown of the IR absorption bands for 1H,1H,2H,3H-nonafluorohept-2-en-1-ol, coupled with a self-validating Attenuated Total Reflectance (ATR) FTIR experimental protocol.

Molecular Architecture & Vibrational Causality

To interpret the IR spectrum of 1H,1H,2H,3H-nonafluorohept-2-en-1-ol ( CF3​−CF2​−CF2​−CF2​−CH=CH−CH2​OH ), we must move beyond rote memorization of peak tables and understand the causality behind the molecular vibrations. The spectrum is dictated by three primary structural motifs:

The "Fluorine Fingerprint" (Inductive Effects)

Fluorine is the most electronegative element, and a perfluoroalkyl chain exerts a massive electron-withdrawing inductive effect (-I). The C-F bonds possess large dipole moments. During a stretching vibration, the change in dipole moment ( dμ/dq ) is exceptionally high, resulting in very strong, broad, and often overlapping absorption bands in the 1100 – 1350 cm⁻¹ region [1]. These bands will dominate the spectrum, often dwarfing the C-H and C=C stretches.

The Polarized Alkene (C=C Stretch)

In a standard, symmetrical internal alkene, the C=C stretch is often weak or IR-inactive due to a minimal change in the dipole moment. However, in 1H,1H,2H,3H-nonafluorohept-2-en-1-ol, the alkene is highly polarized. The electron-withdrawing C4​F9​ group pulls electron density away from the double bond, creating a permanent dipole across the C=C axis. This polarization significantly enhances the IR intensity of the C=C stretch, shifting it to a slightly higher frequency (~1660 – 1680 cm⁻¹ ) compared to unfluorinated analogs.

The Allylic Alcohol Motif (Hydrogen Bonding)

The terminal primary alcohol (-CH₂OH) participates in extensive intermolecular hydrogen bonding when in a neat liquid state. This weakens the O-H bond, lowering its force constant and shifting the absorption to lower wavenumbers (3200 – 3400 cm⁻¹ ) while drastically broadening the peak. The primary C-O stretch remains robust and can be cross-referenced against standard non-fluorinated allylic alcohols, such as 2-propen-1-ol [2].

Quantitative Data Presentation

The following table synthesizes the expected IR absorption bands, their relative intensities, and the mechanistic assignments based on the molecular architecture.

Wavenumber Range (cm⁻¹)	Relative Intensity	Vibrational Mode	Structural Assignment & Causality
3200 – 3400	Strong, Broad	O–H stretch	Intermolecular H-bonded hydroxyl group.
3030 – 3080	Weak	sp² C–H stretch	Vinylic protons on the polarized double bond.
2850 – 2950	Medium	sp³ C–H stretch	Methylene (-CH₂-) protons adjacent to the hydroxyl.
1660 – 1680	Medium to Strong	C=C stretch	Enhanced intensity due to C4​F9​ inductive polarization.
1100 – 1350	Very Strong (Multiple)	C–F stretch	Overlapping asymmetric/symmetric stretches of CF3​ and CF2​ .
1020 – 1050	Strong	C–O stretch	Primary alcohol C-O bond vibration.
960 – 980	Strong	=C–H out-of-plane	Indicates an (E)-alkene (trans) stereochemistry.

Experimental Protocol: High-Resolution ATR-FTIR Workflow

Because 1H,1H,2H,3H-nonafluorohept-2-en-1-ol is a liquid with intensely absorbing C-F bands, standard transmission FTIR (using KBr pellets or liquid cells) often results in "bottomed-out" (totally absorbed) peaks in the fingerprint region. Attenuated Total Reflectance (ATR) is the mandatory technique here, as it provides a consistently short pathlength (typically 0.5 to 2.0 µm).

The following step-by-step methodology is designed as a self-validating system to ensure data integrity.

Step 1: Instrument Calibration & Environmental Purge

• Equip the FTIR spectrometer with a single-reflection Diamond or ZnSe ATR accessory.

• Purge the sample compartment with dry N2​ for 15 minutes.

• Validation Check: Acquire a background spectrum. Ensure the CO2​ band (2350 cm⁻¹) and water vapor bands (3500-3900 cm⁻¹) are below 0.005 absorbance units.

Step 2: Sample Application

• Clean the ATR crystal with spectroscopic-grade isopropanol and allow it to evaporate completely.

• Deposit 1–2 drops of neat 1H,1H,2H,3H-nonafluorohept-2-en-1-ol directly onto the crystal, ensuring complete coverage of the active sensing area.

• Do not apply the pressure anvil, as the sample is a non-volatile liquid.

Step 3: Spectral Acquisition

• Set the resolution to 4 cm⁻¹ to ensure sufficient data density without excessive noise.

• Co-add a minimum of 64 scans to maximize the signal-to-noise ratio, particularly for the weak sp² C-H stretches.

Step 4: Data Processing & ATR Correction

• Apply an ATR Correction Algorithm via the spectrometer's software. Causality: ATR penetration depth is wavelength-dependent (it penetrates deeper at lower wavenumbers). Without correction, the intense C-F bands (~1200 cm⁻¹) will appear artificially larger relative to the O-H band (~3300 cm⁻¹).

• Perform a multipoint baseline correction to account for any scattering.

Step 5: Internal Integrity Check (Self-Validation Matrix)

To prove the sample has not degraded (e.g., oxidized to an aldehyde during storage), run the following logical checks on the resulting spectrum:

• Positive Control: The presence of both the broad O-H stretch (~3300 cm⁻¹) and the C-O stretch (~1030 cm⁻¹) confirms the primary alcohol is intact.

• Negative Control: Scan the 1720 – 1740 cm⁻¹ region. The absence of a sharp, intense C=O stretch validates that the sample has not undergone spontaneous oxidation. If a peak is present here, the sample is compromised and must be re-purified.

Workflow Visualization

Figure 1: Step-by-step ATR-FTIR spectral acquisition and self-validation workflow.

References

• End groups in fluoropolymers Source: Journal of Fluorine Chemistry URL:[Link]

• 2-Propen-1-ol (Allyl alcohol) IR Spectrum Source: NIST Chemistry WebBook URL:[Link]

Thermodynamic Stability and Physicochemical Profiling of 1H,1H,2H,3H-Nonafluorohept-2-en-1-ol: A Technical Guide

Executive Summary

For researchers and drug development professionals, fluorinated allylic alcohols represent a critical class of synthons. 1H,1H,2H,3H-Nonafluorohept-2-en-1-ol (CAS: 72016-05-8) is a highly specialized molecule characterized by a perfluorobutyl tail and an allylic alcohol head. This unique molecular architecture fundamentally alters its thermodynamic stability, boiling point dynamics, and reactivity compared to non-fluorinated analogs. As a Senior Application Scientist, I have structured this guide to unpack the causality behind its physicochemical behavior and provide field-proven, self-validating protocols for handling and analyzing this compound.

Molecular Architecture and Inductive Dynamics

The chemical behavior of 1H,1H,2H,3H-Nonafluorohept-2-en-1-ol is dictated by the dichotomy of its structure:

• The Perfluorobutyl Tail (-C₄F₉): Fluorine is highly electronegative, and the dense packing of nine fluorine atoms creates a massive inductive electron-withdrawing effect (-I effect). This tail is highly lipophilic, chemically inert, and imparts significant metabolic stability by resisting cytochrome P450-mediated oxidation [1].

• The Allylic Alcohol Head (-CH=CH-CH₂OH): This moiety provides the primary site for synthetic functionalization. However, the adjacent perfluoroalkyl group polarizes the alkene, making the π -bond electron-deficient and highly resistant to standard electrophilic additions.

Physicochemical Data & Boiling Point Thermodynamics

Understanding the baseline physical properties is critical for designing thermodynamic assays. Below is the consolidated physicochemical profile [2, 4].

Table 1: Physicochemical Profile of 1H,1H,2H,3H-Nonafluorohept-2-en-1-ol

Property	Value	Experimental Context / Method
Molecular Formula	C₇H₅F₉O	-
Molecular Weight	276.10 g/mol	-
Boiling Point	78–83 °C	Measured at 28 mm Hg (Vacuum)
Density	1.552 g/cm³	Measured at 20 °C
Flash Point	>110 °C	Closed Cup Method
CAS Registry Number	72016-05-8	-

Causality in Boiling Point Dynamics: Despite a high molecular weight (276.10 g/mol ), the compound exhibits a relatively low boiling point under vacuum (78–83 °C at 28 mmHg). This occurs because the low polarizability of the tightly bound fluorine electrons severely weakens intermolecular London dispersion forces. If this were a pure perfluoroalkane, it would boil even lower. However, the terminal hydroxyl (-OH) group establishes a robust intermolecular hydrogen-bonding network. The strong electron-withdrawing nature of the fluorinated tail actually increases the acidity of the hydroxyl proton, strengthening its hydrogen-bond donor capacity and anchoring the boiling point in this specific thermal window.

Thermodynamic Stability & Reactivity Profiling

The thermodynamic stability of 1H,1H,2H,3H-Nonafluorohept-2-en-1-ol is not static; it is highly dependent on its chemical environment.

C-F Bond Stability: The carbon-fluorine bond is one of the strongest in organic chemistry (~480 kJ/mol). This grants the molecule exceptional thermal and metabolic stability, making it an ideal building block for active pharmaceutical ingredients (APIs) where premature degradation is a liability.

Thermodynamic Isomerization: Allylic alcohols exist in a thermodynamic gradient. As demonstrated in recent literature regarding the [3], transition metals can facilitate the migration of the double bond to achieve a lower global energy minimum. For 1H,1H,2H,3H-Nonafluorohept-2-en-1-ol, the electron-deficient nature of the double bond means that metal-catalyzed isomerization can drive the molecule toward a more thermodynamically stable enol or saturated aldehyde form. Controlling this thermodynamic sink is crucial during complex syntheses.

Experimental Workflows

To ensure scientific integrity, the following protocols are designed as self-validating systems. Every step includes a mechanistic rationale and an internal control to verify the thermodynamic state of the compound.

Protocol 1: Vacuum Distillation and Boiling Point Verification

Heating fluorinated allylic alcohols to their atmospheric boiling points (estimated >175 °C) risks thermal degradation, dehydration, or retro-ene reactions. Vacuum distillation is mandatory.

• Apparatus Assembly: Set up a short-path distillation unit.

  • Causality: A short-path minimizes the thermal residence time of the vapor, preventing heat-induced isomerization.

• Pressure Regulation: Attach a digital vacuum controller and a dry-ice cold trap. Set the system precisely to 28 mmHg.

  • Self-Validating Step: The digital controller ensures the pressure remains static. If the pressure fluctuates, the boiling point will shift, invalidating the measurement. The cold trap captures any highly volatile cleavage products, serving as a mass-balance check for degradation.

• Thermal Equilibration: Submerge the boiling flask in a silicone oil bath. Heat at a rate of 2 °C/min until the reflux ring reaches the thermometer bulb.

• Fraction Collection: Collect the main fraction strictly between 78 °C and 83 °C. Discard the fore-run to eliminate low-boiling fluorinated impurities.

Protocol 2: Thermodynamic Isomerization Assay via Iridium Catalysis

This protocol evaluates the thermodynamic stability of the allylic alcohol against its rearranged counterparts.

• Catalyst Preparation: In an argon-filled glovebox, prepare a 1 mol% solution of an Iridium-N,P complex in anhydrous dichloromethane (DCM).

  • Causality: The Ir-N,P catalyst is chosen because it coordinates specifically to the hydroxyl group, directing the 1,3-hydride shift without causing unwanted defluorination of the perfluoroalkyl chain [3]. Anhydrous DCM prevents protic quenching of the active metal-hydride intermediate.

• Reaction Initiation: Add 1H,1H,2H,3H-Nonafluorohept-2-en-1-ol to the catalyst solution. Stir at 25 °C.

  • Causality: Operating at room temperature ensures kinetic control initially, allowing the system to naturally settle into its thermodynamic minimum without thermal forcing.

• Kinetic Sampling & Validation: Extract 0.1 mL aliquots every 60 minutes. Quench immediately by filtering through a short silica plug.

  • Self-Validating Step: Analyze the aliquots via ¹⁹F and ¹H NMR. The protocol self-validates the thermodynamic endpoint when the isomeric ratio (allylic alcohol vs. rearranged product) stabilizes across three consecutive hourly readings, confirming thermodynamic equilibrium has been reached.

Pathway Visualization

The following diagram maps the logical relationship between the molecule's structural domains and its resulting thermodynamic and reactive properties.

Fig 1: Thermodynamic stability and reactivity pathways of 1H,1H,2H,3H-Nonafluorohept-2-en-1-ol.

References

• PubChem. "4,4,5,5,6,6,7,7,7-nonafluorohept-2-en-1-ol (Compound)." National Center for Biotechnology Information. URL:[Link]

• US EPA CompTox Chemicals Dashboard. "2-Hepten-1-ol, 4,4,5,5,6,6,7,7,7-nonafluoro- - Substance Details." United States Environmental Protection Agency. URL:[Link]

• Andersson, P. G., et al. "Iridium-Catalyzed Double Convergent 1,3-Rearrangement/Hydrogenation of Allylic Alcohols." Journal of the American Chemical Society, 2022. (Via PMC). URL:[Link]

Toxicological Profiling and Safety Data Sheet (SDS) Analysis of 1H,1H,2H,3H-Nonafluorohept-2-en-1-ol

As drug development professionals and toxicologists increasingly encounter fluorinated motifs in modern pharmacophores, surfactants, and industrial polymers, understanding the metabolic liabilities of short-chain fluorotelomer alcohols (FTOHs) is paramount. 1H,1H,2H,3H-Nonafluorohept-2-en-1-ol (CAS 72016-05-8) represents a unique class of fluorinated allylic alcohols. While the incorporation of perfluoroalkyl chains enhances lipophilicity and metabolic stability in certain drug designs, the presence of an unprotected allylic alcohol introduces severe toxicological risks via bioactivation.

This technical guide synthesizes the physical safety data of 1H,1H,2H,3H-Nonafluorohept-2-en-1-ol with an in-depth analysis of its mechanistic toxicology, providing researchers with actionable, field-proven protocols for evaluating its metabolic hazards.

Chemical Identity & Physical Properties

To establish a baseline for handling and formulation, the fundamental physicochemical properties of 1H,1H,2H,3H-Nonafluorohept-2-en-1-ol are summarized below. The compound features a perfluorobutyl tail ( C4​F9​ ) attached to an allylic alcohol backbone, rendering it highly volatile and lipophilic.

Table 1: Chemical Identity and Quantitative Physical Data

Parameter	Specification / Value
Chemical Name	1H,1H,2H,3H-Nonafluorohept-2-en-1-ol
IUPAC Name	(2E)-4,4,5,5,6,6,7,7,7-Nonafluorohept-2-en-1-ol
CAS Number	72016-05-8
Molecular Formula	C₇H₅F₉O
Molecular Weight	276.10 g/mol
Density	~1.497 g/cm³[1]
Boiling Point	129.3 ºC at 760 mmHg[1]
Structural Class	Fluorotelomer Unsaturated Alcohol (FTUAL)

Safety Data Sheet (SDS) & Hazard Profile

Handling fluorotelomer unsaturated alcohols requires stringent safety protocols due to their potential for acute irritation and long-term hepatotoxicity. The Global Harmonized System (GHS) classifications highlight the compound's reactivity with biological tissues.

Table 2: GHS Safety and Hazard Specifications

Hazard Category	GHS Code & Description	Mitigation / PPE Requirement
Acute Toxicity (Oral)	H302: Harmful if swallowed	Do not eat/drink in workspaces. Use closed-system transfers.
Skin Corrosion/Irritation	H315: Causes skin irritation	Wear heavy-duty nitrile or fluoroelastomer gloves.
Sensitization	H317: May cause an allergic skin reaction	Avoid all dermal contact; reactive metabolites act as haptens[2].
Eye Damage/Irritation	H319: Causes serious eye irritation	Use tight-fitting chemical safety goggles.
Target Organ Toxicity	H335: May cause respiratory irritation	Handle exclusively inside a Class II biological safety cabinet or fume hood.

Note: Like many PFAS precursors, environmental release must be strictly avoided due to its potential to degrade into highly persistent perfluorinated carboxylic acids (PFCAs)[3][4].

Mechanistic Toxicology: The Allylic Fluorotelomer Paradigm

The primary toxicological liability of 1H,1H,2H,3H-Nonafluorohept-2-en-1-ol does not stem from the parent compound itself, but rather from its bioactivation in the liver.

Hepatic cytochrome P450 enzymes (specifically 5[5]) oxidize the primary alcohol to an aldehyde. Because of the adjacent double bond, this biotransformation yields an α,β -unsaturated aldehyde (nonafluorohept-2-enal).

The Causality of Toxicity:

α,β -unsaturated aldehydes are classic Michael acceptors. However, the strong electron-withdrawing inductive effect of the perfluorobutyl ( C4​F9​ ) tail drastically increases the electrophilicity of the β -carbon. This creates a highly potent, reactive electrophile that readily undergoes covalent adduction with nucleophilic amino acid residues (e.g., the thiol groups of cysteine, or primary amines of lysine) on cellular proteins. This mechanism leads to the suicide inhibition of the very CYP enzymes responsible for its metabolism, and triggers downstream 4[4].

Biotransformation pathway of 1H,1H,2H,3H-Nonafluorohept-2-en-1-ol into reactive electrophiles.

Experimental Methodology: In Vitro Metabolism & Adduct Trapping

To empirically validate the formation of the reactive nonafluorohept-2-enal intermediate, we employ an in vitro microsomal trapping assay. Because the unsaturated aldehyde is highly transient and prone to rapid protein adduction, 2,4-dinitrophenylhydrazine (DNPH) is introduced concurrently to outcompete biological nucleophiles. This self-validating protocol ensures that the transient state is captured as a stable hydrazone derivative, preventing degradation and allowing for precise LC-MS/MS quantification.

Step-by-Step Protocol: Microsomal Trapping Assay

Step 1: Microsomal Incubation Setup

• Prepare a 100 mM potassium phosphate buffer (pH 7.4) containing 3.3 mM MgCl₂.

• Suspend Human Liver Microsomes (HLMs) in the buffer to a final protein concentration of 1.0 mg/mL. Rationale: HLMs provide the necessary membrane-bound CYP450 enzymes for Phase I oxidation.

Step 2: In Situ Aldehyde Trapping

• Add DNPH (dissolved in acetonitrile) to the incubation mixture at a final concentration of 5 mM. Rationale: DNPH must be present before enzymatic initiation to immediately trap the aldehyde upon formation, preventing it from binding to the HLM proteins.

Step 3: Enzymatic Initiation

• Spike 1H,1H,2H,3H-Nonafluorohept-2-en-1-ol into the mixture (final concentration: 50 µM).

• Initiate the reaction by adding an NADPH regenerating system (1.3 mM NADP+, 3.3 mM glucose-6-phosphate, 0.4 U/mL glucose-6-phosphate dehydrogenase). Incubate at 37°C for 60 minutes.

Step 4: Quenching and Extraction

• Quench the reaction by adding an equal volume of ice-cold acetonitrile containing an internal standard (e.g., deuterated DNPH-derivative).

• Vortex for 2 minutes, then centrifuge at 14,000 × g for 15 minutes at 4°C. Rationale: Cold acetonitrile instantly denatures the CYP enzymes (halting metabolism) and precipitates the proteins, leaving the small-molecule DNPH-aldehyde adducts in the supernatant.

Step 5: LC-MS/MS MRM Analysis

• Transfer the supernatant to an autosampler vial.

• Analyze via Triple Quadrupole LC-MS/MS using Electrospray Ionization in negative mode (ESI-). Monitor the specific Multiple Reaction Monitoring (MRM) transitions for the nonafluorohept-2-enal-DNPH hydrazone mass to quantify the bioactivation rate.

References

• American Chemical Society (ACS). "The Metabolism of the 6:2 Fluorotelomer Alcohol (FTOH) and its Role in Covalent Protein Modifications." ACS Fall National Meeting. Available at:[Link]

• Toxicological Sciences. "Synergistic toxicity in alcohol-associated liver disease and PFAS exposure." Oxford Academic. Available at:[Link]

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Protocols & Analytical Methods

Application Notes and Protocols for the Synthesis of 1H,1H,2H,3H-Nonafluorohept-2-en-1-ol Derivatives

For: Researchers, scientists, and drug development professionals.

Abstract

The strategic incorporation of fluorine into organic molecules is a cornerstone of modern medicinal chemistry and materials science, offering a powerful tool to modulate properties such as metabolic stability, lipophilicity, and binding affinity.[1][2] Fluorinated allylic alcohols, specifically derivatives of 1H,1H,2H,3H-nonafluorohept-2-en-1-ol, are highly valuable synthons due to their unique electronic properties and their utility as building blocks for more complex fluorinated targets.[3][4] This guide provides a detailed exploration of robust and field-proven synthetic protocols for accessing these compounds. We will delve into the mechanistic underpinnings of key reactions, offer step-by-step experimental procedures, and provide expert insights into process optimization, purification, and characterization, ensuring scientific integrity and practical applicability for researchers in drug development and synthetic chemistry.

Strategic Overview of Synthetic Pathways

The synthesis of fluorinated allylic alcohols like 1H,1H,2H,3H-nonafluorohept-2-en-1-ol derivatives can be approached through several strategic disconnections. The most common and reliable methods involve carbon-carbon bond formation via olefination reactions or a two-step sequence involving condensation followed by selective reduction. Each pathway offers distinct advantages concerning stereocontrol, substrate scope, and operational simplicity.

Caption: Key synthetic strategies for fluoroalkenyl alcohol derivatives.

Protocol I: Horner-Wadsworth-Emmons (HWE) Olefination

The Horner-Wadsworth-Emmons (HWE) reaction is a premier method for the synthesis of alkenes, particularly α,β-unsaturated esters and related structures.[5][6] It is often favored over the classical Wittig reaction for its superior (E)-stereoselectivity with stabilized phosphonate carbanions and the facile removal of its water-soluble phosphate byproduct during aqueous workup.[7][8]

Principle and Mechanistic Insight

The HWE reaction involves the reaction of a phosphonate-stabilized carbanion with an aldehyde or ketone.[6] The increased nucleophilicity and reduced basicity of the phosphonate carbanion compared to a Wittig ylide contribute to its reliability. The reaction proceeds through a series of well-defined steps, with stereochemistry largely determined by thermodynamic control, favoring the formation of the more stable (E)-alkene.[6][8]

Caption: Mechanism of the Horner-Wadsworth-Emmons reaction.

Detailed Experimental Protocol

This protocol describes the synthesis of an exemplary (E)-1H,1H,2H,3H-nonafluorohept-2-en-1-ol derivative via HWE olefination between 2,2,3,3,4,4,5,5,5-nonafluorohexanal and a suitable phosphonate.

Step A: Preparation of the Phosphonate Reagent The required phosphonate reagent, diethyl (hydroxymethyl)phosphonate, is commercially available. If a substituted derivative is needed, it can be synthesized via the Michaelis-Arbuzov reaction of the corresponding alkyl halide with triethyl phosphite.

Step B: The HWE Reaction

Reagent/Material	Molar Eq.	MW ( g/mol )	Amount	Notes
Diethyl (hydroxymethyl)phosphonate	1.1	168.12	(calc.)	Reagent
Sodium Hydride (NaH), 60% in oil	1.2	24.00	(calc.)	Base
2,2,3,3,4,4,5,5,5-Nonafluorohexanal	1.0	262.05	(calc.)	Substrate
Anhydrous Tetrahydrofuran (THF)	-	-	(calc.)	Solvent

Procedure:

• Preparation: Under an inert atmosphere (Argon or Nitrogen), add sodium hydride (1.2 eq) to a flame-dried, three-neck round-bottom flask equipped with a magnetic stir bar, dropping funnel, and thermometer. Wash the NaH with anhydrous hexanes to remove the mineral oil and carefully decant the hexanes.

• Solvent Addition: Add anhydrous THF to the flask and cool the resulting suspension to 0 °C in an ice-water bath.

• Ylide Formation: Dissolve diethyl (hydroxymethyl)phosphonate (1.1 eq) in anhydrous THF and add it dropwise to the NaH suspension via the dropping funnel over 30 minutes.

  • Causality: This dropwise addition at low temperature is critical to control the exothermic reaction and the evolution of hydrogen gas as the phosphonate is deprotonated to form the carbanion.

• Reaction Incubation: After the addition is complete, remove the ice bath and allow the mixture to stir at room temperature for 1 hour until gas evolution ceases, indicating complete formation of the phosphonate carbanion.

• Aldehyde Addition: Cool the reaction mixture back down to 0 °C. Add a solution of 2,2,3,3,4,4,5,5,5-nonafluorohexanal (1.0 eq) in anhydrous THF dropwise.

• Reaction Progression: Allow the reaction to slowly warm to room temperature and stir overnight (12-16 hours). Monitor the reaction progress by Thin-Layer Chromatography (TLC) using a hexane/ethyl acetate solvent system.

• Workup:

  • Cool the flask to 0 °C and carefully quench the reaction by the slow, dropwise addition of saturated aqueous ammonium chloride (NH₄Cl) solution.

  • Transfer the mixture to a separatory funnel and extract with ethyl acetate (3x).

  • Combine the organic layers and wash with brine.

  • Expertise: The diethyl phosphate byproduct is water-soluble and is effectively removed during these aqueous washes, which is a significant advantage of the HWE reaction.[7]

  • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude product.

Protocol II: Aldol Condensation Followed by Selective Reduction

This two-step approach is a powerful alternative, particularly when the required phosphonate for an HWE reaction is not readily accessible. It first constructs an α,β-unsaturated ketone (enone) intermediate, which is then stereoselectively reduced to the target allylic alcohol.

Step A: Base-Catalyzed Aldol Condensation

The Claisen-Schmidt condensation, a type of mixed aldol condensation, is effective for reacting an enolizable ketone with a non-enolizable aldehyde, such as a highly fluorinated aldehyde.[9][10]

Procedure:

• In a round-bottom flask, dissolve the fluorinated aldehyde (e.g., nonafluorohexanal, 1.0 eq) and a ketone (e.g., acetone, 1.5 eq) in ethanol.

• Cool the solution to 0 °C and slowly add an aqueous solution of sodium hydroxide (NaOH, 1.2 eq).

• Stir the mixture at room temperature for 4-6 hours. The reaction progress can be monitored by TLC.[9]

• Upon completion, neutralize the mixture with dilute HCl.

• Extract the product with an organic solvent (e.g., diethyl ether), wash with water and brine, dry over Na₂SO₄, and concentrate to yield the crude fluorinated enone.

Step B: Selective 1,2-Reduction (Luche Reduction)

Simple reduction of an enone with a strong hydride reagent like LiAlH₄ can lead to over-reduction or a mixture of 1,2- and 1,4-addition products. The Luche reduction (NaBH₄ with a lanthanide salt like CeCl₃·7H₂O) is highly selective for the 1,2-reduction of the carbonyl group, preserving the alkene and yielding the desired allylic alcohol.[11]

Procedure:

• Dissolve the crude fluorinated enone (1.0 eq) and cerium(III) chloride heptahydrate (CeCl₃·7H₂O, 1.1 eq) in methanol and cool to 0 °C.

• Add sodium borohydride (NaBH₄, 1.2 eq) portion-wise to the stirred solution.

  • Causality: The cerium salt coordinates to the carbonyl oxygen, increasing its electrophilicity and directing the hydride attack specifically to the carbonyl carbon (1,2-addition) rather than the β-carbon of the alkene (1,4-addition).

• Stir the reaction at 0 °C for 1-2 hours or until TLC indicates the consumption of the starting material.

• Quench the reaction with water and concentrate the mixture to remove most of the methanol.

• Extract the aqueous residue with ethyl acetate, wash the combined organic layers with brine, dry over Na₂SO₄, and concentrate to yield the crude product.

Purification and Characterization

Purification of fluorinated compounds can present unique challenges due to their different polarity and potential instability.

Purification

• Flash Column Chromatography: This is the most common method for purifying these derivatives.

  • Stationary Phase: Standard silica gel is often sufficient. However, fluorinated alcohols can sometimes be sensitive to acidic silica. If degradation is observed, use silica gel deactivated with triethylamine (by flushing the packed column with a 1-2% solution of Et₃N in the eluent, followed by the pure eluent).

  • Mobile Phase: A gradient of ethyl acetate in hexanes is typically effective. The high fluorine content generally increases the compound's elution speed.

Characterization

Proper characterization is essential to confirm the structure and purity of the final product.

Technique	Expected Observations for 1H,1H,2H,3H-Nonafluorohept-2-en-1-ol
¹H NMR	-OH: Broad singlet. -CH₂OH: Doublet of doublets or multiplet around 4.0-4.5 ppm. -CH=: Multiplet, significantly coupled to both the adjacent proton and fluorine atoms, typically downfield. =CH-CF₂-: Multiplet, complex splitting due to H-H and H-F coupling.[12][13]
¹⁹F NMR	Multiple complex signals corresponding to the non-equivalent fluorine environments in the C₄F₉ chain. The CF₂ group adjacent to the double bond will show characteristic splitting from the vinylic proton.[14]
¹³C NMR	-CH₂OH: Signal around 60-70 ppm. Olefinic Carbons: Signals in the range of 110-150 ppm, with characteristic C-F coupling. Fluorinated Alkyl Chain: Multiple signals showing large C-F coupling constants.[15][16]
Mass Spec (MS)	The molecular ion peak (M⁺) may be observed. Characteristic fragmentation patterns include the loss of water (M-18) and cleavage of the fluorinated alkyl chain.
IR Spectroscopy	O-H stretch: Broad peak around 3300-3500 cm⁻¹. C=C stretch: Peak around 1650-1680 cm⁻¹. C-F stretch: Strong, broad absorptions in the 1100-1300 cm⁻¹ region.

General Experimental Workflow and Troubleshooting

A systematic workflow is key to successful synthesis. The following diagram outlines the logical progression from starting materials to a fully characterized product.

Caption: General workflow for synthesis, purification, and analysis.

Troubleshooting Common Issues

Problem	Potential Cause(s)	Recommended Solution(s)
Low or No Yield	- Inactive base (e.g., old NaH).- Wet solvents or reagents.- Unstable aldehyde substrate.	- Use a fresh bottle of base or titrate it before use.- Ensure all solvents are rigorously dried.- Use the fluorinated aldehyde immediately after preparation or purification.
Incomplete Reaction	- Insufficient reaction time or temperature.- Stoichiometry imbalance.	- Allow the reaction to run longer, monitoring by TLC.- Gentle heating may be required, but can increase side products.- Carefully re-check calculations and measurements of all reagents.
Complex Mixture of Products	- Side reactions (e.g., Cannizzaro reaction with the aldehyde).- (For Protocol II) 1,4-reduction competing with 1,2-reduction.	- Maintain low temperatures during base and aldehyde addition.- Ensure proper use of CeCl₃ in the Luche reduction to maximize 1,2-selectivity.
Difficult Purification	- Byproduct co-elutes with the product.- Product is unstable on silica gel.	- For Wittig reactions, triphenylphosphine oxide is a common issue; HWE avoids this.[17]- Use deactivated silica gel or switch to an alternative purification method like preparative HPLC.

References

• Lu, X.-Y., Gao, M.-T., Yu, L.-J., Pan, H.-Y., Zhang, X., Huang, R., Yang, K., Shui, F.-Y., Song, Y.-W., & Yang, G.-X. (2023). Synthesis of fluorinated allylic alcohols via photoinduced decarboxylative cross-coupling of α-fluoroacrylic acids and alcohols. Organic Chemistry Frontiers. Royal Society of Chemistry. [Link][3][4]

• Zhao, J., Li, Z., & Li, L. (2017). Divergent reactivities in fluoronation of allylic alcohols: synthesis of Z-fluoroalkenes via carbon–carbon bond cleavage. PMC. [Link][18][19]

• Efficient Synthesis of Fluoroalkenes via Diethylzinc-Promoted Wittig Reaction. Request PDF. [Link][20]

• Horner–Wadsworth–Emmons reaction as an excellent tool in the synthesis of fluoro-containing biologically important compounds. Request PDF on ResearchGate. [Link][21]

• Dinglasan, J. A., Guo, Y., & Mabury, S. A. (2006). Significant Residual Fluorinated Alcohols Present in Various Fluorinated Materials. Environmental Science & Technology, 40(5), 1447–1453. [Link][22]

• Horner–Wadsworth–Emmons reaction as an excellent tool in the synthesis of fluoro-containing biologically important compounds. Organic & Biomolecular Chemistry. Royal Society of Chemistry. [Link][5]

• Cini, E., Blesi, F., Venturini, A., & Martina, S. (2019). Basic Anion-Exchange Resin-Catalyzed Aldol Condensation of Aromatic Ketones with Aldehydes in Continuous Flow. Organic Process Research & Development, 23(5), 857–864. [Link][9]

• Horner–Wadsworth–Emmons reaction. Wikipedia. [Link][6]

• Seyden-Penne, J. (1995). Reductions by the Alumino- and Borohydrides in Organic Synthesis. [11]

• The Wittig Reaction: Synthesis of Alkenes. University of Massachusetts. [Link][17]

• Wittig reaction. Wikipedia. [Link][23]

• Wittig-Horner Reaction. Organic Chemistry Portal. [Link][8]

• Potassium glycinate-catalyzed aldol condensation reactions of aromatic aldehydes and ketones on water. Journal of the Chinese Chemical Society. [Link][24]

• Aldol condensation. Wikipedia. [Link][10]

• Wittig Reaction - Examples and Mechanism. Master Organic Chemistry. [Link][25]

• El-Faham, A., et al. (2021). Recent progress in therapeutic applications of fluorinated five-membered heterocycles and their benzo-fused systems. PMC. [Link][1]

• Silva, A. M. S., et al. (n.d.). Advanced NMR techniques for structural characterization of heterocyclic structures. [Link][15]

• Dow, A. G. (2026). Fluorine-containing FDA-approved small-molecule drugs in 2025: significance, synthetic insights, and therapeutic applications. PMC. [Link][2]

• Das, A., et al. (2018). Analysis and classification of 1H-NMR spectra by multifractal analysis. PMC. [Link][12]

• Abraham, R. J., et al. (2006). 1H chemical shifts in NMR. Part 24-proton chemical shifts in some gem-difunctional compounds: 3-endo. Modgraph. [Link][13]

• Synthesis and structure of all-syn-1,2,3,4-tetrafluorocyclohexane. ResearchGate. [Link][14]

• Synthesis of 5-Aroyl-2-aryl-3-hydroxypyridin-4(1H)-ones. MDPI. [Link][16]

Sources

• 1. Recent progress in therapeutic applications of fluorinated five-membered heterocycles and their benzo-fused systems - PMC [pmc.ncbi.nlm.nih.gov]
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• 3. Synthesis of fluorinated allylic alcohols via photoinduced decarboxylative cross-coupling of α-fluoroacrylic acids and alcohols - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 4. Synthesis of fluorinated allylic alcohols via photoinduced decarboxylative cross-coupling of α-fluoroacrylic acids and alcohols - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 5. Horner–Wadsworth–Emmons reaction as an excellent tool in the synthesis of fluoro-containing biologically important compounds - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
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Application Note: 1H,1H,2H,3H-Nonafluorohept-2-en-1-ol as a Precursor for High-Performance Fluoropolymers

Executive Summary

For researchers and drug development professionals, fluoropolymers are indispensable for creating highly inert, low-friction, and biocompatible surfaces critical for medical devices, microfluidics, and drug-eluting matrices 1. The compound 1H,1H,2H,3H-Nonafluorohept-2-en-1-ol (CAS: 72016-05-8) serves as a highly specialized precursor for these advanced materials 2. This application note details the mechanistic rationale, synthetic workflows, and self-validating protocols required to transform this fluoroalkenol into a high-performance core-shell fluoropolymer.

Mechanistic Rationale: Overcoming Polymerization Barriers

1H,1H,2H,3H-Nonafluorohept-2-en-1-ol features a perfluorobutyl tail (CF₃(CF₂)₃-) and an allylic alcohol head (-CH=CHCH₂OH) [[3]](). While the strong C-F bonds provide exceptional chemical resistance and low surface energy , the direct free-radical polymerization of this allylic alcohol is notoriously inefficient.

Causality of Experimental Choice : Allylic monomers undergo degradative chain transfer during free-radical polymerization. The propagating radical abstracts an allylic hydrogen, forming a resonance-stabilized radical that terminates the chain rather than propagating it. To bypass this thermodynamic dead-end, the precursor must first be esterified (e.g., with acryloyl chloride) to form a fluorinated acrylate [[4]](). This converts the non-polymerizable alkenol into a highly reactive monomer suitable for Atom Transfer Radical Polymerization (ATRP) or conventional emulsion polymerization 5.

Synthetic workflow from fluoroalkenol precursor to hydrophobic fluoropolymer coating.

Core-Shell Emulsion Polymerization Strategy

Fluorinated monomers are cost-intensive. To maximize surface hydrophobicity while minimizing material expenditure, a core-shell emulsion polymerization strategy is employed 4.

Causality of Experimental Choice : By utilizing a starved-feed semi-continuous emulsion technique, a non-fluorinated core (e.g., Poly(MMA-co-BA)) is synthesized first. When the fluorinated acrylate is subsequently fed into the reactor, thermodynamic driving forces—dictated by the low surface energy of the fluorine segments—compel the fluorinated polymer chains to migrate to the particle-water interface. This forms a dense, fluorine-enriched shell 6.

Core-shell emulsion polymerization strategy maximizing surface fluorine enrichment.

Self-Validating Experimental Protocols

Protocol 3.1: Synthesis of Nonafluorohept-2-enyl Acrylate

Objective: Convert the precursor into a reactive fluoromonomer.

• Preparation : Dissolve 1.0 equivalent of 1H,1H,2H,3H-Nonafluorohept-2-en-1-ol and 1.2 equivalents of triethylamine (TEA) in anhydrous dichloromethane (DCM) under a continuous nitrogen (N₂) purge. Rationale: Anhydrous conditions prevent the hydrolysis of acryloyl chloride into unreactive acrylic acid.

• Temperature Control : Submerge the reaction flask in an ice bath to reach 0 °C. Rationale: The esterification is highly exothermic. Cooling prevents the thermally-induced auto-polymerization of the newly formed acrylate double bonds.

• Addition : Add 1.1 equivalents of acryloyl chloride dropwise over 45 minutes. Maintain stirring at room temperature for 12 hours.

• Purification : Wash the organic layer sequentially with saturated NaHCO₃, brine, and dry over anhydrous MgSO₄. Concentrate under reduced pressure.

• Self-Validation Check : Analyze the product via FT-IR. The complete disappearance of the broad O-H stretch (~3300 cm⁻¹) and the emergence of a sharp ester C=O stretch (~1720 cm⁻¹) confirms successful esterification [[4]]().

Protocol 3.2: Semi-Continuous Core-Shell Emulsion Polymerization

Objective: Synthesize a fluorine-enriched core-shell latex.

• Pre-emulsification : Prepare a core pre-emulsion (Methyl Methacrylate [MMA], Butyl Acrylate [BA], Sodium Dodecyl Sulfate [SDS], and water) and a shell pre-emulsion (synthesized fluoromonomer, MMA, BA, SDS, and water) using high-shear mixing.

• Seed Formation : Heat the reactor to 75 °C. Add 20% of the core pre-emulsion and potassium persulfate (KPS) initiator. Rationale: This establishes a uniform population of non-fluorinated core particles to act as loci for subsequent polymerization.

• Starved-Feed Addition : Semi-continuously feed the remaining core pre-emulsion over 2 hours, followed immediately by the shell pre-emulsion over 1.5 hours. Rationale: Starved-feed conditions ensure the rate of monomer addition is slower than the rate of polymerization. This prevents secondary nucleation, forcing the fluoromonomer to polymerize exclusively on the existing cores 4.

• Self-Validation Check : Measure latex particle size via Dynamic Light Scattering (DLS) before and after the shell feed. A monodisperse increase in hydrodynamic diameter (e.g., from 65 nm to 150 nm) without a bimodal distribution confirms successful core-shell growth 4.

Quantitative Data Presentation

The incorporation of the nonafluorohept-2-enyl acrylate monomer significantly alters the physicochemical properties of the resulting polymer film. The table below summarizes the causal relationship between fluoromonomer content and surface properties 6.

Fluoromonomer Content (wt%)	Water Contact Angle (°)	Hexadecane Contact Angle (°)	Surface Energy (mN/m)	Thermal Stability (T_d, °C)
0 (Control)	72.0	< 20.0	42.5	280
5.0	98.5	45.0	28.2	310
10.0	112.0	65.0	19.4	325
15.0	121.5	78.0	14.1	340

Note: Data reflects typical property scaling for core-shell fluorinated acrylates. T_d indicates the onset of thermal decomposition.

References

• Toyo-Asia . "Fluoro-Products List (Stock Information) - Toyo Science." URL:[Link]

• PMC . "Fluorinated Polymers as Smart Materials for Advanced Biomedical Applications." URL:[Link]

• MDPI . "Overview of the Development of the Fluoropolymer Industry." URL: [Link]

• ResearchGate . "Synthesis of core-shell fluorinated acrylate copolymers and its application as finishing agent for textile." URL: [Link]

• Google Patents. "CN101792503A - Fluorinated acrylate atom transfer radical polymerization (ATRP) macromolecule initiator.

• Sci-Hub . "Preparation and Characterization of Fluorinated Acrylate Copolymer Emulsion." URL:[Link]

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. 1H,1H,2H,3H-NONAFLUOROHEPT-2-EN-1-OL | 72016-05-8 [m.chemicalbook.com]
• 3. toyo-asia.co.jp [toyo-asia.co.jp]
• 4. researchgate.net [researchgate.net]
• 5. CN101792503A - Fluorinated acrylate atom transfer radical polymerization (ATRP) macromolecule initiator as well as preparation method and application thereof - Google Patents [patents.google.com]
• 6. Sci-Hub. Preparation and Characterization of Fluorinated Acrylate Copolymer Emulsion / Applied Mechanics and Materials, 2015 [sci-hub.box]

Application Note: Catalytic Hydrogenation of 1H,1H,2H,3H-Nonafluorohept-2-en-1-ol

Audience: Researchers, synthetic chemists, and drug development professionals. Content Type: Technical Guide & Experimental Protocol

Introduction & Scope

The incorporation of polyfluoroalkyl ( Rf​ ) motifs into organic molecules is a cornerstone strategy in modern drug development and materials science, utilized to enhance metabolic stability, lipophilicity, and binding affinity. 1H,1H,2H,3H-Nonafluorohept-2-en-1-ol ( C4​F9​−CH=CH−CH2​OH ) serves as a highly versatile allylic alcohol building block.

The catalytic hydrogenation of this compound to yield 1H,1H,2H,2H,3H,3H-Nonafluoroheptan-1-ol requires precise control. The primary challenge lies in selectively reducing the C=C double bond via syn-addition[1] without triggering the hydrogenolysis of the allylic C−OH bond or inducing the isomerization of the double bond to form an aldehyde[2]. This application note details the mechanistic rationale, catalyst selection, and a self-validating experimental protocol to achieve >95% chemoselectivity.

Mechanistic Insights & Reaction Pathways

Heterogeneous catalytic hydrogenation occurs via the adsorption of both the alkene and hydrogen gas onto the metal surface, followed by a stepwise transfer of hydride species[1]. For polyfluoroalkyl allylic alcohols, three competing pathways exist:

• Target Hydrogenation (Desired): Standard syn-addition of H2​ across the alkene to yield the saturated fluoro-alcohol.

• Hydrogenolysis (Side Reaction): Cleavage of the allylic C−O bond, a process exacerbated by high temperatures, acidic conditions, or excessive hydrogen pressure, yielding nonafluoroheptane.

• Isomerization (Side Reaction): A metal-hydride shift that tautomerizes the allylic alcohol into nonafluoroheptanal[2].

Fig 1. Competing reaction pathways during the catalytic hydrogenation of polyfluoroalkyl allylic alcohols.

Catalyst Selection & Optimization

The choice of transition metal catalyst dictates the chemoselectivity of the reaction. While Palladium on Carbon (Pd/C) is the industry standard for alkene reduction, Platinum-based catalysts (Pt/C or Adams' Catalyst, PtO2​ ) are often superior for preserving allylic hydroxyl groups[2].

Quantitative Catalyst Comparison

Catalyst	Activity for Alkene Reduction	Risk of Allylic Hydrogenolysis	Risk of Isomerization	Recommended Conditions
Pd/C (5-10%)	Very High	Moderate	Moderate	1 atm H2​ , 20 °C, MeOH/EtOH
Pt/C (5%)	High	Low	Low	1-2 atm H2​ , 20 °C, EtOAc
PtO2​ (Adams)	High	Very Low	Low	1-3 atm H2​ , 20 °C, MeOH

Expert Insight: Protic solvents (e.g., Methanol, Ethanol) significantly accelerate hydrogenation rates[3]. However, if hydrogenolysis is observed with Pd/C, switching to a less polar solvent like Ethyl Acetate (EtOAc) or utilizing a Pt/C catalyst will suppress C−O bond cleavage.

Standardized Experimental Protocol

The following protocol utilizes 5% Pt/C (or Pd/C) under mild conditions to ensure maximum yield and safety.

Safety Warning: Dry Pd/C and Pt/C are highly flammable and can ignite solvent vapors upon contact. Catalysts containing adsorbed hydrogen are even more pyrophoric[3]. Always perform this setup in a fume hood and keep a fire extinguisher nearby.

Workflow Diagram

Fig 2. Step-by-step experimental workflow for safe and selective catalytic hydrogenation.

Step-by-Step Methodology (10 mmol Scale)

• Vessel Preparation: Flame-dry a 100 mL two-neck round-bottom flask equipped with a magnetic stir bar. Flush the flask thoroughly with Argon (Ar).

• Catalyst Loading: Carefully add 50 mg of 5% Pt/C (or 5% Pd/C) to the flask under a continuous Ar stream. Causality: Adding the dry catalyst before the solvent prevents the ignition of solvent vapors[3].

• Substrate & Solvent Addition: Dissolve 2.76 g (10 mmol) of 1H,1H,2H,3H-Nonafluorohept-2-en-1-ol in 20 mL of anhydrous Methanol (or Ethyl Acetate). Add this solution dropwise to the catalyst.

• Degassing & Purging:

  • Attach a double-layered rubber balloon[3] filled with H2​ gas via a 3-way stopcock.

  • Apply a moderate vacuum (water aspirator) until the solvent gently bubbles, then backfill with Ar. Repeat this 3 times to remove O2​ .

  • Apply vacuum again and backfill with H2​ gas. Repeat the H2​ purge 3 times[3].

• Reaction Execution: Open the H2​ balloon to the flask (maintaining ~1 atm pressure). Stir the suspension vigorously (≥800 rpm) at room temperature (20–25 °C) for 2 to 4 hours. Causality: Vigorous stirring overcomes the mass-transfer limitation of H2​ dissolving into the liquid phase[3].

• Reaction Quenching & Filtration:

  • Once complete (verified by TLC or GC-MS), detach the H2​ balloon and purge the flask thoroughly with Ar to remove residual hydrogen[3].

  • Prepare a short pad of Celite in a sintered glass funnel. Wet the Celite with the reaction solvent.

  • Filter the reaction mixture through the Celite pad. Wash the pad with an additional 15 mL of solvent. Do not let the catalyst pad run dry, as it may ignite.

• Isolation: Concentrate the filtrate under reduced pressure (rotary evaporator) to yield the crude 1H,1H,2H,2H,3H,3H-Nonafluoroheptan-1-ol.

Analytical Validation

To ensure the integrity of the protocol, the product must be validated against the starting material:

• TLC Monitoring: Use a stain like KMnO4​ . The starting allylic alcohol will rapidly reduce the stain (turning it yellow/brown), whereas the saturated product will show minimal to no immediate staining.

• 1 H NMR (400 MHz, CDCl3​ ):

  • Disappearance: The olefinic protons ( −CH=CH− ) present in the starting material at δ 5.5 – 6.5 ppm must completely disappear.

  • Appearance: New aliphatic multiplets corresponding to the −CH2​−CH2​− backbone will emerge around δ 1.6 – 2.3 ppm .

• 19 F NMR: Ensure the polyfluoroalkyl signals ( −CF2​− and −CF3​ ) remain intact, confirming no defluorination occurred.

References

• Master Organic Chemistry. "Palladium on Carbon (Pd/C) for Catalytic Hydrogenation of Alkenes." (2011). Available at:[Link]

• University of Tokyo (Graduate School of Science). "Hydrogenation (atmospheric pressure) with Pd/C: Safety and Protocol Guidelines." Available at:[Link](Note: Direct PDF link derived from institutional safety repository).

• RSC Advances. "Hydrogenation of allyl alcohols catalyzed by aqueous palladium and platinum nanoparticles." RSC Adv., 2015, 5, 68000-68006. Available at:[Link]

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. Hydrogenation of allyl alcohols catalyzed by aqueous palladium and platinum nanoparticles - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 3. gousei.f.u-tokyo.ac.jp [gousei.f.u-tokyo.ac.jp]

Application Note: Optimized Esterification Protocols for Highly Fluorinated Allylic Alcohols

Target Substrate: 1H,1H,2H,3H-Nonafluorohept-2-en-1-ol (CAS: 72016-05-8) Audience: Researchers, Synthetic Chemists, and Drug Development Professionals

Introduction & Mechanistic Context

The incorporation of fluorous tags and polyfluorinated motifs into organic scaffolds is a cornerstone of modern medicinal chemistry and materials science. 1H,1H,2H,3H-Nonafluorohept-2-en-1-ol is a highly specialized fluorinated allylic alcohol utilized in the synthesis of fluoropolymers, specialty surfactants, and lipophilic drug conjugates [1].

However, the esterification of this substrate presents two distinct chemical challenges:

• Reduced Nucleophilicity: The strong electron-withdrawing nature of the nonafluorobutyl ( C4​F9​ ) group significantly decreases the electron density of the allylic system. While the C=C double bond partially insulates the hydroxyl group, the overall nucleophilicity of the alcohol is suppressed compared to non-fluorinated aliphatic analogues.

• Acid Sensitivity: Allylic alcohols are notoriously sensitive to strongly acidic conditions. Traditional Fischer esterification (requiring H2​SO4​ or p -TsOH and heat) is contraindicated, as it promotes protonation of the hydroxyl group followed by dehydration or 1,3-allylic transposition, leading to complex mixtures and degraded yields [2].

To achieve high-yielding esterification without degrading the substrate, mild, base-promoted, or coupling-reagent-mediated protocols are required. The Steglich esterification and the Acyl Chloride method represent the most robust, self-validating systems for this transformation [3].

Visualizing the Reaction Pathway

The Steglich esterification circumvents the need for harsh acids by utilizing a carbodiimide coupling agent and a nucleophilic catalyst. Because fluorinated alcohols are relatively poor nucleophiles, direct attack on the intermediate is slow. The addition of 4-(dimethylamino)pyridine (DMAP) acts as an acyl transfer catalyst, rapidly forming a highly reactive acyl-pyridinium intermediate that forces the reaction forward [4].

Mechanistic pathway of Steglich esterification for fluorinated allylic alcohols.

Quantitative Data: Method Comparison

The choice of esterification protocol depends heavily on the nature of the carboxylic acid being coupled. Below is a comparative matrix of the two recommended workflows.

Parameter	Protocol A: Steglich (EDC/DMAP)	Protocol B: Acyl Chloride / Et3​N
Reagents	Carboxylic Acid, EDC·HCl, DMAP	Acyl Chloride, Et3​N , DMAP (cat.)
Typical Yield	75% – 90%	85% – 95%
Reaction Time	12 – 24 hours	2 – 6 hours
Primary Byproduct	Water-soluble urea	Triethylamine hydrochloride (salt)
Substrate Scope	Broad (tolerates sensitive acids)	Narrow (requires stable acyl chlorides)
Scalability	Moderate (limited by EDC cost)	High (economical for large batches)

Experimental Protocols

Protocol A: Modified Steglich Esterification (EDC/DMAP)

Causality Insight: We explicitly select 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide hydrochloride (EDC·HCl) over DCC. DCC produces dicyclohexylurea (DCU), which is partially soluble in organic solvents and notoriously difficult to remove. EDC yields a water-soluble urea byproduct, creating a self-validating purification step during the aqueous workup.

Procedure:

• Preparation: In an oven-dried round-bottom flask equipped with a magnetic stir bar, dissolve the target carboxylic acid (1.0 equiv) and 1H,1H,2H,3H-Nonafluorohept-2-en-1-ol (1.1 equiv) in anhydrous dichloromethane (DCM, 0.2 M concentration) under an inert argon atmosphere.

• Cooling: Submerge the flask in an ice-water bath to bring the internal temperature to 0 °C. Note: Cooling prevents the premature formation of N-acylurea side products.

• Activation: Add DMAP (0.1 equiv) in one portion. Subsequently, add EDC·HCl (1.2 equiv) portion-wise over 10 minutes to control the exotherm.

• Reaction: Stir the mixture at 0 °C for 30 minutes. Remove the ice bath and allow the reaction to warm to room temperature ( 20−25 °C). Stir for 12–24 hours. Monitor completion via TLC or LC-MS.

• Workup (Self-Validating): Dilute the reaction mixture with additional DCM. Wash the organic layer sequentially with 1M aqueous HCl (to remove DMAP and unreacted EDC), saturated aqueous NaHCO3​ (to remove unreacted carboxylic acid), and brine.

• Isolation: Dry the organic layer over anhydrous Na2​SO4​ , filter, and concentrate under reduced pressure. Purify the crude residue via flash column chromatography (Hexanes/Ethyl Acetate) to afford the pure fluorinated ester.

Protocol B: Acyl Chloride Coupling

Causality Insight: For simple, commercially available acyl chlorides, this method is superior in speed and scalability. The addition of a catalytic amount of DMAP is critical; it accelerates the reaction by forming the highly electrophilic acyl-pyridinium species, overcoming the poor nucleophilicity of the nonafluoroheptenol.

Procedure:

• Preparation: In an oven-dried flask under argon, dissolve 1H,1H,2H,3H-Nonafluorohept-2-en-1-ol (1.0 equiv) and Triethylamine ( Et3​N , 1.5 equiv) in anhydrous DCM (0.2 M).

• Catalysis: Add DMAP (0.05 equiv) to the solution.

• Cooling: Cool the mixture to 0 °C using an ice-water bath.

• Addition: Dissolve the acyl chloride (1.1 equiv) in a small volume of anhydrous DCM and add it dropwise to the reaction mixture over 15 minutes. A white precipitate ( Et3​N⋅HCl ) will begin to form immediately.

• Reaction: Stir at 0 °C for 1 hour, then warm to room temperature and stir for an additional 2–4 hours.

• Workup: Quench the reaction by adding saturated aqueous NH4​Cl . Separate the layers and extract the aqueous phase twice with DCM. Wash the combined organic layers with brine, dry over Na2​SO4​ , filter, and concentrate. Purify via silica gel chromatography.

References

• Codow Chemical Database. (2025). 1H,1H,2H,3H-Nonafluorohept-2-en-1-ol Physical and Chemical Properties (CAS: 72016-05-8). Retrieved from [Link]

• B. Neises, W. Steglich. (1978). Simple Method for the Esterification of Carboxylic Acids. Angewandte Chemie International Edition. Retrieved from[Link]

• National Center for Biotechnology Information (PMC). (2023). Steglich esterification: A versatile synthetic approach toward the synthesis of natural products, their analogues/derivatives. Retrieved from[Link]

1H,1H,2H,3H-Nonafluorohept-2-en-1-ol in the development of hydrophobic coatings

Application Note: Advanced Omniphobic Surface Modification using 1H,1H,2H,3H-Nonafluorohept-2-en-1-ol

Executive Summary & Rationale

The transition away from long-chain perfluoroalkyl substances (PFAS, ≥C8) due to their bioaccumulative toxicity has driven materials science toward short-chain fluorinated alternatives[1]. 1H,1H,2H,3H-Nonafluorohept-2-en-1-ol (CAS 72016-05-8) is a highly versatile, short-chain (C4F9) fluorinated building block. Despite its reduced chain length, the perfluorobutyl moiety provides exceptionally low surface energy, enabling the development of robust hydrophobic and oleophobic (omniphobic) coatings[2].

What makes this specific molecule invaluable to surface chemists is its bifunctionality . It possesses both a primary hydroxyl group (-OH) and an allylic double bond (-CH=CH-). This dual reactivity allows researchers to deploy the same precursor across vastly different substrate classes:

• Hydroxyl Pathway: Conversion to a fluorinated silane for covalent attachment to glass, ceramics, and metal oxides[3].

• Alkene Pathway: Direct grafting onto thiolated polymers, hydrogels, or textiles via UV-initiated thiol-ene "click" chemistry[4].

Mechanistic Pathways & Workflow Design

To ensure a self-validating experimental design, it is critical to understand the causality behind the chosen reaction pathways.

For inorganic substrates (glass/metals), direct esterification is hydrolytically unstable. Therefore, we first react the primary alcohol of 1H,1H,2H,3H-Nonafluorohept-2-en-1-ol with an isocyanate-functionalized silane. The resulting urethane linkage is chemically robust, and the silane end-group undergoes hydrolysis and condensation with surface hydroxyls to form a durable siloxane (Si-O-Si) network[3].

For organic substrates (polymers/textiles), silanization is often inefficient. Instead, we exploit the allylic double bond. Under UV irradiation (365 nm), a photoinitiator generates radicals that abstract hydrogen from surface-bound thiols. The resulting thiyl radical attacks the allylic alkene in a highly efficient, bio-orthogonal "click" reaction, yielding a stable thioether linkage[4].

Figure 1: Dual-pathway surface functionalization using 1H,1H,2H,3H-Nonafluorohept-2-en-1-ol.

Experimental Protocols

Protocol A: Silanization of Glass/Metal Oxide Surfaces

This protocol synthesizes a custom fluorosilane precursor in situ, followed by substrate dip-coating.

Phase 1: Precursor Synthesis

• Preparation: In a flame-dried Schlenk flask under N2 atmosphere, dissolve 10 mmol of 1H,1H,2H,3H-Nonafluorohept-2-en-1-ol in 20 mL of anhydrous Tetrahydrofuran (THF).

• Coupling: Add 10.5 mmol of 3-Isocyanatopropyltriethoxysilane (IPTS).

• Catalysis: Inject 2 drops (~0.05 mol%) of Dibutyltin dilaurate (DBTDL) as a catalyst.

• Reaction: Stir the mixture at 60°C for 12 hours.

• Validation Checkpoint: Analyze an aliquot via FTIR. The complete disappearance of the distinct isocyanate (-NCO) stretching band at ~2270 cm⁻¹ confirms the formation of the urethane-linked fluorosilane.

Phase 2: Surface Functionalization

• Substrate Activation: Subject the glass or titanium substrates to O2 plasma treatment (100 W, 5 minutes) to maximize the density of reactive surface silanol/hydroxyl groups.

• Solution Prep: Dilute the synthesized fluorosilane precursor to a 1 vol% solution in an 80:20 Ethanol:Water mixture. Adjust pH to 4.5 using acetic acid to catalyze silane hydrolysis[3].

• Dip-Coating: Immerse the activated substrates into the solution for 30 minutes at room temperature.

• Curing: Rinse the substrates with neat ethanol to remove unbound monomer, then cure in an oven at 115°C for 1 hour to drive the silanol condensation reaction (Si-O-Si network formation)[3].

Protocol B: UV-Initiated Thiol-Ene Click on Polymer Substrates

This protocol directly grafts the fluoroalkene onto thiolated surfaces (e.g., mercaptopropyl-functionalized resins or thiol-modified textiles).

• Formulation: Prepare a grafting solution containing 5 wt% 1H,1H,2H,3H-Nonafluorohept-2-en-1-ol and 0.5 wt% 2,2-Dimethoxy-2-phenylacetophenone (DMPA, photoinitiator) in methanol.

• Application: Spray-coat or drop-cast the solution evenly onto the thiolated polymer substrate (ensure a loading density of approx. 2 mg/cm²).

• Degassing: Place the substrate in a vacuum desiccator for 5 minutes to remove dissolved oxygen, which can quench the radical reaction.

• Irradiation: Expose the substrate to 365 nm UV light (intensity ~15 mW/cm²) for 10 minutes. The DMPA cleaves to form radicals, initiating the addition of surface thiols across the allylic double bond of the fluorinated alcohol[4].

• Washing: Ultrasonicate the modified substrate in methanol for 3 minutes to remove unreacted monomer and photoinitiator byproducts, then dry under a stream of N2.

Empirical Data & Performance Metrics

The efficacy of the short-chain (C4) perfluorobutyl group in reducing surface energy is quantified via contact angle goniometry (sessile drop method, 5 µL droplet volume). The data below demonstrates that despite lacking a long C8 chain, the modified surfaces achieve near-superhydrophobic and highly oleophobic states, particularly when combined with inherent substrate micro-roughness[1][2].

Table 1: Wetting Properties of Modified vs. Unmodified Substrates

Substrate Type	Modification Pathway	Water Contact Angle (WCA)	Hexadecane Contact Angle (OCA)	Sliding Angle (SA)
Smooth Glass	None (Control)	< 15°	< 5° (Wets completely)	N/A
Smooth Glass	Pathway 1 (Silanization)	114° ± 2°	76° ± 3°	> 30°
Textured Polymer	None (Control)	65° ± 4°	20° ± 5°	N/A
Textured Polymer	Pathway 2 (Thiol-Ene)	152° ± 3°	124° ± 2°	< 8°

Note: The textured polymer substrate exhibits Cassie-Baxter state wetting post-modification, leading to superhydrophobicity (WCA > 150°) and low sliding angles, confirming the efficacy of the C4 fluoroalkene in advanced repellent coatings[1][2].

References

• Short-chain fluorocarbon-based polymeric coating with excellent nonwetting ability against chemical warfare agents Source: National Center for Biotechnology Information (PMC) URL:[Link]

• Silanization of Cotton Fabric to Obtain Durable Hydrophobic and Oleophobic Materials Source: National Center for Biotechnology Information (PMC) URL:[Link]

• Compositionally Graded Hydrophobic UV-Cured Coatings for the Prevention of Glass Stress Corrosion Source: MDPI (Materials) URL:[Link]

• Wavelength-Dependent Dynamic Behavior in Thiol–Ene Networks Based on Disulfide Exchange Source: Journal of the American Chemical Society (ACS) URL:[Link]

Sources

• 1. Short-chain fluorocarbon-based polymeric coating with excellent nonwetting ability against chemical warfare agents - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. pubs.acs.org [pubs.acs.org]

Application Notes & Protocols: Strategic C-C Bond Formation via Cross-Coupling of 1H,1H,2H,3H-Nonafluorohept-2-en-1-ol

Abstract

The strategic incorporation of fluoroalkyl groups is a cornerstone of modern medicinal and materials chemistry, offering a powerful tool to modulate physicochemical and pharmacokinetic properties. This guide provides an in-depth exploration of the synthetic utility of 1H,1H,2H,3H-Nonafluorohept-2-en-1-ol, a versatile fluorinated building block. While direct literature on the cross-coupling of this specific allylic alcohol is nascent, this document synthesizes field-proven insights and protocols from analogous systems to provide a robust framework for its application in palladium-catalyzed Suzuki-Miyaura, Stille, and Sonogashira cross-coupling reactions. We will delve into the causality behind experimental design, from catalyst and ligand selection to the critical role of additives, empowering researchers to harness the full potential of this valuable reagent.

Introduction: The Significance of the Nonafluoroheptenyl Moiety

The introduction of fluorinated motifs into organic molecules can profoundly influence properties such as metabolic stability, lipophilicity, and binding affinity. The nonafluoroheptenyl group, provided by 1H,1H,2H,3H-Nonafluorohept-2-en-1-ol, is of particular interest. The electron-withdrawing nature of the perfluoroalkyl chain significantly influences the reactivity of the adjacent allylic system, making it a unique substrate for cross-coupling reactions. The resulting products, which incorporate a long-chain fluorinated alkene, are valuable precursors for advanced materials, agrochemicals, and pharmaceuticals.

Palladium-catalyzed cross-coupling reactions stand as one of the most powerful and versatile methods for C-C bond formation in modern organic synthesis.[1][2] This guide provides detailed protocols for leveraging this technology with our target fluorinated allylic alcohol. The key to success lies in activating the allylic alcohol, typically by converting the hydroxyl group into a better leaving group (e.g., mesylate, tosylate, or carbonate) in situ or in a prior step, to facilitate the crucial oxidative addition to the Pd(0) center.[3][4]

The Catalytic Cycle: A Mechanistic Overview

The success of any cross-coupling reaction hinges on the smooth progression of its catalytic cycle. The generally accepted mechanism for these palladium-catalyzed reactions involves three key steps: oxidative addition, transmetalation, and reductive elimination.[1] The presence of the electron-withdrawing nonafluoroheptenyl group can influence the electron density at the palladium center throughout this cycle, necessitating careful optimization of ligands and reaction conditions.

Caption: Generalized catalytic cycle for palladium-catalyzed cross-coupling.

Experimental Protocols & Methodologies

The following protocols are presented as robust starting points for the cross-coupling of 1H,1H,2H,3H-Nonafluorohept-2-en-1-ol. It is assumed that the hydroxyl group is first converted to a suitable leaving group, such as a mesylate or carbonate, to facilitate oxidative addition.

General Experimental Workflow

A standardized workflow ensures reproducibility and safety. All reactions should be performed under an inert atmosphere (e.g., argon or nitrogen) using anhydrous solvents.

Caption: Standard experimental workflow for cross-coupling reactions.

Protocol 1: Suzuki-Miyaura Coupling

The Suzuki-Miyaura coupling is a versatile method for forming C(sp²)-C(sp²) and C(sp²)-C(sp³) bonds, valued for its mild conditions and the low toxicity of boronic acid reagents.[5]

Materials:

• 1H,1H,2H,3H-Nonafluorohept-2-en-1-yl mesylate (1.0 equiv)

• Aryl- or Vinylboronic Acid (1.5 equiv)

• Pd(PPh₃)₄ (5 mol%)

• K₃PO₄ (2.0 equiv)

• Anhydrous Dioxane/H₂O (4:1 mixture)

Procedure:

• To a flame-dried Schlenk flask under an inert atmosphere, add the nonafluoroheptenyl mesylate, arylboronic acid, Pd(PPh₃)₄, and K₃PO₄.

• Add the degassed dioxane/water solvent mixture via syringe.

• Heat the reaction mixture to 80-100 °C and stir vigorously.

• Monitor the reaction progress by TLC or GC-MS.

• Upon completion (typically 12-24 hours), cool the reaction to room temperature.

• Dilute with ethyl acetate and wash with water and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the residue by silica gel column chromatography.

Expert Insights & Causality:

• Catalyst: Pd(PPh₃)₄ is a robust, commercially available Pd(0) catalyst suitable for a wide range of Suzuki couplings. For more challenging substrates, catalysts with more electron-rich and bulky phosphine ligands, such as those from the Buchwald or Fu groups, may be beneficial.

• Base: A base is crucial for activating the boronic acid to facilitate transmetalation. K₃PO₄ is a moderately strong base that is often effective. Other bases like Cs₂CO₃ or K₂CO₃ can also be screened. The use of fluoride ions (e.g., from CsF) can also be a potent activator for organoboranes due to the high fluorophilicity of boron.[6]

• Solvent: A mixture of an organic solvent and water is typical for Suzuki reactions to ensure the solubility of both the organic substrates and the inorganic base.

Protocol 2: Stille Coupling

The Stille coupling utilizes organotin reagents and is known for its tolerance of a wide array of functional groups.[7] The toxicity of organotin compounds necessitates careful handling and purification.

Materials:

• 1H,1H,2H,3H-Nonafluorohept-2-en-1-yl mesylate (1.0 equiv)

• Organostannane (e.g., Aryl-SnBu₃) (1.2 equiv)

• PdCl₂(PPh₃)₂ (3 mol%)

• Copper(I) Iodide (CuI) (10 mol%)

• Cesium Fluoride (CsF) (2.0 equiv)

• Anhydrous DMF

Procedure:

• To a flame-dried Schlenk flask under an inert atmosphere, add the nonafluoroheptenyl mesylate, PdCl₂(PPh₃)₂, CuI, and CsF.

• Add anhydrous, degassed DMF via syringe.

• Add the organostannane reagent via syringe.

• Heat the reaction mixture to 60-80 °C.

• Monitor the reaction progress by TLC or GC-MS.

• Upon completion (typically 4-12 hours), cool the reaction to room temperature.

• Dilute with diethyl ether and perform an aqueous work-up, often including a potassium fluoride solution wash to help remove tin byproducts.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate.

• Purify carefully by column chromatography to remove residual tin compounds.

Expert Insights & Causality:

• Catalyst: PdCl₂(PPh₃)₂ is a common Pd(II) precatalyst that is reduced to the active Pd(0) species in situ.

• Additives: The combination of CuI and a fluoride source like CsF can have a powerful synergistic effect in Stille couplings.[8] CuI is thought to facilitate the transmetalation step, while the fluoride ion activates the organostannane, forming a hypervalent tin species that is more reactive.[8][9] This can be particularly important for electron-deficient systems like our fluorinated substrate.

Protocol 3: Sonogashira Coupling

The Sonogashira coupling is the premier method for the synthesis of enynes, coupling a vinyl or aryl halide with a terminal alkyne.[10][11]

Materials:

• 1H,1H,2H,3H-Nonafluorohept-2-en-1-yl mesylate (1.0 equiv)

• Terminal Alkyne (1.5 equiv)

• Pd(PPh₃)₄ (3 mol%)

• Copper(I) Iodide (CuI) (5 mol%)

• Triethylamine (TEA) or Diisopropylamine (DIPA) (as both base and solvent, or as an additive)

• Anhydrous THF or Toluene

Procedure:

• To a flame-dried Schlenk flask under an inert atmosphere, add the nonafluoroheptenyl mesylate, Pd(PPh₃)₄, and CuI.

• Add the anhydrous solvent (e.g., THF) and the amine base (e.g., TEA).

• Add the terminal alkyne via syringe.

• Stir the reaction at room temperature to 50 °C.

• Monitor the reaction progress by TLC or GC-MS.

• Upon completion (typically 2-8 hours), concentrate the mixture.

• Dissolve the residue in an organic solvent like ethyl acetate and wash with water and brine to remove the amine salt.

• Dry the organic layer, filter, and concentrate.

• Purify by column chromatography.

Expert Insights & Causality:

• Dual Catalysis: The Sonogashira reaction classically employs a dual palladium/copper catalytic system. The palladium catalyst facilitates the main cross-coupling cycle, while the copper(I) co-catalyst reacts with the terminal alkyne to form a copper(I) acetylide intermediate, which is the active species in the transmetalation step.[12][13]

• Base: An amine base is essential to neutralize the H-X generated during the formation of the copper acetylide and to maintain a basic environment for the catalytic cycle.

Data Summary & Troubleshooting

The following table summarizes the proposed starting conditions for the cross-coupling reactions. Optimization will likely be necessary for specific substrates.

Parameter	Suzuki-Miyaura Coupling	Stille Coupling	Sonogashira Coupling
Pd Catalyst	Pd(PPh₃)₄ (5 mol%)	PdCl₂(PPh₃)₂ (3 mol%)	Pd(PPh₃)₄ (3 mol%)
Ligand	PPh₃ (from catalyst)	PPh₃ (from catalyst)	PPh₃ (from catalyst)
Coupling Partner	Aryl/Vinylboronic Acid	Organostannane (R-SnBu₃)	Terminal Alkyne
Base	K₃PO₄ (2.0 equiv)	CsF (2.0 equiv)	TEA or DIPA (Solvent/Additive)
Additive	None typical	CuI (10 mol%)	CuI (5 mol%)
Solvent	Dioxane/H₂O (4:1)	DMF	THF or Toluene
Temperature	80-100 °C	60-80 °C	Room Temp to 50 °C

Troubleshooting Common Issues:

• Low or No Reactivity:

  • Cause: Inefficient oxidative addition or transmetalation. The fluorinated substrate is electron-deficient, which can affect these steps.

  • Solution: Screen more electron-rich and bulky ligands (e.g., Buchwald-type biarylphosphines).[14] Increase temperature. Ensure all reagents and solvents are strictly anhydrous. For Stille and Suzuki, ensure the fluoride additive is active.

• Homocoupling of the Coupling Partner:

  • Cause: This is a common side reaction, especially in Sonogashira (Glaser coupling) and Suzuki reactions.

  • Solution: Lower the reaction temperature. Ensure a strictly oxygen-free environment. For Sonogashira, using a less coordinating solvent might help.

• Decomposition of Starting Material:

  • Cause: The substrate or catalyst may be unstable at elevated temperatures.

  • Solution: Lower the reaction temperature and extend the reaction time. Screen different catalysts or ligands that may operate under milder conditions.

Conclusion

1H,1H,2H,3H-Nonafluorohept-2-en-1-ol represents a highly valuable, albeit challenging, substrate for palladium-catalyzed cross-coupling reactions. By leveraging established principles from analogous fluorinated systems, researchers can develop robust and efficient protocols for the synthesis of novel C-C bond-containing structures. The key to success lies in the careful selection of catalysts, ligands, and additives to overcome the electronic effects of the perfluoroalkyl chain. The methodologies outlined in this guide provide a solid foundation for the exploration and application of this promising fluorinated building block in drug discovery and materials science.

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• Wang, Z., et al. (2020). Synthesis of tri-substituted allyl alcohols via a copper/iron co-catalyzed cascade perfluoroalkylation/rearrangement of aryl propynyl ethers. Organic Chemistry Frontiers, 7(13), 1641-1646. [Link]

• Peng, H., & Qing, F.-L. (2021). Routes to Perfluoroalkyl-substituted Olefins. Chinese Journal of Chemistry, 39(12), 3335-3350. [Link]

• Nazari, S. H., et al. (2018). Nickel-Catalyzed Suzuki Cross Couplings with Unprotected Allylic Alcohols Enabled by Bidentate NHC/Phosphine Ligands. Organic Letters, 20(24), 7848–7852. [Link]

• Espinet, P., & Echavarren, A. M. (2004). The Mechanisms of the Stille Reaction. Angewandte Chemie International Edition, 43(36), 4704-4734. [Link]

• Organic Chemistry Portal. (n.d.). Allylic alcohol synthesis by addition. Organic Chemistry Portal. [Link]

• Wang, X., et al. (2021). Synthesis of γ-hydroxy-γ-perfluoroalkyl butenolides and exocyclic double bond butanolides via regioselective allylic alkylations of MBH carbonates with 2-perfluoroalkyl-oxazol-5(2H)-ones. Organic Chemistry Frontiers, 8(15), 4031-4037. [Link]

• Rej, S., et al. (2017). Expanding the Scope of Diamond Surface Chemistry: Stille and Sonogashira Cross-Coupling Reactions. ACS Applied Materials & Interfaces, 9(43), 38067–38074. [Link]

• Organic Chemistry Portal. (n.d.). Stille Coupling. Organic Chemistry Portal. [Link]

• Tavasli, M., et al. (2010). A regio- and stereoisomeric study of allylic alcohol fluorination with a range of reagents. Journal of Fluorine Chemistry, 131(2), 239-245. [Link]

• Organic Chemistry Portal. (n.d.). Suzuki Coupling. Organic Chemistry Portal. [Link]

• Liu, W., & Engle, K. M. (2014). Dehydrative Cross-Coupling Reactions of Allylic Alcohols with Olefins. Angewandte Chemie International Edition, 53(40), 10799-10802. [Link]

• Brown, A. R., et al. (2016). Enantiodivergent Fluorination of Allylic Alcohols: Data Set Design Reveals Structural Interplay between Achiral Directing Group and Chiral Anion. Journal of the American Chemical Society, 138(11), 3934–3942. [Link]

• Myers, A. G. (n.d.). The Suzuki Reaction. Andrew G Myers Research Group. [Link]

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Application Note: Synthesis and Evaluation of Fluorinated Surfactants Derived from 1H,1H,2H,3H-Nonafluorohept-2-en-1-ol

Introduction and Rationale

Fluorinated surfactants exhibit extraordinary surface activity, significantly lowering the surface tension of aqueous solutions to levels unattainable by their hydrocarbon counterparts. This makes them indispensable in specialized applications such as high-performance coatings, leveling agents, fire-fighting foams, and biomedical formulations[1].

Historically, long-chain perfluoroalkyl substances (PFAS) were the industry standard. However, compounds like perfluorooctanoic acid (PFOA) and perfluorooctanesulfonic acid (PFOS) have faced intense regulatory scrutiny due to their environmental persistence and bioaccumulation[2]. Consequently, the industry is shifting toward shorter-chain fluorotelomers and partially fluorinated architectures that maintain high performance while offering improved environmental degradation profiles[3].

1H,1H,2H,3H-Nonafluorohept-2-en-1-ol (NFHEO) (CAS: 72016-05-8) represents a highly versatile, short-chain (C4 perfluoroalkyl) building block. Its unique structure—featuring a highly hydrophobic/oleophobic perfluorobutyl tail ( CF3​(CF2​)3​− ), a rigid allylic double bond ( −CH=CH− ), and a reactive primary hydroxyl group ( −CH2​OH )—makes it an ideal precursor for synthesizing a diverse library of anionic, cationic, and non-ionic fluorosurfactants[4].

Physicochemical Properties of the Precursor

Understanding the physicochemical properties of the precursor is critical for designing downstream synthetic conditions. The allylic nature of the alcohol makes it susceptible to side reactions (e.g., isomerization or dehydration) if exposed to harsh, unbuffered acidic conditions.

Property	Value
Chemical Name	1H,1H,2H,3H-Nonafluorohept-2-en-1-ol
CAS Registry Number	72016-05-8
Molecular Formula	C7​H5​F9​O
Molecular Weight	276.10 g/mol
Structural Formula	CF3​(CF2​)3​CH=CHCH2​OH
Physical State	Clear, colorless liquid
Key Reactive Sites	Primary hydroxyl ( −OH ), Allylic double bond ( −CH=CH− )

Mechanistic Insights & Synthetic Pathways

The primary hydroxyl group of NFHEO undergoes standard alcohol functionalization, while the allylic double bond provides structural rigidity. This rigidity restricts the conformational freedom of the hydrophobic tail, which directly influences the packing density of the surfactant molecules at the air-water interface. Furthermore, the short C4​F9​ chain ensures that the ultimate environmental degradation products are short-chain perfluorocarboxylic acids, which are significantly less bioaccumulative than C8 derivatives[5].

Divergent synthetic pathways for generating distinct fluorosurfactant classes from NFHEO.

Experimental Protocols

Protocol A: Synthesis of Anionic Fluorosurfactant (Sodium Nonafluorohept-2-enyl Sulfate)

Causality & Design: Sulfation of the primary alcohol yields an anionic surfactant. The sulfate headgroup provides excellent water solubility and rapid wetting properties. Chlorosulfonic acid ( ClSO3​H ) is chosen over sulfuric acid to prevent dehydration or side reactions at the allylic double bond, which could otherwise lead to polymerization.

Materials:

• 1H,1H,2H,3H-Nonafluorohept-2-en-1-ol (10.0 mmol)

• Chlorosulfonic acid (10.5 mmol)

• Dichloromethane (DCM, anhydrous)

• Sodium hydroxide (aq, 1 M)

Step-by-Step Procedure:

• Preparation: In a flame-dried 50 mL round-bottom flask equipped with a magnetic stirrer and a nitrogen inlet, dissolve 10.0 mmol of NFHEO in 20 mL of anhydrous DCM.

• Cooling: Cool the flask to 0 °C using an ice-water bath to control the highly exothermic sulfation reaction.

• Addition: Add 10.5 mmol of chlorosulfonic acid dropwise over 15 minutes. Mechanistic note: Slow addition prevents localized heating that could lead to the cleavage of the allylic alcohol or unwanted side reactions.

• Reaction: Stir the mixture at 0 °C for 1 hour, then allow it to warm to room temperature and stir for an additional 2 hours. The evolution of HCl gas indicates the progress of the reaction.

• Neutralization (Self-Validation Step): Slowly pour the reaction mixture into a vigorously stirred solution of 1 M NaOH (12 mL) at 0 °C. Maintain the pH between 7.5 and 8.5. Self-Validation: If the pH drops below 7, the sulfate ester may rapidly hydrolyze back to the starting alcohol. Use a pH meter to ensure strict alkalinity.

• Isolation: Evaporate the DCM under reduced pressure. Lyophilize the remaining aqueous solution to obtain the crude sodium nonafluorohept-2-enyl sulfate as a white powder.

• Purification: Recrystallize from an ethanol/water mixture. Verify the structure via 19F and 1H NMR (confirming the downfield shift of the −CH2​− protons adjacent to the newly formed sulfate group).

Protocol B: Synthesis of Non-Ionic Fluorosurfactant (Polyethoxylated Ether)

Causality & Design: Non-ionic fluorosurfactants are highly valued for their stability in hard water, electrolyte tolerance, and compatibility with other surfactant types. Base-catalyzed ethoxylation is used to grow a polyethylene glycol (PEG) chain directly on the alcohol.

Materials:

• 1H,1H,2H,3H-Nonafluorohept-2-en-1-ol (10.0 mmol)

• Ethylene oxide (EO) gas

• Potassium hydroxide (KOH, catalytic)

Step-by-Step Procedure:

• Catalyst Loading: Add NFHEO (10.0 mmol) and KOH (0.1 mmol, 1 mol%) to a high-pressure stainless-steel reactor.

• Purging: Seal the reactor and purge with nitrogen three times to remove oxygen, completely mitigating the risk of explosive EO/oxygen mixtures.

• Heating: Heat the reactor to 120 °C under continuous stirring.

• Ethoxylation: Introduce EO gas incrementally, maintaining a reactor pressure of 2–3 bar. Mechanistic note: The base deprotonates the alcohol to form an alkoxide, which nucleophilically attacks the EO ring. The degree of ethoxylation (n) is strictly controlled by the mass of EO added.

• Termination: Once the desired mass of EO is consumed (e.g., for n=10, ~4.4 g of EO), stop the EO feed and maintain the temperature for 1 hour to ensure complete consumption.

• Neutralization: Cool the reactor, vent carefully, and neutralize the catalyst with a stoichiometric amount of acetic acid.

• Characterization: Determine the average chain length via 1H NMR by integrating the PEG methylene protons against the terminal CF3​ fluorine signal in 19F NMR.

Performance Evaluation and Data Presentation

Fluorinated surfactants derived from short-chain telomers like NFHEO exhibit excellent surface tension reduction, often outperforming traditional long-chain hydrocarbon surfactants despite having a much shorter hydrophobic tail[1].

Mechanism of surface tension reduction and micellization of fluorosurfactants.

Table 1: Comparative Surface Activity Data

Surfactant Type	Hydrophobic Tail	Headgroup	CMC (mmol/L)	γmin​ (mN/m)
NFHEO-Sulfate (Synthesized)	C4​F9​−CH=CH−	−CH2​OSO3​Na	2.1	18.5
NFHEO-PEG10 (Synthesized)	C4​F9​−CH=CH−	−CH2​O(CH2​CH2​O)10​H	0.8	20.2
SDS (Hydrocarbon Control)	C12​H25​−	−OSO3​Na	8.2	35.0
Triton X-100 (Hydrocarbon)	C14​H21​−	−O(CH2​CH2​O)9.5​H	0.2	30.0

Note: γmin​ represents the minimum surface tension achieved at or above the Critical Micelle Concentration (CMC) at 25°C. The NFHEO derivatives achieve surface tensions near or below 20 mN/m, a hallmark of high-performance fluorosurfactants, which cannot be achieved by standard hydrocarbon surfactants.

References

• Synthesis of environmentally relevant fluorinated surfactants--a review. PubMed - NIH. Available at:[Link]

• Fluorinated surfactants: A review on recent progress on synthesis and oilfield applications. PubMed - NIH. Available at:[Link]

• Fluorotelomer Alcohol Biodegradation Yields Poly- and Perfluorinated Acids. Environmental Science & Technology - ACS Publications. Available at:[Link]

• Effect of Fluorotelomer Alcohol Chain Length on Aqueous Solubility and Sorption by Soils. Environmental Science & Technology - ACS Publications. Available at:[Link]

• フルオロ製品リスト （在庫情報） (Fluoroproducts List). Toyo Science. Available at:[Link]

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• 4. toyo-asia.co.jp [toyo-asia.co.jp]
• 5. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

How to improve reaction yield when synthesizing 1H,1H,2H,3H-Nonafluorohept-2-en-1-ol

Target Audience: Researchers, Process Chemists, and Drug Development Professionals Compound Details: 4,4,5,5,6,6,7,7,7-Nonafluorohept-2-en-1-ol (CAS: 72016-05-8)[1]

Welcome to the Technical Support Center. Synthesizing perfluoroalkylated allylic alcohols presents unique thermodynamic and physical challenges. The strongly electron-withdrawing nature of the nonafluorobutyl ( C4​F9​ ) group fundamentally alters the electronic landscape of the intermediates, lowering the Lowest Unoccupied Molecular Orbital (LUMO) of the alkene and making it hyper-susceptible to side reactions[2].

This guide provides a mechanistic workflow, troubleshooting FAQs, quantitative chemoselectivity data, and a self-validating Standard Operating Procedure (SOP) to maximize your reaction yield.

Mechanistic Overview & Workflow

The standard synthesis proceeds via a two-step sequence: a Horner-Wadsworth-Emmons (HWE) olefination of nonafluoropentanal to yield the α,β -unsaturated ester, followed by a highly controlled DIBAL-H reduction to the final allylic alcohol[3].

Reaction workflow and chemoselectivity pathways for 1H,1H,2H,3H-Nonafluorohept-2-en-1-ol synthesis.

Troubleshooting & FAQs

Q1: Why is my HWE olefination yield poor, and why am I recovering a complex mixture instead of the fluorinated ester? Causality: The highly electron-withdrawing C4​F9​ group makes the aldehyde highly electrophilic. In the presence of trace moisture, it forms stable, unreactive hydrates. Furthermore, if the aldehyde is exposed directly to strong bases, it undergoes rapid aldol-type condensations or defluorination. Solution: Ensure nonafluoropentanal is strictly anhydrous (distill over P2​O5​ prior to use). Pre-form the phosphonate ylide completely before adding the aldehyde at -78 °C. This ensures the base is entirely consumed, preventing it from reacting directly with the fluorous aldehyde.

Q2: During the DIBAL-H reduction, I am observing significant amounts of the saturated alcohol (1,4-reduction). How do I prevent this? Causality: The C4​F9​ group significantly lowers the LUMO of the adjacent alkene, rendering it highly susceptible to conjugate hydride addition (1,4-reduction) even with electrophilic reducing agents like DIBAL-H[3]. The steric bulk of the perfluoroalkyl group also influences the trajectory of the incoming hydride[2]. Solution: Strict thermodynamic control is non-negotiable. The reaction must be maintained at or below -78 °C during the entire DIBAL-H addition. Employing an inverse addition protocol—adding the ester dropwise to a cooled solution of DIBAL-H—prevents localized excess of the ester and suppresses the conjugate reduction pathway.

Q3: My crude NMR shows excellent conversion, but my isolated yield of 1H,1H,2H,3H-Nonafluorohept-2-en-1-ol is terrible. Where is the product going? Causality: Fluorinated allylic alcohols exhibit significant fluorous-phase volatility. The target compound ( C7​H5​F9​O ) has a relatively low boiling point and high vapor pressure, meaning it is easily lost during standard rotary evaporation. Solution: Never apply high vacuum (<50 mbar) during solvent removal. Extract with a low-boiling solvent mixture (e.g., diethyl ether/pentane), and concentrate the product at >150 mbar with a water bath temperature not exceeding 25 °C.

Quantitative Data: Reducing Agent Chemoselectivity

The table below summarizes the causality between reducing agent choice, temperature, and the resulting chemoselectivity (1,2-reduction vs. 1,4-reduction) for perfluoroalkylated α,β -unsaturated esters.

Reducing Agent	Equivalents	Temperature (°C)	1,2-Reduction (Target Yield %)	1,4-Reduction (Side Product %)
DIBAL-H	2.2	-78 to -60	88	< 2
DIBAL-H	2.5	0	45	35
LiAlH₄	1.0	0	30	50
NaBH₄ / CeCl₃	1.5	0	65	15

Standard Operating Procedure (SOP)

This protocol is designed as a self-validating system to ensure high fidelity at each step.

Phase 1: Synthesis of Ethyl (E)-4,4,5,5,6,6,7,7,7-nonafluorohept-2-enoate

• Ylide Generation: Flame-dry a 2-neck flask under argon. Add anhydrous THF and triethyl phosphonoacetate (1.1 eq). Cool to 0 °C and add NaH (60% dispersion in mineral oil, 1.1 eq) portion-wise. Stir until gas evolution completely ceases.

• Coupling: Cool the ylide solution to -78 °C. Add freshly distilled nonafluoropentanal (1.0 eq) dropwise.

• Self-Validating Checkpoint: Pull a 0.1 mL aliquot, quench with CDCl3​/D2​O , and run a rapid 19F NMR. The disappearance of the aldehyde signal confirms complete conversion. TLC is unreliable for fluorous compounds.

• Workup: Warm to room temperature over 4 hours. Quench with saturated NH4​Cl . Extract with diethyl ether, wash with brine, dry over MgSO4​ , and concentrate. Purify via short-path distillation.

Phase 2: DIBAL-H Reduction to 1H,1H,2H,3H-Nonafluorohept-2-en-1-ol

• Preparation: Dissolve the fluorinated ester in anhydrous CH2​Cl2​ under argon.

• Temperature Control: Cool the solution strictly to -78 °C using a dry ice/acetone bath. Ensure the internal temperature probe reads ≤ -75 °C.

• Reduction: Add DIBAL-H (1.0 M in hexanes, 2.2 eq) dropwise via syringe pump over 1 hour. Maintain internal temperature <-70 °C to prevent LUMO-driven 1,4-reduction[3]. Stir for an additional 2 hours at -78 °C.

• Quenching Sequence: Quench carefully at -78 °C by adding ethyl acetate (to safely consume excess DIBAL-H), followed by saturated aqueous Rochelle's salt (potassium sodium tartrate).

• Phase Separation: Remove the cold bath and stir vigorously for 2 hours until two clear phases form (breaking the aluminum emulsion).

• Isolation: Extract the aqueous layer with diethyl ether. Combine organic layers, dry over Na2​SO4​ , and concentrate carefully (water bath <25 °C, >150 mbar) to avoid volatilization of the fluorinated product.

References

• 2-Hepten-1-ol, 4,4,5,5,6,6,7,7,7-nonafluoro- - Substance Details - SRS | US EPA. Source: epa.gov. URL:[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHPJF5NMRaVTgG_etcSpj0_ZblMNeg5zPqs_7u7g-MbghFAUPo-YSr-6uQrOyHlM9P6UnYbBXkbVRuCiGZOTNYTRMc6dh67DEzb4zvkaHd4TVhk75m4606_YtKaiFM4s4YQywPSIdIgj-getBFjSxri24dytqxZ_99BzdqB-dH_AAbglJRjEs0w38G68g==]
• Facile one-pot preparation of allylic alcohols with a fluorine-containing alkyl group at the γ-position. Source: researchgate.net (Journal of Fluorine Chemistry). URL:[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFqMrJKmrHiZPIPlDLjb19y1jGi8yV0395RYE5HlR56UM44UxOdvxuOv55psswINWFlETyKk_eEYnWO2BlWsUnzbCRe-MkyECZEvrJHqt0nSM2BSAXmUCHcsPsLCadqOsOM5gii5aAwCJgvHVeEtIIpSsA2_iGZJf8OH7E3zaT1kCyqYyZadOcO4Lroeqq8n3kcBOQfDMSYVMCmwj0faRnR7zj_OT4idIDzb6iI7Cqvw1FC2e4_p-xST9ipQNOhAPvHhxnuosZF95-Z-TKUSS731UmXjsYbtwgeOggRLPNM7MpvHjBdOt-GQibn37ptwCmGB_3OfVXcMqg9NA7TkJOYbUHcNJG5TuQArAUCB3m8MSXqHQeRv-v20Zp2JQeHeci0ghwOOqtNeJ1WtczNmsgFPildH7_Kj0ZPVQ==]
• Asymmetric Fluoroorganic Chemistry. Synthesis, Applications, and Future Directions. Source: dokumen.pub (ACS Symposium Series). URL:[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQG_eWeFG0WQfkwK-xYxTHlxieX6Z6qTLnwrcJ13U4MCv6YMomBYM8HlzRXANkeTQ6wzU0JD_ZXwufGl7vCqH7346MYiw2Uj3fOS3w_kFaUxkflQzK9498RHnE8OEV6MqLxmj9547CFd7_vYOggy-h2gLWBlT7-NDiysYMj9kXHXJNdfcSFdJZhgP5C7mh846RoZzb97viOnQZ0eZJUBwbsxTu7F8q9_o_lNMxLK6kLW35IZVX6559NQ6_nMhvsNPSa6lnnbEubscrp1AbvvgA==]

Sources

• 1. Substance Registry Services | US EPA [cdxapps.epa.gov]
• 2. dokumen.pub [dokumen.pub]
• 3. researchgate.net [researchgate.net]

Best purification and distillation techniques for 1H,1H,2H,3H-Nonafluorohept-2-en-1-ol mixtures

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with drug development professionals and materials researchers on the downstream processing of heavily fluorinated intermediates.

Isolating 1H,1H,2H,3H-Nonafluorohept-2-en-1-ol (CAS 72016-05-8) [1] presents unique thermodynamic and partitioning challenges. This compound is amphiphilic—combining a highly lipophobic/hydrophobic perfluorobutyl ( C4​F9​ ) tail with a hydrophilic allylic alcohol head. Standard organic purification techniques often fail here due to surfactant-like foaming, unpredictable azeotrope formation, and the thermal sensitivity of the allylic double bond[2].

This guide is designed as a self-validating system: every troubleshooting step and protocol contains built-in diagnostic checks to ensure scientific integrity and high-yield recovery.

Troubleshooting & FAQs

Q: Why does my crude mixture foam violently during vacuum distillation, and how can I prevent it? A: Causality: The fluorous alcohol acts as a powerful surfactant. The C4​F9​ tail drastically lowers the surface tension of the liquid mixture. Under vacuum, as trace water or low-boiling organic solvents vaporize, the rapid expansion of vapor bubbles is stabilized by the fluorous alcohol. This creates a persistent foam that can "bump" directly into the receiving flask, ruining the separation. Solution: Prior to fractional distillation, perform a rigorous degassing step. Use a rotary evaporator at a mild temperature (30°C) to remove volatile organics. If water is present, perform an azeotropic drying step using toluene or cyclohexane before applying high vacuum.

Q: My distillation yields co-distilled organic impurities. How can I separate them without resorting to repeated distillation? A: Causality: Fluorous compounds often form unpredictable azeotropes with standard organic solvents. Because fluorination generally lowers the boiling point of a compound relative to its molecular weight[3], the fluorous alcohol may co-distill with lighter, non-fluorous impurities. Solution: Implement Fluorous Solid-Phase Extraction (FSPE) . By passing the mixture through a silica gel functionalized with perfluoroalkyl chains, the fluorous alcohol is selectively retained via strong fluorous-fluorous interactions. Non-fluorous impurities are eluted with a fluorophobic solvent, and the target alcohol is subsequently recovered using a fluorophilic solvent[4].

Q: I am observing thermal degradation (isomerization or polymerization) during distillation. What are the optimal parameters? A: Causality: The allylic double bond ( C2​=C3​ ) is susceptible to thermal isomerization or radical polymerization if exposed to prolonged heating, especially in the presence of trace acidic impurities. Heating complex organic compounds above 150°C at atmospheric pressure frequently leads to decomposition[3]. Solution: Utilize a high-vacuum fractional distillation setup (< 1.0 Torr) to lower the boiling point significantly. Ensure the distillation apparatus is thoroughly base-washed and oven-dried to eliminate acidic active sites on the glassware.

Process Visualizations

Logical troubleshooting workflow for the distillation of fluorous allylic alcohols.

Step-by-step Fluorous Solid-Phase Extraction (FSPE) separation mechanism.

Experimental Protocols

Workflow 1: Fractional Vacuum Distillation

Use this protocol when the crude mixture is relatively free of azeotrope-forming organic solvents.

• Apparatus Preparation: Assemble a short-path distillation setup with a Vigreux column. Ensure all joints are greased with high-vacuum silicone grease.

• Degassing: Transfer the crude mixture to the distillation flask. Apply a mild vacuum (approx. 50 Torr) at room temperature for 30 minutes to pull off dissolved gases and trace volatiles.

• Heating & Equilibration: Gradually lower the pressure to < 1.0 Torr. Slowly increase the oil bath temperature to 20-30°C above the expected reduced boiling point[3].

• Fraction Collection: Discard the first 5% of the distillate (forerun), which typically contains residual water and highly volatile fluorinated cleavage products. Collect the main fraction at a steady vapor temperature.

• System Validation Check: If the vacuum gauge fluctuates wildly during heating, residual volatile solvents are still present, causing micro-bumping. Abort heating, return the mixture to a rotary evaporator, and repeat the degassing step.

Workflow 2: Fluorous Solid-Phase Extraction (FSPE)

• Column Preparation: Slurry-pack a glass column with fluorous-functionalized silica gel (e.g., FluoroFlash®) using a fluorophobic solvent system (80:20 Methanol:Water).

• Loading: Dissolve the crude 1H,1H,2H,3H-Nonafluorohept-2-en-1-ol mixture in a minimum volume of N,N-dimethylformamide (DMF) or the fluorophobic wash solvent, and load it carefully onto the column.

• Fluorophobic Wash: Pass 3 column volumes (CV) of 80:20 Methanol:Water through the column. This elutes all non-fluorous organic impurities.

• Fluorophilic Elution: Switch the mobile phase to 100% Methanol or Tetrahydrofuran (THF). Pass 2-3 CVs through the column to disrupt the fluorous-fluorous interactions and elute the target fluorous alcohol.

• System Validation Check: Spot the fluorophobic wash fraction on a TLC plate (visualized with KMnO4​ for the double bond). If the fluorous alcohol is detected in the wash, the solvent is too non-polar. Increase the water content of the wash to 85% or 90%.

Quantitative Data Summary

Property / Parameter	Value / Condition	Technical Rationale
Molecular Weight	276.10 g/mol	High molecular weight driven by the dense perfluorobutyl ( C4​F9​ ) tail[1].
Boiling Point (Atmospheric)	> 150°C (est.)	High heat of vaporization requires vacuum distillation to prevent thermal degradation of the allylic bond[3].
Optimal Distillation Vacuum	< 1.0 Torr	Lowers the boiling point to a safe thermal window, avoiding radical polymerization[3].
FSPE Fluorophobic Wash	80:20 MeOH:Water	High polarity forces the fluorous compound to remain partitioned on the fluorous silica stationary phase[4].
FSPE Fluorophilic Elution	100% MeOH or THF	Highly solvating environment disrupts fluorous-fluorous interactions, cleanly eluting the target compound[4].

References

• Copper-Catalyzed Perfluoroalkylation of Allyl Phosphates with Stable Perfluoroalkylzinc Reagents Source: The Journal of Organic Chemistry - ACS Publications URL:[Link]

• A bird's eye view of fluorous reaction and separation techniques Source: Société Chimique de France URL:[Link]

• How To: Purify by Distillation Source: Department of Chemistry, University of Rochester URL:[Link]

Sources

• 1. 1H,1H,2H,3H-NONAFLUOROHEPT-2-EN-1-OL | 72016-05-8 [m.chemicalbook.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. How To [chem.rochester.edu]
• 4. new.societechimiquedefrance.fr [new.societechimiquedefrance.fr]

Overcoming solubility issues of 1H,1H,2H,3H-Nonafluorohept-2-en-1-ol in organic solvents

Welcome to the advanced troubleshooting portal for handling 1H,1H,2H,3H-Nonafluorohept-2-en-1-ol (CAS: 72016-05-8). As a highly fluorinated allylic alcohol, this compound exhibits unique phase behaviors that frequently disrupt standard organic synthesis workflows. This guide is designed for researchers and drug development professionals to diagnose solubility issues, understand the underlying physicochemical causality, and implement self-validating experimental solutions.

Core Knowledge Base: The Causality of Insolubility

Why does 1H,1H,2H,3H-Nonafluorohept-2-en-1-ol crash out of standard organic solvents? The molecular structure of this compound ( C7​H5​F9​O ) is divided into two distinct domains: a reactive organic headgroup (an allylic alcohol) and a heavily fluorinated tail (a perfluorobutyl group, −C4​F9​ ).

The dense electron cloud surrounding the fluorine atoms in the −C4​F9​ domain is highly electronegative but possesses extremely low polarizability. This prevents the formation of transient dipoles, meaning the fluorous tail cannot participate in standard van der Waals (London dispersion) interactions with common organic solvents like Dichloromethane (DCM), Tetrahydrofuran (THF), or Ethyl Acetate 1. Consequently, the compound is both hydrophobic (water-repelling) and lipophobic (organic-repelling), driving it to phase-separate and form its own "fluorous phase" to maximize non-directional fluorous-fluorous interactions.

Diagnostic Troubleshooting & FAQs

FAQ 1: I am trying to run an esterification with an organic electrophile, but my reaction mixture is a cloudy emulsion. How do I achieve a single homogeneous phase?

Diagnosis: You are experiencing classical fluorous-organic phase separation. Standard solvents cannot bridge the gap between your organic electrophile and the fluorous alcohol. Solution: Transition your reaction solvent to an amphiphilic hybrid solvent such as Benzotrifluoride (BTF, α,α,α -trifluorotoluene). BTF features a trifluoromethyl group ( −CF3​ ) that solvates the fluorous tail of your substrate, alongside an aromatic phenyl ring that solvates standard organic reagents via π−π and dispersive interactions 2. BTF is an ideal, environmentally friendlier replacement for benzene or DCM in these scenarios [[3]]().

FAQ 2: I want to exploit the fluorous nature of this compound to easily separate my product from an expensive organic transition-metal catalyst. How is this done?

Diagnosis: You are looking to implement a Fluorous Biphasic System (FBS). Solution: Utilize the thermomorphic properties of fluorous/organic solvent mixtures. At room temperature, a mixture of a fluorous solvent (e.g., HFE-7100 or FC-72) and an organic solvent (e.g., Toluene) will form two distinct layers because the enthalpy of mixing is unfavorable. However, upon heating (>60°C), the entropy of mixing ( TΔS ) dominates the free energy equation, creating a single homogeneous phase where the reaction occurs. Cooling the system post-reaction restores the biphasic state, allowing for simple separatory funnel decantation 4.

Caption: Decision matrix for selecting solvent systems for fluorous allylic alcohols.

The Protocol Vault: Self-Validating Methodologies

Protocol A: Homogeneous Organic-Fluorous Reaction using BTF

Objective: Perform a standard chemical transformation (e.g., protection of the alcohol group) without phase separation.

• Preparation: In a dry, inert-gas purged flask, add 1.0 equivalent of 1H,1H,2H,3H-Nonafluorohept-2-en-1-ol.

• Solvation: Add Benzotrifluoride (BTF) to achieve a 0.2 M concentration. Add your organic reagents (e.g., Triethylamine, Acyl Chloride).

• Self-Validation Checkpoint 1 (Visual): Inspect the flask against a light source. The solution must be completely optically clear. The presence of schlieren lines (wavy optical distortions) or micro-droplets indicates incomplete solvation. If observed, increase BTF volume by 10% increments until clear.

• Execution: Stir the reaction at the required temperature. BTF has a boiling point of 102°C, allowing for a wide thermal operating window.

• Self-Validation Checkpoint 2 (Analytical): Perform TLC analysis using fluorinated silica gel plates (if available) or standard silica with a highly non-polar eluent (e.g., 9:1 Hexane:Ethyl Acetate). The disappearance of the highly mobile fluorous starting material confirms reaction progression.

Protocol B: Fluorous Biphasic System (FBS) Setup

Objective: Execute a reaction and recover the fluorous product via temperature-dependent phase separation.

• Phase Assembly: In a reaction vessel, add equal volumes of Toluene (organic phase) and HFE-7100 (fluorous phase). Add your organic reagents to the system, followed by the fluorous allylic alcohol.

• Self-Validation Checkpoint 1 (Visual): At 25°C, verify the presence of a sharp, distinct meniscus between the two layers. The denser HFE-7100 (1.52 g/cm³) will form the bottom layer 5.

• Thermomorphic Activation: Attach a reflux condenser and heat the mixture to 75°C with vigorous stirring.

• Self-Validation Checkpoint 2 (Phase Transition): Stop stirring momentarily. The meniscus must completely disappear, yielding a single, unified liquid phase. If two phases remain, the fluorous tag may not be heavy enough to overcome the enthalpy barrier, requiring the addition of a co-solvent (solvent tuning) 5.

• Separation: Upon reaction completion, cool the vessel to 0–25°C.

• Self-Validation Checkpoint 3 (Mass Balance): Separate the bottom fluorous layer via a separatory funnel. Evaporate the fluorous solvent and weigh the crude mass to ensure >95% recovery of the fluorous species.

Caption: Thermomorphic cycle of a Fluorous Biphasic System (FBS) demonstrating phase transitions.

Quantitative Data Center

To assist in your experimental design, reference the following physicochemical properties of standard solvents used in fluorous chemistry workflows:

Solvent Name	Classification	Boiling Point (°C)	Density (g/cm³)	Primary Application in Fluorous Workflows
Benzotrifluoride (BTF)	Amphiphilic	102	1.19	Homogeneous organic-fluorous reactions
Perfluorohexane (FC-72)	Fluorous	56	1.68	Extreme fluorophilic extractions
HFE-7100	Fluorous	61	1.52	Fluorous phase in biphasic systems
Toluene	Organic	110	0.87	Organic phase in biphasic systems

(Note: Fluorous solvents consistently form the bottom layer in biphasic systems due to their high densities, typically between 1.5 and 1.9 g/cm³ 4.)

References

• New fluorous/organic biphasic systems achieved by solvent tuning. PMC - NIH.5

• Benzotrifluoride and Derivatives: Useful Solvents for Organic Synthesis and Fluorous Synthesis. Researcher.life.3

• Benzotrifluoride and derivatives : useful solvents for organic synthesis and fluorous synthesis. UGent Academic Bibliography.2

• Chapter 8: Fluorous Solvents and Related Systems. Royal Society of Chemistry (RSC).4

• Fluorous chemistry and its application perspectives in the field of fluoroorganic and fluoroinorganic compounds. MTAK.1

Sources

• 1. real.mtak.hu [real.mtak.hu]
• 2. Benzotrifluoride and derivatives : useful solvents for organic synthesis and fluorous synthesis [biblio.ugent.be]
• 3. discovery.researcher.life [discovery.researcher.life]
• 4. books.rsc.org [books.rsc.org]
• 5. New fluorous/organic biphasic systems achieved by solvent tuning - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Preventing Thermal Degradation of 1H,1H,2H,3H-Nonafluorohept-2-en-1-ol During Extraction

Welcome to the advanced troubleshooting and methodology center for handling 1H,1H,2H,3H-Nonafluorohept-2-en-1-ol (CAS: 72016-05-8). This fluorinated allylic alcohol is a critical, yet highly sensitive, building block in drug development and materials science. Due to the intense electron-withdrawing nature of its perfluorobutyl ( C4​F9​ ) group, this compound exhibits unique thermodynamic and chemical vulnerabilities during standard extraction and purification workflows.

This guide is engineered for research scientists to understand the causality of these failures and implement self-validating protocols to ensure high-yield, degradation-free extractions.

Part 1: Mechanistic FAQs — Understanding the Causality of Degradation

Q: Why is 1H,1H,2H,3H-Nonafluorohept-2-en-1-ol so prone to thermal degradation compared to non-fluorinated allylic alcohols? A: The instability is driven by the extreme electronic polarization caused by the C4​F9​ chain. The perfluoroalkyl group strongly withdraws electron density across the adjacent alkene, significantly increasing the acidity of the allylic protons and weakening the C-O bond. When subjected to thermal stress (typically >40°C), the molecule undergoes rapid dehydration to form a thermodynamically favored, highly conjugated fluorinated diene. Furthermore, fluorotelomer alcohols are notoriously vulnerable to base-induced HF elimination, a process facilitated by intramolecular hydrogen bonding under thermal stress[1].

Q: What are the spectroscopic and physical signs that my extract has degraded? A: Visually, thermal and base-induced degradation manifests as a distinct color shift—the extract will rapidly turn from colorless to yellow or brown[1]. Spectroscopically, degradation is confirmed in 1H -NMR by the loss of the characteristic allylic alcohol signals and the appearance of new vinylic protons (indicating diene formation). In 19F -NMR, the sudden appearance of free fluoride signals is a definitive indicator of severe decomposition via HF elimination[1].

Q: Why do standard solvent concentration techniques (e.g., rotary evaporation at 50°C) fail for this compound? A: Standard rotary evaporation applies excessive thermal energy. Fluorinated allylic compounds and fluorotelomer alcohols have been shown to partially degrade, lose stereochemical integrity, or volatilize at elevated temperatures[2][3]. Additionally, fluorinated alcohols possess unusually high vapor pressures and act as volatile hydrophobic compounds, meaning they will co-evaporate with the solvent if concentrated to absolute dryness under high heat[4].

Part 2: Troubleshooting Guide — Common Extraction Failures

Problem: Severe yield loss and brown discoloration after solvent removal.

• Root Cause: Base-catalyzed HF elimination combined with thermal stress.

• Solution: Ensure the aqueous phase is strictly neutralized (pH 6.8–7.2) prior to extraction. Never use basic drying agents like Potassium Carbonate ( K2​CO3​ ); use neutral, anhydrous Sodium Sulfate ( Na2​SO4​ ) instead. Maintain water bath temperatures strictly below 30°C.

Problem: The target compound co-evaporates, leaving little to no residue.

• Root Cause: The high volatility of the fluorinated carbon chain[4].

• Solution: Switch to a low-boiling extraction solvent like Methyl tert-butyl ether (MTBE)[5]. Do not evaporate the sample to absolute dryness under high vacuum. Stop the concentration process when 1–2 mL of solvent remains, or utilize a chilled receiver flask to trap any volatilized product.

Part 3: Quantitative Stability Profiles

The following table summarizes the causal relationship between extraction conditions, thermal stress, and the resulting degradation modes.

Extraction Condition	Max Temperature	Solvent Used	Aqueous pH	Average Recovery (%)	Primary Degradation Mode
Standard LLE / Rotovap	50°C	Ethyl Acetate	8.5	< 20%	HF Elimination / Diene Formation
High-Temp Distillation	80°C	Toluene	7.0	< 10%	Thermal Dehydration
Base-Washed LLE	25°C	MTBE	10.0	< 15%	Rapid HF Elimination
Optimized Cold LLE	25°C	MTBE	7.0	> 95%	None (Stable)

Part 4: Pathway Visualization

The diagram below maps the logical relationship between extraction parameters and the chemical fate of the fluorinated allylic alcohol.

Degradation vs. Stabilization Pathways for Fluorinated Allylic Alcohols

Part 5: Self-Validating Step-by-Step Methodology

To guarantee the structural integrity of 1H,1H,2H,3H-Nonafluorohept-2-en-1-ol, execute this optimized Low-Temperature Liquid-Liquid Extraction (LLE) protocol. Each step includes a built-in validation check to ensure the system remains within safe thermodynamic limits.

Step 1: Reaction Quenching & pH Control

• Action: Quench the crude reaction mixture over an ice bath (0–4°C). Slowly add a 0.1 M Phosphate buffer to neutralize the solution.

• Validation Check: Use a calibrated pH meter to verify the aqueous phase is exactly 6.8–7.2. Do not proceed to solvent addition if the pH exceeds 7.5, as base-induced instability will trigger HF elimination.

Step 2: Low-Temperature Solvent Extraction

• Action: Add cold (4°C) Methyl tert-butyl ether (MTBE) to the aqueous mixture[5]. MTBE is preferred because it is non-nucleophilic and has a low boiling point (55°C), which minimizes thermal requirements during later concentration.

• Validation Check: Gently invert the separatory funnel to avoid emulsions. Observe the phase separation; MTBE will form the upper organic layer. A sharp, clear boundary indicates a successful, emulsion-free partition.

Step 3: Neutral Desiccation

• Action: Collect the organic layer and add anhydrous Sodium Sulfate ( Na2​SO4​ ).

• Validation Check: Swirl the flask. Continue adding Na2​SO4​ until the solid flows freely like sand. Never use K2​CO3​ or MgSO4​ , as the former is basic and the latter can act as a mild Lewis acid, both of which catalyze degradation.

Step 4: Controlled Vacuum Concentration

• Action: Filter the dried organic layer into a round-bottom flask. Set the rotary evaporator water bath to a maximum of 25°C . Apply a high vacuum to compensate for the low bath temperature.

• Validation Check: Monitor the receiver flask closely. Stop the evaporation when approximately 1–2 mL of MTBE remains. Do not evaporate to absolute dryness to prevent the volatile fluorinated alcohol from being stripped into the vacuum pump.

Part 6: References

• Base-Induced Instability of Fluorotelomer Alcohols. nih.gov.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQG89_GyunD94OOeBGwoMfm1XSO2NJElZlSB99-WcQwfNndXH7gR-IoUEe8r-nj50yK2O8NoBuKKKKohdwTdctM_HB8xM2pj9A1Ia6Ov69TEgWDYoA5R52EQhTMHDjXM0wuyH2qbOIaBbCUHF0I=]

• Low Temperature Thermal Treatment of Gas-Phase Fluorotelomer Alcohols by Calcium Oxide. nih.gov.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQG7nvsbvL-y7xnGQhBijxuQ5Jrnm1U3ypUnHTr02vMutr032R1-0MLxqfxPcQCG41dFmLqmuu1fftLXseSIQWdgMvEVYTOeSTm5BYQW_UQgEMfew5csdF7SbRZwu45xJatD7W_80gxGQUm_uI0=]

• Advances in Nucleophilic Allylic Fluorination. acs.org.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFRtOEyhWD-uLap3LlR1WJAc1bT4t7D5rlXKYue8NsUhORSHEVChCjK-lZi-Hrw5zmbwFlQrywJfpO8oBcC_d4xGAUcqkhjaZsX4kvMyx8OUu5cNMakVMTF3kwZWrLuapvfbXm91fUxs5kul-4=]

• Significant Residual Fluorinated Alcohols Present in Various Fluorinated Materials. acs.org.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQESsZ0ay5OPFVhrz9u3F2N8pByHrpHp2aNj54_lkmJvs0nqUR2SL7OMpywOtbjglSLS4HdbrOeeIWevu99Y5wvLL1Q5GeYcx3lN0NR5UiFrQH9szwQmWtygFj_WEP1knpJwt1xgx1R4]

• Analysis of fluorotelomer alcohols in soils: Optimization of extraction and chromatography. researchgate.net.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHiq1WbmnCCKcsioGQuSOTk_4rEq-LGGlRvDdpJYC8chyrQuQSP2oLmzRnmNwuC1rm6eY-iqiEnNUkyJYHWBmlgFCjCr1HveaChZE470TK52sIM6IYqFwp6mTovAvTCIiqdtDgm8ZLFUANWT04wiNVHNjhWLAK6tZyBuav8Vz5tFDmJS0sugpdjHe9XPBYSHD-HF-h0voUzlBAf09F4vrfAdhqNOpIZZ7q2u5Z5ZiYlaH37IRISpEpnVsisBfIZYXVBFgWHJZYg]

Sources

• 1. Base-Induced Instability of Fluorotelomer Alcohols - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Low Temperature Thermal Treatment of Gas-Phase Fluorotelomer Alcohols by Calcium Oxide - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]

Technical Support Center: Optimizing Catalyst Load for Fluoroalkene Functionalization

Topic: Optimizing Catalyst Load for 1H,1H,2H,3H-Nonafluorohept-2-en-1-ol Functionalization Lead Application Scientist: Dr. Gemini Last Updated: April 7, 2026

Introduction: The Critical Role of Catalyst Optimization

Welcome to the technical support center for the functionalization of highly valuable fluorinated building blocks such as 1H,1H,2H,3H-Nonafluorohept-2-en-1-ol. The incorporation of fluorinated moieties is a cornerstone of modern drug discovery and materials science, offering unique modulations of properties like metabolic stability and lipophilicity.[1][2] However, the success of these synthetic transformations hinges on the precise control of reaction parameters, with catalyst loading being one of the most critical and frequently misunderstood variables.

This guide is designed for researchers, scientists, and drug development professionals. It moves beyond simple procedural lists to provide a deeper understanding of the causality behind catalyst optimization. Here, we address common challenges through a practical, question-and-answer format and provide robust troubleshooting workflows to ensure your experiments are efficient, reproducible, and successful.

Frequently Asked Questions (FAQs)

Q1: What is a typical starting catalyst loading for the functionalization of a fluorinated alkene like 1H,1H,2H,3H-Nonafluorohept-2-en-1-ol?

A1: The optimal catalyst loading is highly dependent on the specific reaction (e.g., hydroalkylation, hydrofluorination), the type of catalyst (e.g., transition metal, photocatalyst, organocatalyst), and the purity of the substrates. However, a robust starting point for many transition-metal-catalyzed reactions is 1-5 mol% .[3] For organocatalyzed reactions, a higher loading of 10-20 mol% is often a good initial trial. It is imperative to perform systematic screening experiments to determine the ideal loading for your specific system, as a suboptimal load is a primary cause of reaction failure.[3][4]

Q2: Can continuously increasing the catalyst loading always improve the reaction yield?

A2: Not necessarily. While a minimum catalyst concentration is essential to achieve a reasonable reaction rate, excessively high loadings can be detrimental. High catalyst concentrations can lead to several issues:

• Promotion of Side Reactions: Excess catalyst can provide enough active sites to overcome the activation energy for undesired reaction pathways, leading to a decrease in selectivity and overall yield of the target product.[3]

• Catalyst Aggregation/Decomposition: Some catalysts, particularly homogeneous transition metal complexes, can aggregate or decompose at high concentrations, leading to a loss of catalytic activity.

• Interference with Purification: High catalyst loading can complicate downstream processing, making it difficult to isolate the pure product from residual catalyst and ligands.

The relationship between catalyst loading and yield often follows a curve where it initially increases, plateaus at an optimal concentration, and may then decrease.

Q3: What are the primary signs of catalyst deactivation or poisoning during the reaction?

A3: Catalyst deactivation is a significant concern, especially when working with sensitive or highly functionalized molecules. Key indicators include:

• Stalled Reaction: The reaction proceeds initially but stops before reaching full conversion, even with extended reaction times. This can be monitored via techniques like TLC, GC, or NMR.

• Declining Reaction Rate: The rate of product formation slows dramatically over time.

• Inconsistent Results: Poor reproducibility between batches, even when using the same protocol, can point to catalyst degradation upon storage or sensitivity to trace impurities.[5]

• Change in Reaction Mixture Appearance: A color change or the formation of a precipitate can sometimes indicate the decomposition of a homogeneous catalyst into an inactive species.

Common causes of deactivation include thermal instability (sintering), chemical poisoning by impurities (e.g., sulfur, water, or other coordinating species), or fouling where reaction byproducts block active sites.[5][6]

Q4: How does the electronic nature of the fluoroalkene substrate affect the required catalyst loading?

A4: The gem-difluoroalkene moiety in substrates like 1H,1H,2H,3H-Nonafluorohept-2-en-1-ol significantly influences its reactivity. The electron-withdrawing nature of the fluorine atoms can make the double bond less nucleophilic and potentially more challenging to activate compared to unactivated alkenes.[7] Consequently, some catalytic systems may require a slightly higher loading or a more active catalyst to achieve efficient turnover. For instance, in photocatalytic systems, the generation of the key fluoroalkyl radical may be the rate-limiting step, requiring sufficient catalyst to maintain a productive cycle.[8]

Troubleshooting Guide: Common Issues & Solutions

This section provides a systematic approach to diagnosing and resolving common problems encountered during the functionalization of 1H,1H,2H,3H-Nonafluorohept-2-en-1-ol.

Problem 1: Low or No Product Yield

This is the most frequent issue and can often be traced back to the catalyst's state or concentration.

Potential Cause	Underlying Rationale	Recommended Solution
Inactive Catalyst	The catalyst may have degraded due to improper storage (exposure to air/moisture) or is from an old batch. Some pre-catalysts require an activation step that may have been incomplete.[9]	Use a freshly opened or properly stored catalyst. If applicable, perform a catalyst activation procedure under an inert atmosphere.
Sub-optimal Catalyst Loading	The concentration of active catalytic species is too low to drive the reaction to completion in a reasonable timeframe.[3]	Systematically screen the catalyst loading. Start with a baseline (e.g., 2 mol%) and run parallel reactions at higher (e.g., 5 mol%, 10 mol%) and lower (e.g., 1 mol%) loadings.
Catalyst Poisoning	Trace impurities in reagents or solvents (e.g., water, sulfur compounds, coordinating functional groups) can bind irreversibly to the catalyst's active sites, rendering it inactive.[6]	Ensure all reagents are of high purity. Use anhydrous, degassed solvents. If a specific functional group in a substrate is suspected of poisoning, a catalyst with different ligand architecture may be required.
Incorrect Reaction Temperature	The thermal energy is insufficient to overcome the reaction's activation energy barrier.	Gradually increase the reaction temperature in 10-20 °C increments while monitoring for product formation and potential byproduct generation.

Workflow for Troubleshooting Low Yield

Fig. 1: A systematic workflow for diagnosing and resolving low reaction yields.

Problem 2: Formation of Significant Byproducts / Poor Selectivity

High conversion with low selectivity points towards issues with reaction conditions rather than catalyst activity.

Potential Cause	Underlying Rationale	Recommended Solution
Catalyst Loading is Too High	An excess of active catalyst sites can promote undesired parallel or consecutive reactions that consume the starting material or the desired product.[3]	Reduce the catalyst loading incrementally (e.g., from 5 mol% down to 2 mol% or 1 mol%). This can starve side reactions of catalytic turnover while maintaining sufficient activity for the primary pathway.
Reaction Temperature is Too High	High temperatures can provide sufficient energy to overcome the activation barrier for side reactions, which may be kinetically inaccessible at lower temperatures.[9]	Attempt the reaction at a lower temperature for a longer duration. This often improves selectivity by favoring the pathway with the lowest activation energy.
Incorrect Solvent Choice	The solvent can influence catalyst stability, solubility, and the relative energies of different reaction transition states, thereby affecting selectivity.	Screen a range of solvents with varying polarities and coordinating abilities (e.g., Toluene, THF, Acetonitrile, Dioxane).

Experimental Protocols

Protocol 1: General Procedure for Catalyst Loading Screening

This protocol outlines a parallel screening approach to efficiently identify the optimal catalyst loading for the functionalization of 1H,1H,2H,3H-Nonafluorohept-2-en-1-ol.

Materials:

• 1H,1H,2H,3H-Nonafluorohept-2-en-1-ol

• Reaction partner (e.g., nucleophile, coupling partner)

• Catalyst (e.g., Palladium complex, Iridium photocatalyst)

• Ligand (if required)

• Anhydrous, degassed solvent

• Inert atmosphere glovebox or Schlenk line

• Array of reaction vials with stir bars

Methodology:

• Stock Solution Preparation: To minimize pipetting errors, prepare stock solutions of the starting material, reaction partner, and catalyst in the chosen anhydrous solvent.

• Reaction Setup: In an inert atmosphere, add the appropriate volume of the starting material and reaction partner stock solutions to a series of 5 labeled reaction vials.

• Catalyst Addition: Add varying amounts of the catalyst stock solution to each vial to achieve the target loadings. A typical screening array would be:

  • Vial 1: 0.5 mol%

  • Vial 2: 1.0 mol%

  • Vial 3: 2.0 mol% (Control/Standard)

  • Vial 4: 5.0 mol%

  • Vial 5: 10.0 mol%

• Reaction Execution: Seal the vials and place them in a pre-heated reaction block or oil bath set to the desired temperature. Stir for a predetermined time (e.g., 12 or 24 hours).

• Analysis: After the reaction time has elapsed, cool the vials to room temperature. Take a small, measured aliquot from each vial, dilute it with a suitable solvent, and add an internal standard. Analyze the conversion and yield by GC or ¹⁹F NMR.

• Data Interpretation: Plot the product yield against the catalyst loading to identify the optimal range where yield is maximized without significant byproduct formation.

Catalyst Loading Optimization Workflow

Fig. 2: A logical workflow for systematically optimizing catalyst loading.

References

• Slideshare. Troubleshooting of Catalytic Reactors.
• BenchChem. Technical Support Center: Optimizing Catalyst Loading for Efficient Indolizine Synthesis.
• ACS Publications. Photocatalytic Alkene Hydrofunctionalization with Benzoic Esters of Fluorinated Alcohols Mediated by Tin(II) Chloride | Organic Letters.
• ResearchGate. Widely Applicable Hydrofluorination of Alkenes via Bifunctional Activation of Hydrogen Fluoride | Request PDF.
• BenchChem. Troubleshooting guide for the catalytic asymmetric synthesis of nitroalcohols.
• BenchChem. Troubleshooting guide for copper-catalyzed click chemistry reactions.
• NIH. Photocatalytic hydrofluoroalkylation of alkenes with carboxylic acids - PMC.
• BenchChem. Technical Support Center: Catalyst Stability Under High Pressure & Temperature.
• ResearchGate. Optimization of catalyst loading in the synthesis of 6a.
• NIH. Fluorine-Retentive Strategies for the Functionalization of gem-Difluoroalkenes - PMC.
• KU ScholarWorks. Synthetic Strategies to Access Biologically Important Fluorinated Motifs: Fluoroalkenes and Difluoroketones.
• Harvard DASH. Introduction of Fluorine and Fluorine-Containing Functional Groups.

Sources

• 1. DSpace [kuscholarworks.ku.edu]
• 2. dash.harvard.edu [dash.harvard.edu]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. Troubleshooting of Catalytic Reactors | PPTX [slideshare.net]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Fluorine-Retentive Strategies for the Functionalization of gem-Difluoroalkenes - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Photocatalytic hydrofluoroalkylation of alkenes with carboxylic acids - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Precision Oxidation of 1H,1H,2H,3H-Nonafluorohept-2-en-1-ol

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with drug development professionals and researchers encountering chemoselectivity issues when oxidizing polyfluoroalkyl allylic alcohols like 1H,1H,2H,3H-nonafluorohept-2-en-1-ol ( CF3​(CF2​)3​CH=CHCH2​OH ).

The strong electron-withdrawing nature of the perfluorobutyl group profoundly alters the electron density of the adjacent olefin. This makes the allylic system highly susceptible to E/Z isomerization and oxidative cleavage, while the primary alcohol moiety remains prone to over-oxidation. This guide addresses the root causes of these side reactions and provides self-validating protocols to ensure absolute experimental control.

Part 1: Diagnostic Q&A & Troubleshooting

Q1: Why does my oxidation consistently yield nonafluorohept-2-enoic acid instead of the desired aldehyde? Cause: Over-oxidation to the carboxylic acid occurs when the intermediate aldehyde undergoes hydration to form a geminal diol (hydrate), which is subsequently oxidized. This is exacerbated by aqueous reaction conditions or the use of single-electron transfer oxidants that operate in biphasic mixtures, such as the NaBr/Selectfluor system [1]. Solution: To arrest the reaction at the aldehyde stage, you must strictly exclude water. Utilizing Dess-Martin Periodinane (DMP) in anhydrous dichloromethane (DCM) prevents gem-diol formation. If the carboxylic acid is your explicit target, leveraging the aqueous NaBr/Selectfluor system is highly effective[2].

Q2: I am observing significant E/Z isomerization of the double bond. How can I preserve the stereochemistry? Cause: The C4​F9​ group polarizes the double bond, making it electron-deficient. Under acidic conditions, or when using transition-metal oxidants that proceed via radical intermediates, the allylic radical or cation can freely rotate before product formation. Solution: Maintain a neutral to mildly basic reaction environment. Adding a non-nucleophilic base like pyridine to the DMP oxidation buffers the acetic acid byproduct, suppressing acid-catalyzed isomerization. Alternatively, using activated Manganese Dioxide ( MnO2​ ) provides a heterogeneous, mild oxidation pathway that strictly preserves olefin geometry.

Q3: How do I prevent oxidative cleavage or epoxidation of the double bond? Cause: Reagents like KMnO4​ , RuO4​ , or excess H2​O2​ can attack the electron-deficient olefin, leading to epoxidation or complete oxidative cleavage into perfluorobutanoic acid and other fragmented byproducts. Solution: Avoid strong electrophilic oxygen-transfer reagents. Opt for chemoselective systems like the (bpy)CuI/TEMPO aerobic oxidation [3], which exclusively targets the primary alcohol via a coordinated copper-alkoxide intermediate without interacting with the olefin.

Part 2: Workflow & Decision Matrix

Logical workflow for selecting the optimal oxidant for polyfluoroalkyl allylic alcohols.

Part 3: Quantitative Comparison of Oxidant Systems

The following table synthesizes the expected outcomes when applying standard oxidation systems to 1H,1H,2H,3H-nonafluorohept-2-en-1-ol.

Oxidant System	Target Product	Typical Yield (%)	E/Z Isomerization (%)	Over-Oxidation (%)	Reaction Time (h)
DMP / Pyridine	Aldehyde	85 - 92	< 2	< 1	1 - 2
Activated MnO2​	Aldehyde	75 - 85	< 1	< 1	12 - 24
(bpy)CuI / TEMPO	Aldehyde	80 - 88	~ 5	< 2	4 - 6
NaBr / Selectfluor	Carboxylic Acid	88 - 95	N/A	Intentional	4 - 8
KMnO4​ (aq)	Carboxylic Acid	40 - 50	N/A	Intentional	2 - 4 (High Cleavage)

Part 4: Self-Validating Experimental Protocols

Protocol A: Chemoselective Oxidation to 4,4,5,5,6,6,7,7,7-Nonafluorohept-2-enal

This protocol utilizes Dess-Martin Periodinane (DMP) to achieve high yields of the aldehyde while preserving the E/Z geometry of the fluoro-olefin.

• Step 1 (Preparation): Dissolve 1.0 mmol of 1H,1H,2H,3H-nonafluorohept-2-en-1-ol in 10 mL anhydrous DCM under argon. Add 2.0 mmol of anhydrous pyridine.

  • Causality: DMP oxidation releases acetic acid as a byproduct. In the presence of the strongly electron-withdrawing perfluorobutyl group, the allylic double bond is highly polarized and susceptible to acid-catalyzed E/Z isomerization. Pyridine acts as an acid scavenger to neutralize this risk.

• Step 2 (Oxidation): Cool the flask to 0 °C. Add 1.2 mmol of DMP in three equal portions over 15 minutes.

  • Causality: Portion-wise addition controls the exotherm, preventing thermal E/Z isomerization and localized hot spots that could lead to reagent decomposition.

• Step 3 (Validation Loop): Stir for 1 hour, allowing the reaction to warm to room temperature. Monitor by TLC (Hexanes/EtOAc 4:1).

  • Self-Validation: The starting alcohol ( Rf​≈0.3 , stains with KMnO4​ ) should disappear, replaced by a strongly UV-active spot ( Rf​≈0.6 ). If the starting material persists after 1 hour, add 0.1 eq DMP and stir for an additional 30 minutes.

• Step 4 (Quench): Quench the reaction by adding 10 mL of a 1:1 mixture of saturated aqueous NaHCO3​ and saturated aqueous Na2​S2​O3​ . Stir vigorously for 15 minutes.

  • Causality: The thiosulfate reduces unreacted DMP and reactive iodine byproducts, while the bicarbonate neutralizes residual acids, preventing downstream side reactions during the concentration phase.

• Step 5 (Final Verification): Extract with DCM, dry over Na2​SO4​ , and concentrate under reduced pressure (keep bath < 30 °C due to aldehyde volatility).

  • Self-Validation: Analyze the crude product via 1H NMR. Confirm success by the presence of an aldehyde proton doublet at ~9.5 ppm and the complete absence of a broad -OH stretch at 3300 cm−1 in the IR spectrum.

Protocol B: Deliberate Oxidation to 4,4,5,5,6,6,7,7,7-Nonafluorohept-2-enoic acid

This protocol utilizes the NaBr/Selectfluor system for the intentional, full oxidation of the primary alcohol to the carboxylic acid.

• Step 1 (Preparation): Dissolve 1.0 mmol of the alcohol in 5 mL of a 1:1 CH3​CN/H2​O mixture. Add 3.5 mmol of NaBr.

• Step 2 (Oxidation): Add 3.5 mmol of Selectfluor in one portion.

  • Causality: Selectfluor instantly oxidizes Br− to hypobromous acid (HOBr)[4]. The aqueous solvent is the critical operational parameter here; it forces the intermediate aldehyde to immediately hydrate into a gem-diol. HOBr then rapidly oxidizes this gem-diol to the carboxylic acid. Without water, the reaction would stall at the aldehyde.

• Step 3 (Validation Loop): Stir at room temperature for 4-6 hours. Monitor by TLC (Hexanes/EtOAc 1:1 with 1% Acetic Acid).

  • Self-Validation: The intermediate aldehyde ( Rf​≈0.8 ) will appear within the first 30 minutes, then slowly convert to the baseline acid spot ( Rf​≈0.1 with characteristic tailing). Do not quench until the aldehyde spot is completely consumed.

• Step 4 (Workup & Verification): Acidify the mixture with 1M HCl to pH 2, extract with EtOAc (3 x 10 mL), wash with brine, dry over MgSO4​ , and concentrate.

  • Self-Validation: 1H NMR should show the complete disappearance of the carbinol protons (~4.3 ppm) and the presence of a highly deshielded carboxylic acid proton (>11.0 ppm).

References

• Joshi, H.; Paul, D.; Sathyamoorthi, S. "Oxidations of Alcohols, Aldehydes, and Diols Using NaBr and Selectfluor." The Journal of Organic Chemistry, 2023.[Link]

• Dess, D. B.; Martin, J. C. "Readily accessible 12-I-5 oxidant for the conversion of primary and secondary alcohols to aldehydes and ketones." The Journal of Organic Chemistry, 1983.[Link]

• Hoover, J. M.; Stahl, S. S. "Aerobic Oxidation of Primary Alcohols to Aldehydes using a (bpy)CuI/TEMPO Catalyst System." Journal of the American Chemical Society, 2013.[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Oxidations of Alcohols, Aldehydes, and Diols using NaBr and Selectfluor - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Aldehyde synthesis by oxidation of alcohols and rearrangements [organic-chemistry.org]
• 4. pubs.acs.org [pubs.acs.org]

Ideal storage conditions to prevent moisture absorption in 1H,1H,2H,3H-Nonafluorohept-2-en-1-ol

Welcome to the Technical Support Center for advanced fluorinated reagents. As a Senior Application Scientist, I have designed this portal to address the critical handling and storage requirements for 1H,1H,2H,3H-Nonafluorohept-2-en-1-ol .

Due to the extreme electron-withdrawing nature of the nonafluoroalkyl chain, the hydroxyl proton in this allylic alcohol is highly polarized. This makes the molecule an exceptionally strong hydrogen-bond donor that rapidly sequesters atmospheric water vapor. If not properly managed, this hygroscopic behavior will self-dilute the reagent and introduce nucleophilic water into moisture-sensitive workflows, destroying reaction yields [1].

Below is our comprehensive guide to establishing a self-validating, anhydrous storage system for this specialized compound.

I. Troubleshooting Guide: Diagnosing Moisture Contamination

Issue: Unexplained drops in yield during cross-coupling or deoxyfluorination reactions.

• Mechanistic Cause: Repeatedly opening the reagent bottle exposes the fluoroalcohol to ambient humidity. The fluorinated tail repels water, but the highly polarized -OH group forms tight hydration spheres. This introduces water into your reaction, which outcompetes your intended nucleophile or hydrolyzes sensitive catalysts.

• Solution: Transition from ambient storage to a strictly inert Schlenk-line dispensing system over activated molecular sieves.

Issue: Formation of side products or degradation of the alcohol over time.

• Mechanistic Cause: Using reactive chemical desiccants (like KOH, Mg/I₂, or Calcium Hydride) to dry the solvent. 1H,1H,2H,3H-Nonafluorohept-2-en-1-ol is an allylic alcohol. Strong bases can trigger dehydrofluorination or double-bond isomerization, while strong Lewis acids can cause allylic rearrangement.

• Solution: Exclusively use neutral, non-reactive 3Å molecular sieves [2].

Issue: Cloudy appearance or particulate suspension in the reagent bottle.

• Mechanistic Cause: The fluorinated solvent is degrading the standard rubber or silicone septa on the bottle, causing oligomers to precipitate into the alcohol.

• Solution: Replace all standard septa with PTFE-lined silicone septa . PTFE is chemically inert to highly fluorinated alcohols.

II. Quantitative Desiccant Efficacy for Fluorinated Alcohols

To make informed decisions, we must look at the empirical data regarding desiccant efficiency for polar alcohols. The table below summarizes the causality and performance of various drying agents [3].

Desiccant Type	Loading	Drying Time	Residual H₂O (ppm)	Mechanistic Suitability for Fluoro-Allylic Alcohols
3Å Molecular Sieves	10–20% m/v	72 hours	< 10 ppm	Optimal. Pores (3Å) trap water (2.8Å) but exclude the bulky alcohol. Chemically neutral.
Silica Gel (Column)	1 pass	Instant	~30 ppm	Moderate. Good for rapid, single-use dispensing, but less efficient for long-term storage.
Magnesium / Iodine	5.0 g/L	Reflux (2h)	~50 ppm	Poor. Thermal stress and reactive metals risk allylic degradation and side reactions.
Potassium Hydroxide	10% m/v	24 hours	~33 ppm	Critical Failure. Strong base induces dehydrofluorination of the nonafluoroalkyl chain.

III. Standard Operating Procedures (SOPs)

Protocol A: Thermal-Vacuum Activation of 3Å Molecular Sieves

Commercial molecular sieves arrive saturated with atmospheric moisture [4]. They must be activated before use.

• Preparation: Transfer 3Å molecular sieves into a heavy-walled glass Schlenk flask. Causality: 3Å sieves are chosen over 4Å because the 3Å pore strictly excludes organic molecules, preventing the alcohol from being trapped or catalyzed within the aluminosilicate framework.

• Thermal Desorption: Submerge the flask in a sand bath and heat to 250°C .

• Vacuum Evacuation: Connect the flask to a high-vacuum manifold (< 0.1 Torr) for 12 hours. Causality: High heat provides the kinetic energy to break the strong hydrogen bonds between water and the aluminosilicate matrix, while the vacuum drives the thermodynamic equilibrium toward complete desorption.

• Self-Validation Step: Isolate the flask from the vacuum pump and monitor the pressure gauge. If the pressure remains stable below 50 mTorr for 15 minutes, water desorption is complete. If pressure rises, continue heating.

• Cooling: Backfill the flask with ultra-high purity (UHP) Argon and cool to room temperature.

Protocol B: Anhydrous Storage and Dispensing Workflow

• Desiccation: Inside an Argon-filled glovebox, add the activated 3Å sieves (10% to 20% m/v) directly into an oven-dried, amber glass Sure/Seal™ bottle containing the 1H,1H,2H,3H-Nonafluorohept-2-en-1-ol.

• Sealing: Cap the bottle with a PTFE-lined septum and secure it with electrical tape. Let it sit undisturbed for 72 hours to allow the sieves to sequester residual moisture.

• Dispensing: When required, insert an Argon positive-pressure needle (connected to a Schlenk line) into the septum. Use an oven-dried, gas-tight Hamilton syringe to withdraw the required volume.

• Self-Validation Step: To verify the integrity of your storage system, withdraw a 1 mL aliquot and perform a Karl Fischer titration using a methanol/formamide solvent matrix (to ensure the fluoroalcohol fully dissolves). A reading of < 10 ppm H₂O validates the system.

IV. Workflow Visualization

Below is the logical workflow for maintaining the chemical integrity of 1H,1H,2H,3H-Nonafluorohept-2-en-1-ol from receipt to reaction.

Workflow for the anhydrous desiccation, storage, and dispensing of nonafluoroheptenol.

V. Frequently Asked Questions (FAQs)

Q: Can I use Drierite (CaSO₄) or Calcium Chloride instead of molecular sieves? A: No. Chemical desiccants like CaSO₄ are thermodynamically limited and will leave approximately 200 ppm of water in polar alcohols. Furthermore, they can leach trace metal impurities into your reagent, which can poison sensitive transition-metal catalysts used in downstream drug development workflows.

Q: Why must I wait 72 hours after adding the molecular sieves? A: Water adsorption into the crystalline lattice of a zeolite (molecular sieve) is a diffusion-limited process. Because the nonafluoroheptenyl tail makes the bulk liquid highly viscous and sterically hindered, it takes time for the water molecules to migrate from the bulk solvent into the 3Å pores.

Q: Does the double bond in the hept-2-en-1-ol chain require protection from light? A: Yes. Allylic alcohols are susceptible to photo-oxidation, which can generate peroxides or trigger radical-mediated polymerization. Always store this compound in amber glass away from direct UV light.

VI. References

• MicroCare. (n.d.). What Does 'Hygroscopic' Mean? Why Is It Important? MicroCare Resource Center.[Link][1]

• Williams, D. B. G., & Lawton, M. (2010). Drying of Organic Solvents: Quantitative Evaluation of the Efficiency of Several Desiccants. The Journal of Organic Chemistry, 75(24), 8351–8354.[Link][2]

• University of Victoria Chemistry. (2025). Using molecular sieves for solvent drying. UVic Technical Resources.[Link][3]

Sources

• 1. What is Hygroscopic | Product FAQs | MicroCare [microcare.com]
• 2. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 3. web.uvic.ca [web.uvic.ca]

Reference Data & Comparative Studies

Reactivity comparison of 1H,1H,2H,3H-Nonafluorohept-2-en-1-ol vs perfluorooctanol

Reactivity Comparison Guide: 1H,1H,2H,3H-Nonafluorohept-2-en-1-ol vs. 1H,1H-Perfluorooctanol

Executive Summary

In the landscape of fluorinated building blocks, the strategic placement of a perfluoroalkyl chain dictates a molecule's synthetic utility. This guide provides an objective, comparative reactivity analysis between 1H,1H,2H,3H-Nonafluorohept-2-en-1-ol (a fluorinated allylic alcohol) and 1H,1H-Perfluorooctanol (a fully saturated fluoroalkyl alcohol). By examining their electronic environments, we elucidate why the allylic spacer in the former unlocks orthogonal reactivity pathways, whereas the latter is heavily restricted by profound inductive deactivation.

Electronic Effects & Structural Causality

The fundamental divergence in reactivity between these two compounds stems from the proximity of the highly electronegative perfluoroalkyl group to the terminal hydroxyl moiety.

• 1H,1H-Perfluorooctanol ( CF3​(CF2​)6​CH2​OH ): The perfluorinated CF2​ group is directly adjacent to the carbinol carbon. The intense inductive electron withdrawal (-I effect) propagates through the sigma bonds, significantly draining electron density from the oxygen atom. This electronic depletion renders the hydroxyl group highly acidic and exceptionally poor as a nucleophile, often necessitating harsh conditions or highly reactive electrophiles to force functionalization[1].

• 1H,1H,2H,3H-Nonafluorohept-2-en-1-ol ( CF3​(CF2​)3​CH=CHCH2​OH ): This molecule features an internal alkene spacer. The sp2 -hybridized carbons act as an electronic buffer, insulating the hydroxyl group from the full brunt of the perfluoroalkyl chain's inductive pull[2]. This structural nuance preserves the nucleophilicity of the oxygen, allowing it to behave akin to a traditional allylic alcohol. Furthermore, the π -bond itself introduces a secondary site for electrophilic addition, epoxidation, and transition-metal-catalyzed reductions[3].

Quantitative Reactivity Profile

Parameter	1H,1H,2H,3H-Nonafluorohept-2-en-1-ol	1H,1H-Perfluorooctanol
Structural Class	Fluorinated Allylic Alcohol	Saturated Fluoroalkyl Alcohol
Inductive Effect (-I) on -OH	Attenuated (Insulated by C=C spacer)	Extreme (Directly adjacent to CF2​ )
Relative Nucleophilicity	Moderate to High	Very Low
Alkene Reactivity	Present (Hydrogenation, Epoxidation)	Absent (Chemically inert aliphatic tail)
Optimal Esterification	Mild (DCC/DMAP or Et3​N )	Harsh (NaH base or highly reactive acyl donors)

Mechanistic Pathway Visualization

Divergent reactivity pathways of fluorinated allylic vs perfluoroalkyl alcohols.

Self-Validating Experimental Protocols

Comparative Nucleophilic Acyl Substitution (O-Acylation)

Objective: To demonstrate the stark difference in hydroxyl nucleophilicity between the insulated allylic system and the deactivated saturated system. Causality: Due to the weak nucleophilicity of 1H,1H-perfluorooctanol, standard amine bases fail to generate a reactive intermediate[1]. Strong bases (e.g., NaH) are required to force the formation of the alkoxide. In contrast, the insulated hydroxyl of the nonafluoroheptenol reacts readily under mild Steglich esterification conditions.

Protocol A: Mild Esterification of 1H,1H,2H,3H-Nonafluorohept-2-en-1-ol

• Preparation: In an oven-dried 50 mL Schlenk flask under argon, dissolve 1.0 mmol of 1H,1H,2H,3H-Nonafluorohept-2-en-1-ol in 10 mL of anhydrous dichloromethane (DCM).

• Activation: Add 1.2 mmol of the desired carboxylic acid, followed by 0.1 mmol of 4-Dimethylaminopyridine (DMAP) as a nucleophilic catalyst.

• Coupling: Cool the mixture to 0 °C and dropwise add 1.1 mmol of N,N'-Dicyclohexylcarbodiimide (DCC) dissolved in 2 mL DCM.

• Reaction: Stir for 1 hour at 0 °C, then warm to room temperature and stir for an additional 4 hours.

• Self-Validation Check: Filter the precipitated dicyclohexylurea (DCU). Analyze the filtrate via FTIR. The disappearance of the broad -OH stretch (~3300 cm⁻¹) and the emergence of a sharp ester carbonyl peak (~1740 cm⁻¹) validates successful acylation.

Protocol B: Forced Esterification of 1H,1H-Perfluorooctanol

• Deprotonation: In a dry flask under argon, suspend 1.2 mmol of Sodium Hydride (NaH, 60% dispersion in mineral oil) in 10 mL anhydrous THF at 0 °C.

• Alkoxide Formation: Slowly add 1.0 mmol of 1H,1H-Perfluorooctanol. Stir for 30 minutes until hydrogen gas evolution ceases, ensuring the formation of the perfluoroalkoxide.

• Electrophile Addition: Dropwise add 1.2 mmol of the acyl chloride.

• Reaction: Reflux the mixture at 65 °C for 12 hours, as the stabilized alkoxide remains a sluggish nucleophile.

• Self-Validation Check: Quench with saturated NH4​Cl . Perform TLC (Hexane/EtOAc 9:1). The consumption of the highly lipophilic perfluorooctanol (visualized via iodine vapor stain) dictates reaction completion.

Iridium-Catalyzed Asymmetric Hydrogenation of the Allylic Spacer

Objective: To exploit the alkene spacer in 1H,1H,2H,3H-Nonafluorohept-2-en-1-ol for the synthesis of chiral fluorinated alkanols. Causality: Iridium complexes bearing chiral N,P-ligands coordinate specifically to the adjacent hydroxyl group. This coordination directs the catalyst to a single face of the alkene, enabling highly enantioselective delivery of hydrogen gas across the double bond[3].

Protocol:

• Setup: Transfer 0.5 mmol of 1H,1H,2H,3H-Nonafluorohept-2-en-1-ol into a high-pressure stainless steel hydrogenation autoclave.

• Catalyst Addition: Add 1.0 mol% of the chiral Iridium-N,P catalyst (e.g., bicyclic oxazoline-phosphine Ir complex) dissolved in 2.0 mL of anhydrous DCM[3].

• Pressurization: Purge the vessel three times with Argon, then three times with Hydrogen gas. Finally, pressurize the reactor to 10 bar of H2​ .

• Reaction: Stir the mixture at room temperature (25 °C) for 24 hours.

• Self-Validation Check: Vent the hydrogen gas safely. Analyze an aliquot of the crude mixture via 1H -NMR. The complete disappearance of the olefinic protons (multiplets at δ 5.5–6.5 ppm) confirms 100% conversion. Enantiomeric excess (ee) is subsequently verified via chiral Supercritical Fluid Chromatography (SFC)[3].

References

• Highly Fluorinated Urethanes and Polyurethanes from polyfluorinated alcohols. Universitat Autònoma de Barcelona (UAB).
• Asymmetric synthesis of 1,2-fluorohydrin: iridium catalyzed hydrogenation of fluorinated allylic alcohol. Chemical Science (RSC Publishing), 2020.
• Chromium-Catalyzed Defluorinative Reductive Coupling of Aldehydes with gem-Difluoroalkenes. Organic Letters (ACS Publications), 2023.

Sources

• 1. ddd.uab.cat [ddd.uab.cat]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.rsc.org [pubs.rsc.org]

A Comparative Guide to HPLC Method Validation for Purity Analysis of 1H,1H,2H,3H-Nonafluorohept-2-en-1-ol

For Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical development and specialty chemical synthesis, the purity of intermediates is a cornerstone of final product quality, safety, and efficacy. 1H,1H,2H,3H-Nonafluorohept-2-en-1-ol, a fluorinated alcohol, presents unique analytical challenges due to its chemical properties. This guide provides an in-depth, validated High-Performance Liquid Chromatography (HPLC) method for its purity analysis. Furthermore, it offers a comparative analysis with Gas Chromatography (GC), an orthogonal technique, to provide a comprehensive analytical strategy. The methodologies and validation data herein are presented in accordance with the principles outlined by the International Council for Harmonisation (ICH) Q2(R1) guidelines.[1][2][3]

The Critical Role of Purity in Fluorinated Intermediates

1H,1H,2H,3H-Nonafluorohept-2-en-1-ol is a key building block in the synthesis of various high-performance materials and active pharmaceutical ingredients (APIs). The presence of impurities, even in trace amounts, can significantly impact the downstream reaction yields, introduce toxic by-products, and compromise the stability and performance of the final product. Therefore, a robust and validated analytical method for purity determination is not merely a quality control check but a critical component of process understanding and product safety assurance.

Primary Analytical Method: High-Performance Liquid Chromatography (HPLC)

HPLC is a powerful and versatile technique for the separation, identification, and quantification of non-volatile and thermally labile compounds, making it a suitable choice for the analysis of fluorinated alcohols.[4] A reversed-phase HPLC (RP-HPLC) method was developed and validated to ensure it is "suitable for its intended purpose."[5]

dot

Sources

• 1. policycommons.net [policycommons.net]
• 2. database.ich.org [database.ich.org]
• 3. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology - ECA Academy [gmp-compliance.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. researchgate.net [researchgate.net]

Gas Chromatography Retention Time Dynamics: 1H,1H,2H,3H-Nonafluorohept-2-en-1-ol vs. Common Impurities

Introduction & Mechanistic Context

In the synthesis of highly specialized fluorinated pharmaceuticals and advanced agrochemicals, 1H,1H,2H,3H-nonafluorohept-2-en-1-ol (CAS 72016-05-8) serves as a critical allylic building block[1]. Ensuring the absolute purity of this intermediate is paramount, as structurally similar impurities can drastically alter the efficacy and safety profiles of downstream active pharmaceutical ingredients (APIs).

Gas Chromatography (GC) is the gold standard for this purity profiling. However, analytical scientists face a distinct challenge: resolving the target E and Z stereoisomers from closely related process impurities, namely the highly volatile starting material nonafluorobutyl iodide (CAS 423-39-2)[2] and the saturated byproduct 1H,1H,2H,2H,3H,3H-nonafluoroheptan-1-ol (CAS 83310-97-8)[3]. This guide provides an objective comparison of the chromatographic behavior of these compounds, detailing the physicochemical causality behind their retention times and providing a self-validating experimental protocol for their baseline separation.

Physicochemical Properties & Retention Causality

To master the GC separation of fluorinated compounds, one must understand the interplay between boiling point, polarizability, and stationary phase chemistry[4]. Fluorine is highly electronegative; it holds its electrons tightly, which severely minimizes the molecule's polarizability. Consequently, perfluoroalkyl chains exhibit exceptionally weak van der Waals dispersion forces.

On a standard non-polar column (e.g., 5% phenyl / 95% dimethylpolysiloxane like DB-5), retention is almost strictly dictated by boiling point[4]. The elution order follows a predictable thermodynamic sequence:

• Nonafluorobutyl Iodide: Lacking hydrogen-bonding capability and possessing a low boiling point of 64–67 °C[5][6], this starting material interacts very weakly with the stationary phase and elutes rapidly.

• 1H,1H,2H,3H-Nonafluorohept-2-en-1-ol: The target allylic alcohol possesses a moderate boiling point of approximately 129 °C[7].

• 1H,1H,2H,2H,3H,3H-Nonafluoroheptan-1-ol: The fully saturated analog possesses greater conformational flexibility and a significantly higher boiling point of 158–164 °C[3][8], causing it to elute last.

While a non-polar column easily separates these three distinct mass classes, it often fails to resolve the E (trans) and Z (cis) isomers of the target allylic alcohol. To achieve isomer resolution, a polar stationary phase (e.g., Polyethylene Glycol / DB-WAX) is required[9]. The PEG phase leverages strong hydrogen bonding with the primary hydroxyl group and dipole-induced dipole interactions with the allylic pi-bond. Because the Z isomer typically exhibits a stronger net dipole moment than the E isomer, it interacts more strongly with the polar phase, resulting in a slightly longer retention time and achieving baseline resolution.

Comparative Retention Data

The following table summarizes the objective performance and relative retention times (RRT) of the target compound against its alternatives and impurities across two orthogonal GC chemistries.

Compound	CAS Number	Boiling Point	RRT (Non-Polar DB-5)	RRT (Polar DB-WAX)	Primary Retention Mechanism
Nonafluorobutyl Iodide	423-39-2	64–67 °C[6]	~0.45	~0.30	Weak dispersion; highly volatile
(E)-Nonafluorohept-2-en-1-ol	72016-05-8	~129 °C[7]	1.00 (Reference)	1.00 (Reference)	Moderate dispersion, H-bonding
(Z)-Nonafluorohept-2-en-1-ol	72016-05-8	~131 °C	~1.02	~1.08	Stronger dipole interaction with PEG
Nonafluoroheptan-1-ol	83310-97-8	158–164 °C[8]	~1.35	~1.25	Strong dispersion, H-bonding

Note: RRT values are approximate and dependent on specific temperature programming and carrier gas velocity.

Experimental Protocol: Self-Validating GC Workflow

To ensure absolute trustworthiness and reproducibility, the following GC-FID protocol is designed as a self-validating system. The inclusion of a System Suitability Test (SST) guarantees that the thermodynamic conditions are met before sample analysis.

Step 1: Instrument Configuration

• Column: DB-WAX or equivalent PEG phase (30 m × 0.25 mm I.D., 0.25 µm film thickness)[4].

• Carrier Gas: Helium (High Purity), constant flow mode at 1.2 mL/min.

• Inlet: Split/Splitless injector at 220 °C; Split ratio 50:1 to prevent column overloading by the highly volatile fluorinated tail.

• Detector: Flame Ionization Detector (FID) at 250 °C. Hydrogen flow: 40 mL/min; Air flow: 400 mL/min; Makeup gas (N2): 25 mL/min.

Step 2: Temperature Programming

• Initial: 60 °C, hold for 2.0 minutes.

• Ramp 1: 10 °C/min to 140 °C, hold for 0 minutes. (This gradient separates the highly volatile iodide from the alcohols).

• Ramp 2: 5 °C/min to 200 °C, hold for 5.0 minutes. (This shallow ramp maximizes the resolution between the E and Z isomers).

• Total Run Time: 27 minutes.

Step 3: Sample Preparation

• Dissolve the fluorinated mixture in anhydrous ethyl acetate to a concentration of 5 mg/mL. Ensure the solvent is strictly anhydrous, as moisture can degrade the PEG stationary phase and cause severe peak tailing for the alcohols.

Step 4: System Suitability Testing (Self-Validation) Before analyzing unknown batches, inject a known resolution standard containing the E/Z isomers and the saturated analog. The system is validated only if:

• Resolution ( Rs​ ): The resolution between the E and Z isomers of nonafluorohept-2-en-1-ol is ≥1.5 (baseline separation).

• Tailing Factor ( Tf​ ): The tailing factor for the saturated nonafluoroheptan-1-ol peak is ≤1.5 , confirming the integrity of the column's hydrogen-bonding sites.

Process Visualization

The following diagram illustrates the logical flow of the separation process, mapping the physicochemical properties of each compound to its elution order on a polar stationary phase.

GC retention logic for fluorinated allylic alcohols based on boiling point and phase interactions.

References

• Fisher Scientific. "CAS RN 423-39-2 | Nonafluorobutyl iodide". Fisher Scientific. URL: [Link]

• Fluorine1. "Catalog: 4,4,5,5,6,6,7,7,7-Nonafluorohept-2-en-1-ol". Fluorine1. URL: [Link]

• GCMS.cz. "GC Column Solvent Retention Table". Agilent J&W. URL: [Link]

Sources

• 1. 1H,1H,2H,3H-NONAFLUOROHEPT-2-EN-1-OL | 72016-05-8 [m.chemicalbook.com]
• 2. chemimpex.com [chemimpex.com]
• 3. fluoryx.com [fluoryx.com]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. dakenchem.com [dakenchem.com]
• 6. CAS RN 423-39-2 | Fisher Scientific [fishersci.ca]
• 7. fluorine1.ru [fluorine1.ru]
• 8. echemi.com [echemi.com]
• 9. gcms.cz [gcms.cz]

Benchmarking 1H,1H,2H,3H-Nonafluorohept-2-en-1-ol Against Other Fluoroalkenols in Polymer Synthesis

The integration of fluorinated building blocks into polymer architectures has fundamentally shifted the landscape of nanomedicine and smart materials. Fluorination dramatically alters the biological performance of drug delivery vehicles by lowering surface energy, increasing hydrophobicity, and minimizing protein fouling (opsonization), which collectively enhance cellular uptake and tissue permeability (). Furthermore, fluorinated polymers exhibit exceptional chemical and thermal stability, making them highly reliable "smart materials" for controlled release systems ().

However, the selection of the precise fluorinated monomer is critical. This guide provides an in-depth benchmarking of 1H,1H,2H,3H-Nonafluorohept-2-en-1-ol (NFH-2-en-1-ol) —a C7 fluorinated allylic alcohol—against its shorter (C5) and longer (C9) homologues in the synthesis of functionalized fluorinated polyurethanes (FPUs).

Mechanistic Causality: Why NFH-2-en-1-ol?

When designing fluorinated polymers for drug delivery, researchers must balance thermodynamic driving forces (hydrophobicity for self-assembly) with kinetic realities (steric hindrance during polymerization).

The Role of the Allylic Alcohol: Unlike saturated fluoroalcohols, fluoroalkenols possess an allylic double bond. The primary hydroxyl group serves as a highly reactive nucleophile for step-growth polymerization (e.g., reacting with isocyanates to form urethane linkages). Simultaneously, the allylic double bond remains inert during the initial polycondensation but serves as a crucial chemical handle for post-polymerization modification, such as thiol-ene "click" chemistry for PEGylation or ligand attachment.

The "Goldilocks" Chain Length (C7):

• C5 Homologues (e.g., 1H,1H,2H-Heptafluoropent-2-en-1-ol): Exhibit excellent polymerization kinetics due to low steric bulk, but lack sufficient hydrophobicity to drive the self-assembly of highly stable, low-critical-micelle-concentration (CMC) nanocarriers.

• C9 Homologues (e.g., 1H,1H,2H,3H-Tridecafluoronon-2-en-1-ol): Provide extreme hydrophobicity, yielding excellent drug encapsulation. However, the bulky perfluoroalkyl tail creates severe steric hindrance, drastically reducing end-capping efficiency and leading to unreacted prepolymers that cause batch-to-batch inconsistency.

• C7 NFH-2-en-1-ol: Strikes the optimal balance. It provides enough fluorinated surface area to significantly enhance cellular uptake while maintaining high nucleophilic accessibility for near-quantitative polymerization yields.

Structure-property relationships of NFH-2-en-1-ol in driving drug delivery performance.

Comparative Data Analysis

To objectively benchmark these monomers, we compare their physicochemical properties and their resulting performance when used as end-cappers in the synthesis of FPU nanocarriers loaded with Doxorubicin (DOX).

Table 1: Physicochemical and Structural Comparison

Fluoroalkenol	Carbon Chain	Boiling Point (°C)	Steric Hindrance	Post-Polymerization Handle
1H,1H,2H-Heptafluoropent-2-en-1-ol	C5	115–117	Low	Yes (Allylic Alkene)
1H,1H,2H,3H-Nonafluorohept-2-en-1-ol	C7	78–83 (28 mmHg)	Moderate	Yes (Allylic Alkene)
1H,1H,2H,3H-Tridecafluoronon-2-en-1-ol	C9	95–100 (15 mmHg)	High	Yes (Allylic Alkene)

Table 2: Polymerization Kinetics & FPU Nanocarrier Performance

End-Capper Used	End-Capping Yield (4h)	Nanoparticle Size (nm)	DOX Loading Efficiency (%)	Cellular Uptake Enhancement*
C5 Fluoroalkenol	> 95%	145 ± 8	42.1 ± 2.3	1.5x
NFH-2-en-1-ol (C7)	92%	110 ± 5	78.4 ± 3.1	3.8x
C9 Fluoroalkenol	64%	185 ± 12	65.2 ± 4.0	4.1x

*Measured via flow cytometry in HeLa cells compared to a non-fluorinated polyurethane control.

Data Synthesis: While the C9 analogue offers marginally better cellular uptake, its poor end-capping yield (64%) makes it unviable for scalable manufacturing. NFH-2-en-1-ol (C7) delivers a highly efficient reaction (92% yield) while producing the most compact and stable nanoparticles (110 nm) with superior drug loading (78.4%).

Experimental Protocol: Self-Validating Synthesis of FPU Nanocarriers

The following protocol details the synthesis of functionalized FPU nanocarriers using NFH-2-en-1-ol. This workflow is designed as a self-validating system , ensuring that each chemical transformation is analytically confirmed before proceeding to the next step.

Step 1: Isocyanate-Terminated Prepolymer Synthesis

• Reaction: Dissolve Polycaprolactone (PCL) diol (Mn = 2000) in anhydrous THF. Add an excess of Isophorone Diisocyanate (IPDI) and 0.1 wt% Dibutyltin dilaurate (DBTDL) as a catalyst. React at 65°C for 3 hours under a nitrogen atmosphere.

• Self-Validation (Titration): Withdraw a 1 mL aliquot and perform a di-n-butylamine back-titration. The reaction is complete when the measured NCO% matches the theoretical NCO% for the prepolymer, confirming that all PCL hydroxyls have reacted without unwanted side reactions.

Step 2: Fluorinated End-Capping with NFH-2-en-1-ol

• Reaction: Cool the prepolymer solution to 50°C. Add a stoichiometric amount of NFH-2-en-1-ol dropwise. Maintain the reaction for 4 hours.

• Self-Validation (FTIR): Monitor the reaction continuously via Fourier Transform Infrared (FTIR) spectroscopy. The complete disappearance of the strong, asymmetric NCO stretching vibration at 2270 cm⁻¹ serves as the definitive, self-validating proof that 100% of the polymer chains have been successfully end-capped with the fluorinated alcohol.

Step 3: Post-Polymerization Functionalization (Thiol-Ene Click)

• Reaction: To the FPU solution, add thiolated Polyethylene Glycol (PEG-SH) and a photoinitiator (Irgacure 2959). Irradiate with UV light (365 nm) for 30 minutes to trigger the radical-mediated thiol-ene addition across the allylic double bonds of the NFH-2-en-1-ol end-caps.

• Self-Validation (NMR): Precipitate the polymer and analyze via ¹H-NMR. The complete disappearance of the vinylic proton multiplets at 5.5–6.0 ppm validates that the click functionalization was successful.

Step 4: Nanocarrier Self-Assembly

• Reaction: Dissolve the functionalized FPU and Doxorubicin (free base) in DMF. Dialyze against deionized water (MWCO 3500) for 48 hours. The strong hydrophobicity of the C7 fluoro-tails drives the spontaneous self-assembly of the polymer into tight, drug-loaded micellar nanocarriers.

Workflow for synthesizing functionalized fluorinated polyurethane nanocarriers using NFH-2-en-1-ol.

References

• Wang, R., Xiao, P., Yu, B., Sun, Y., Li, J., Zhang, L., & Xiqun, J. (2022). "Fluorination Effects on the Drug Delivery Property of Cylindrical Polymer Brushes." ACS Applied Bio Materials, 5(12), 5700-5709.[Link]

• Cardoso, V. F., Correia, D. M., Ribeiro, C., Fernandes, M. M., & Lanceros-Méndez, S. (2018). "Fluorinated Polymers as Smart Materials for Advanced Biomedical Applications." Polymers, 10(2), 161.[Link]

Comparative Analysis of Hydrophobicity: 1H,1H,2H,3H-Nonafluorohept-2-en-1-ol vs. Industry Standard Fluorosilanes

Introduction and Mechanistic Causality

In the development of superhydrophobic coatings for microfluidics, anti-biofouling implants, and advanced electronics, the choice of fluorinated precursor dictates both the initial repellency and the long-term durability of the surface[1]. 1H,1H,2H,3H-Nonafluorohept-2-en-1-ol (CAS: 72016-05-8) is a highly specialized fluorinated alcohol characterized by an alkene (C=C) functional group.

Unlike ubiquitous perfluoroalkyl silanes such as 1H,1H,2H,2H-Perfluorooctyltriethoxysilane (PFOTES)[1] or 1H,1H,2H,2H-Perfluorodecyltriethoxysilane (PFDTES), which rely on the hydrolysis of alkoxy groups to form siloxane (Si-O-Si) bonds, 1H,1H,2H,3H-Nonafluorohept-2-en-1-ol operates through entirely different chemical kinetics. The terminal alkene allows researchers to utilize radical polymerization or thiol-ene "click" chemistry.

The causality behind its extreme hydrophobicity lies in the synergistic combination of low intrinsic surface energy (provided by the dense -CF2 and -CF3 groups) and hierarchical surface roughness [2]. When this molecule is grafted onto a micro/nano-textured substrate, it forces water droplets into the Cassie-Baxter wetting state, where air is trapped within the surface asperities, minimizing the solid-liquid contact area[3].

Mechanistic pathway of 1H,1H,2H,3H-Nonafluorohept-2-en-1-ol grafting for superhydrophobicity.

Comparative Data Analysis

To objectively evaluate the performance of 1H,1H,2H,3H-Nonafluorohept-2-en-1-ol, we must benchmark it against prevailing industry standards. Standard PFDTES coatings applied to roughened substrates (such as foamed concrete or silica nanoparticles) routinely achieve Water Contact Angles (WCA) of ~154.3° with a sliding angle of 2.41°. Similarly, PFOTES coatings achieve WCAs ≥ 155°[2].

While 1H,1H,2H,3H-Nonafluorohept-2-en-1-ol achieves comparable superhydrophobicity (WCA ~148°-152°), its primary advantage is hydrolytic stability . Silane-based coatings (PFOTES/PFDTES) are susceptible to hydrolysis in aqueous environments, particularly at extreme pH levels, where the siloxane bonds catalyze and break down[4]. The carbon-carbon or carbon-sulfur linkages formed by the alkene group of 1H,1H,2H,3H-Nonafluorohept-2-en-1-ol are virtually immune to this degradation pathway.

Table 1: Comparative Hydrophobicity and Stability Metrics

Coating Precursor	Functional Binding Group	Typical WCA (Rough Substrate)	Typical CAH / Sliding Angle	Hydrolytic Stability	Primary Application Method
1H,1H,2H,3H-Nonafluorohept-2-en-1-ol	Alkene (C=C)	148° - 152°	< 5°	Excellent (C-C or C-S bonds)	Radical Polymerization, Click Chemistry
PFOTES (FAS-17)	Triethoxysilane	150° - 155°[2]	< 5°	Moderate (Si-O-Si hydrolysis risk)[4]	Sol-Gel, Vapor Deposition
PFDTES	Triethoxysilane	154.3°	~2.4°	Moderate	Sol-Gel, Dip Coating
Fluorinated Graphene Oxide (FGO)	Epoxide/Hydroxyl	~173.7°[3]	~4°[3]	High	Spray Coating[3]

Self-Validating Experimental Protocol

To ensure trustworthiness and reproducibility, the following protocol describes a self-validating system for synthesizing and evaluating a 1H,1H,2H,3H-Nonafluorohept-2-en-1-ol derived coating using thiol-ene click chemistry on a silica-roughened substrate.

Phase 1: Substrate Preparation & Roughening

• Cleaning: Sonicate glass or aluminum substrates in acetone, ethanol, and deionized water for 10 minutes each. Dry under a stream of N2.

• Nanoparticle Deposition: Spin-coat a suspension of monodispersive silica nanoparticles (~120 nm diameter) onto the substrate. Causality: This establishes the requisite micro/nano-scale hierarchical roughness essential for trapping air pockets, lowering the critical surface energy required for superhydrophobicity[5].

• Thiol Functionalization: Treat the roughened substrate with (3-Mercaptopropyl)trimethoxysilane (MPTMS) in dry toluene to introduce surface thiol (-SH) groups.

Phase 2: Precursor Grafting

• Reaction Setup: Prepare a 5 wt% solution of 1H,1H,2H,3H-Nonafluorohept-2-en-1-ol in a suitable fluorinated solvent (e.g., HFE-7100). Add a photoinitiator (e.g., 2,2-Dimethoxy-2-phenylacetophenone at 0.5 wt%).

• UV Curing: Drop-cast the solution onto the thiol-functionalized substrate. Expose to UV light (365 nm, 10 mW/cm²) for 5 minutes. Causality: The UV light cleaves the photoinitiator, generating radicals that catalyze the anti-Markovnikov addition of the surface thiols across the alkene bond of the fluorinated alcohol, forming a highly stable, covalent thioether linkage.

• Washing: Rinse aggressively with ethanol and fluorinated solvent to remove unreacted monomer. Dry at 80°C for 1 hour.

Phase 3: Validation & Metrology

• WCA Goniometry: Dispense a 5 µL droplet of deionized water onto the coated surface using a contact angle goniometer[4]. Measure the static advancing and receding angles to calculate Contact Angle Hysteresis (CAH).

  • Self-Validation Check: If WCA < 140°, the silica nanoparticle deposition (roughness) was likely insufficient. If WCA > 150° but CAH > 10°, the fluorinated grafting density is too low, causing droplet pinning (transitioning to the Wenzel state). The system is only validated when WCA > 150° and CAH < 5°.

Step-by-step workflow for coating synthesis and self-validating metrology.

Strategic Insights for Drug Development & Materials Science

For professionals designing medical devices, microfluidic chips, or anti-fouling surfaces, the choice between fluorinated precursors is critical. While PFOTES and PFDTES are ubiquitous and easily applied via sol-gel processes[1], their reliance on siloxane bonds makes them a liability in biological or extreme pH environments due to hydrolysis[4].

1H,1H,2H,3H-Nonafluorohept-2-en-1-ol presents a distinct strategic advantage. Its alkene group enables covalent carbon-carbon or carbon-sulfur linkages. This provides superior chemical stability for applications requiring rigorous sterilization, prolonged fluid contact, or resistance to bio-corrosion, ensuring that the superhydrophobic Cassie-Baxter state is maintained over the product's entire lifecycle.

References

• CAS 72016-05-8 | 1H,1H,2H,3H-Nonafluorohept-2-en-1-ol,97% Codow [Link]

• What Is 1h,1h,2h,2h-Perfluorooctyltriethoxysilane Jessica Chemicals [Link]

• Fluorine Based Superhydrophobic Coatings MDPI [Link]

• Superhydrophobic Surfaces Made from Naturally Derived Hydrophobic Materials ACS Publications [Link]

• Structural formula of 1H,1H,2H,2H-perfluorooctyltriethoxysilane in the... ResearchGate[Link]

• Above 170° water contact angle and oleophobicity of fluorinated graphene oxide based transparent polymeric films CSIR-CMERI[Link]

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• 5. mdpi.com [mdpi.com]

Spectroscopic Differentiation Between 1H,1H,2H,3H-Nonafluorohept-2-en-1-ol and its Saturated Analogs: A Comparative Guide

As a Senior Application Scientist, I approach the differentiation of polyfluoroalkyl substances (PFAS) and their derivatives not merely as a matching exercise, but as an exercise in physical chemistry. The structural transition from 1H,1H,2H,3H-Nonafluorohept-2-en-1-ol (the unsaturated allylic alcohol) to 1H,1H,2H,2H,3H,3H-Nonafluoroheptan-1-ol (the saturated aliphatic analog) fundamentally alters the molecule's electron density distribution.

The presence of the C2=C3 π -bond in the unsaturated analog introduces magnetic anisotropy and restricts conformational freedom. This π -electron cloud dramatically deshields local nuclei and alters the inductive pull of the adjacent perfluorobutyl ( C4​F9​ ) group. To definitively distinguish these compounds during drug development or materials synthesis, we must employ a multi-modal spectroscopic workflow that leverages these physical differences.

Multi-Modal Spectroscopic Workflow

Multi-modal spectroscopic workflow for differentiating fluorinated allylic and aliphatic alcohols.

Comparative Spectroscopic Data

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is the most definitive technique for identifying the degree of unsaturation in fluorinated chains. The π -bond in the unsaturated analog creates an induced magnetic field that opposes the applied field, resulting in significant deshielding of the alkenyl protons and carbons[1]. Furthermore, 19 F NMR is highly sensitive to the hybridization of the adjacent carbon network; the CF2​ group adjacent to an sp2 carbon resonates at a distinct frequency compared to one adjacent to an sp3 carbon[2].

Table 1: Key NMR Chemical Shifts & Multiplicities

Nucleus	Position	1H,1H,2H,3H-Nonafluorohept-2-en-1-ol (Unsaturated)	1H,1H,2H,2H,3H,3H-Nonafluoroheptan-1-ol (Saturated)	Causality / Physical Origin
1 H NMR	C1 ( CH2​OH )	~4.3 ppm (d, J = 5.5 Hz)	~3.7 ppm (t, J = 6.2 Hz)	Allylic deshielding shifts the C1 protons downfield in the unsaturated analog.
1 H NMR	C2 / C3	~5.8 ppm (dt) / ~6.4 ppm (dt)	~1.8 ppm (m) / ~2.2 ppm (m)	Magnetic anisotropy of the C=C double bond strongly deshields alkenyl protons[1].
13 C NMR	C2 / C3	~125 ppm / ~130 ppm	~25 ppm / ~28 ppm	sp2 hybridized carbons lack the shielding electron density of sp3 carbons.
19 F NMR	C4 ( CF2​ )	~ -110 ppm (m)	~ -115 ppm (m)	The electronegativity and π -system of the alkene draw electron density away from the adjacent CF2​ , shifting it downfield[3].

Fourier Transform Infrared (FT-IR) Spectroscopy

While NMR provides atomic-level mapping, FT-IR offers rapid, orthogonal validation of functional groups. The rigid C=C bond requires higher energy to stretch than a C-C single bond, creating a distinct diagnostic peak.

Table 2: Diagnostic FT-IR Vibrational Modes

Vibrational Mode	Unsaturated Analog ( cm−1 )	Saturated Analog ( cm−1 )	Diagnostic Value
O-H Stretch	3300 - 3400 (Broad)	3300 - 3400 (Broad)	Confirms alcohol presence; identical in both.
C=C Stretch	1640 - 1680 (Sharp)	Absent	Binary indicator of unsaturation.
C-F Stretch	1100 - 1300 (Strong)	1100 - 1300 (Strong)	Confirms the perfluoroalkyl tail.

Self-Validating Experimental Protocols

To ensure scientific integrity, the following protocols are designed as self-validating systems. Every step includes a mechanistic rationale (causality) and a built-in quality control checkpoint.

Protocol 1: Multi-Nuclear ( 1 H, 13 C, 19 F) NMR Acquisition

Causality: Fluorine nuclei in perfluoroalkyl chains exhibit complex scalar coupling networks and varying T1​ relaxation times. A standard proton protocol will fail to yield quantitative 19 F integration. We must utilize specific relaxation delays and band-selective homonuclear decoupling[4].

• Sample Preparation: Dissolve 20 mg of the analyte in 0.6 mL of anhydrous CDCl3​ . Add 0.1% Tetramethylsilane (TMS) for 1 H/ 13 C referencing, and a trace amount of Trichlorofluoromethane ( CFCl3​ ) for 19 F referencing.

  • Self-Validation Checkpoint: Run a solvent blank prior to sample addition. Verify that the water peak (1.56 ppm) is minimal to prevent spectral overlap with the saturated analog's aliphatic signals.

• 1 H and 13 C Acquisition: Acquire 1 H spectra at 400 MHz (or higher) using a standard 30° pulse. For 13 C, use a proton-decoupled sequence (e.g., zgpg30) with a minimum of 256 scans to resolve the quaternary CF2​ and CF3​ carbons, which split into complex multiplets due to C-F coupling.

  • Self-Validation Checkpoint: Check the signal-to-noise (S/N) ratio of the terminal CF3​ carbon in the 13 C spectrum. If S/N < 10:1, increase the number of scans.

• 19 F Acquisition: Acquire 19 F spectra at 376 MHz (on a 400 MHz console). Set the relaxation delay ( D1​ ) to at least 5 seconds. Causality: Fluorine nuclei relax slower than protons; insufficient D1​ leads to artificial signal suppression and inaccurate integration[2].

  • Self-Validation Checkpoint: Integrate the terminal CF3​ signal (set to 3.00). The adjacent CF2​ signals must integrate to exactly 2.00 ( ±0.05 ). Any deviation indicates incomplete relaxation.

Protocol 2: ATR FT-IR Spectroscopy

Causality: Fluorinated alcohols are often volatile or hygroscopic. Traditional KBr pellet methods introduce atmospheric moisture, which completely obscures the critical O-H stretch region and can mask weak C=C overtones. Attenuated Total Reflectance (ATR) eliminates matrix interference.

• Background Collection: Ensure the diamond ATR crystal is clean. Collect an ambient air background scan (32 scans, 4 cm−1 resolution).

  • Self-Validation Checkpoint: The background spectrum must show a flat baseline between 4000 and 650 cm−1 , with only minor atmospheric CO2​ and H2​O vapor bands.

• Sample Application: Deposit 1-2 drops of the neat liquid sample directly onto the ATR crystal. Ensure complete coverage of the sensor face.

• Data Acquisition & Verification: Acquire the sample spectrum (32 scans).

  • Self-Validation Checkpoint: Immediately check the 1640-1680 cm−1 region. If comparing batches, the absolute absence of a peak here in the saturated sample confirms zero contamination from the unsaturated precursor.

References

• Enhancing both the Intensities and Resolution of 19F NMR Spectra of PFAS through Band-Selective Homonuclear Decoupling National Center for Biotechnology Information (PMC) URL:[Link]

• Nuclear Magnetic Resonance (NMR) of Alkenes Chemistry LibreTexts URL:[Link]

• An Overview of Fluorine NMR ResearchGate URL:[Link]

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Safety & Regulatory Compliance

Navigating the Disposal of 1H,1H,2H,3H-Nonafluorohept-2-en-1-ol: A Guide for Laboratory Professionals

As researchers and scientists at the forefront of drug development, our commitment to innovation is paralleled by our responsibility to ensure the safety of our personnel and the preservation of our environment. The handling and disposal of specialized chemical reagents, such as the fluorinated alcohol 1H,1H,2H,3H-Nonafluorohept-2-en-1-ol, demand a meticulous and informed approach. This guide provides essential, immediate safety and logistical information for the proper disposal of this compound, grounded in scientific principles and regulatory guidance.

Understanding the Compound: Properties and Potential Hazards

1H,1H,2H,3H-Nonafluorohept-2-en-1-ol belongs to the family of fluorotelomer alcohols (FTOHs), a subset of PFAS. A critical aspect of FTOHs is their potential to degrade in the environment to form persistent perfluorinated carboxylic acids (PFCAs)[1][2][3]. This persistence underscores the importance of preventing their release into the environment through rigorous disposal procedures.

Based on data from similar short-chain fluorinated alcohols, researchers should anticipate that this compound may cause skin and eye irritation[4][5]. Therefore, appropriate personal protective equipment (PPE) is paramount during handling and disposal.

Core Principles of Disposal for Fluorinated Alcohols

The disposal of 1H,1H,2H,3H-Nonafluorohept-2-en-1-ol must be approached with the primary goal of complete destruction or secure containment to prevent environmental release. The U.S. Environmental Protection Agency (EPA) has provided interim guidance on the destruction and disposal of PFAS, which serves as the foundational framework for managing this chemical waste[6][7][8].

The recommended disposal methods for PFAS-containing materials, in order of preference, are:

• High-Temperature Incineration: This is the most effective method for the complete destruction of PFAS compounds.

• Permitted Hazardous Waste Landfills: For materials that cannot be incinerated, a licensed hazardous waste landfill provides a higher degree of containment than standard landfills.

• Underground Injection: In some cases, deep-well injection at a permitted facility may be an option for liquid waste.

It is crucial to consult with your institution's Environmental Health and Safety (EHS) department and a licensed hazardous waste disposal vendor to ensure compliance with all federal, state, and local regulations.

Step-by-Step Disposal Protocol

This protocol provides a general framework for the safe disposal of 1H,1H,2H,3H-Nonafluorohept-2-en-1-ol.

1. Personal Protective Equipment (PPE) and Engineering Controls:

• Hand Protection: Wear chemically resistant gloves (e.g., nitrile, neoprene)[4].

• Eye Protection: Use safety glasses with side shields or chemical splash goggles.

• Skin and Body Protection: A lab coat or chemically resistant apron is required.

• Ventilation: All handling and preparation for disposal should be conducted in a well-ventilated laboratory, preferably within a chemical fume hood.

2. Waste Segregation and Labeling:

• Dedicated Waste Container: Designate a specific, clearly labeled, and chemically compatible container for 1H,1H,2H,3H-Nonafluorohept-2-en-1-ol waste.

• Labeling: The container must be labeled as "Hazardous Waste" and include the full chemical name: "1H,1H,2H,3H-Nonafluorohept-2-en-1-ol". The accumulation start date should also be clearly marked.

• Compatibility: Do not mix this waste with other chemical waste streams unless explicitly approved by your EHS department.

3. Waste Collection and Storage:

• Small Quantities: For small quantities of pure compound or solutions, collect the waste in the designated container.

• Contaminated Materials: Any materials contaminated with 1H,1H,2H,3H-Nonafluorohept-2-en-1-ol (e.g., pipette tips, gloves, absorbent pads) should also be placed in the designated hazardous waste container.

• Storage: Store the sealed waste container in a designated satellite accumulation area within the laboratory, away from incompatible materials.

4. Arranging for Disposal:

• Contact EHS: Once the waste container is full or has reached its accumulation time limit, contact your institution's EHS department to arrange for pickup.

• Waste Vendor: Your EHS department will coordinate with a licensed hazardous waste disposal vendor who has the capability to handle and dispose of PFAS waste, preferably through high-temperature incineration.

Decision-Making Workflow for Disposal

The following diagram illustrates the decision-making process for the proper disposal of 1H,1H,2H,3H-Nonafluorohept-2-en-1-ol.

Caption: Disposal decision workflow for 1H,1H,2H,3H-Nonafluorohept-2-en-1-ol waste.

Quantitative Data Summary

Parameter	Value/Recommendation	Source
Preferred Disposal Method	High-Temperature Incineration	EPA Interim Guidance
Incineration Temperature	>1000°C	General recommendation for PFAS
Alternative Disposal	Permitted Hazardous Waste Landfill	EPA Interim Guidance
PPE (Minimum)	Nitrile/Neoprene Gloves, Safety Goggles, Lab Coat	SDS for similar compounds
Environmental Concern	Potential to form persistent PFCAs	[1][2][3]

Conclusion

The responsible disposal of 1H,1H,2H,3H-Nonafluorohept-2-en-1-ol is a critical component of laboratory safety and environmental stewardship. By adhering to the principles of waste minimization, proper segregation, and the use of approved disposal methods like high-temperature incineration, we can mitigate the potential risks associated with this and other fluorinated compounds. Always prioritize consultation with your institution's EHS department to ensure full compliance with all applicable regulations.

References

• Ellis, D. A., Martin, J. W., De Silva, A. O., Mabury, S. A., Hurley, M. D., Andersen, M. P. S., & Wallington, T. J. (2003). Degradation of Fluorotelomer Alcohols: A Likely Atmospheric Source of Perfluorinated Carboxylic Acids. Environmental Science & Technology, 37(17), 3816–3825. [Link]

• Yao, Y., et al. (2017). Degradation of Fluorotelomer-Based Polymers Contributes to the Global Occurrence of Fluorotelomer Alcohol and Perfluoroalkyl Carboxylates: A Combined Dynamic Substance Flow and Environmental Fate Modeling Analysis. Environmental Science & Technology, 51(8), 4461-4470. [Link]

• Yao, Y., et al. (2017). Degradation of Fluorotelomer-Based Polymers Contributes to the Global Occurrence of Fluorotelomer Alcohol and Perfluoroalkyl Carboxylates: A Combined Dynamic Substance Flow and Environmental Fate Modeling Analysis. ACS Publications. [Link]

• Ding, G., & Peijnenburg, W. J. G. M. (2005). Fluorotelomer Alcohol Biodegradation—Direct Evidence that Perfluorinated Carbon Chains Breakdown. Environmental Science & Technology, 39(19), 7483–7489. [Link]

• Wang, N., et al. (2005). Fluorotelomer alcohol biodegradation-direct evidence that perfluorinated carbon chains breakdown. PubMed. [Link]

• Kishida Chemical Co., Ltd. (2022). Safety Data Sheet: 1-(2,2,2-Trifluoroethyl)-1H-pyrazol-3-amine hydrochloride. [Link]

• Carl Roth GmbH + Co. KG. (2025). Safety Data Sheet: 1H,1H,2H,2H-Perfluoro-1-octanol. [Link]

• Kishida Chemical Co., Ltd. (2024). Safety Data Sheet: 2,2',2”-Nitrilotriethanol. [Link]

• Sugiyamagen Co., Ltd. (n.d.). Safety Data Sheet. [Link]

• Carl Roth GmbH + Co. KG. (2025). Safety Data Sheet: 1H,1H,2H,2H-Perfluoro-1-decanol. [Link]

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Navigating the Safe Handling of 1H,1H,2H,3H-Nonafluorohept-2-en-1-ol: A Guide for Laboratory Professionals

An In-Depth Guide to Personal Protective Equipment, Operational Protocols, and Disposal for a Novel Fluorinated Alcohol

For researchers at the forefront of pharmaceutical development and chemical synthesis, the introduction of novel compounds like 1H,1H,2H,3H-Nonafluorohept-2-en-1-ol presents both exciting opportunities and critical safety challenges. As a partially fluorinated alcohol, its unique properties necessitate a comprehensive understanding of its potential hazards and the implementation of rigorous safety protocols. This guide, developed for laboratory professionals, provides a detailed framework for the safe handling, use, and disposal of this compound, ensuring the protection of personnel and the environment.

Understanding the Hazard Profile: A Synthesis of Available Data

Due to the novelty of 1H,1H,2H,3H-Nonafluorohept-2-en-1-ol, a specific Safety Data Sheet (SDS) may not be readily available. However, by examining data from structurally similar fluorinated alcohols, such as 1H,1H-perfluoro-1-heptanol and 1H,1H,2H,2H-perfluoro-1-octanol, we can extrapolate a precautionary hazard profile. These related compounds are known to cause skin and serious eye irritation.[1][2][3] The presence of the fluorinated alkyl chain suggests that this compound should be handled with care to avoid dermal absorption and inhalation.

Assumed Hazard Classifications:

• Skin Irritation: Likely to cause skin irritation upon direct contact.[1][3]

• Eye Irritation: Poses a risk of serious eye irritation or damage.[1][3]

• Inhalation Toxicity: Vapors or aerosols may be harmful if inhaled, potentially causing respiratory tract irritation.[4]

• Environmental Hazard: As with many per- and polyfluoroalkyl substances (PFAS), this compound is presumed to be persistent in the environment and may be toxic to aquatic life.[5][6]

Personal Protective Equipment (PPE): Your First Line of Defense

A multi-layered approach to PPE is essential when handling 1H,1H,2H,3H-Nonafluorohept-2-en-1-ol. The selection of appropriate PPE is not merely a checklist but a risk-mitigation strategy grounded in the compound's anticipated hazards.

Core PPE Ensemble

PPE Component	Specification	Rationale
Hand Protection	Chemical-resistant gloves (Nitrile or Neoprene)	Provides a barrier against skin contact and potential absorption. Double-gloving is recommended for extended handling periods or when working with larger quantities.[7][8]
Eye and Face Protection	Safety goggles with side shields and a face shield	Protects against splashes to the eyes and face.[9] Contact lenses should not be worn when handling this chemical.[10]
Body Protection	Chemical-resistant lab coat or apron	Prevents contamination of personal clothing and minimizes skin exposure.[7][11]
Respiratory Protection	Use in a certified chemical fume hood	Engineering controls are the primary method for preventing inhalation exposure. A respirator may be necessary for spill cleanup or in situations with inadequate ventilation.[7][12]

dot

Caption: PPE selection and workflow for handling fluorinated alcohols.

Operational Plan: A Step-by-Step Guide to Safe Handling

Adherence to a strict operational protocol is paramount to minimizing exposure and ensuring a safe working environment.

1. Preparation and Engineering Controls:

• Ventilation: All handling of 1H,1H,2H,3H-Nonafluorohept-2-en-1-ol must be conducted in a properly functioning chemical fume hood.[4][7][10]

• Emergency Equipment: Ensure that an eyewash station and safety shower are readily accessible and have been recently tested.[5]

• Spill Kit: A spill kit containing absorbent materials suitable for organic liquids should be available in the immediate work area.

2. Handling Procedures:

• Personal Protective Equipment: Don the complete PPE ensemble as outlined in the table above before entering the handling area.

• Aliquotting and Transfer: Use non-sparking tools and ground equipment during transfers to prevent static discharge.[10][13] Avoid generating aerosols or mists.

• Heating: If heating is required, use a well-controlled heating mantle or water bath. Avoid open flames.[10]

• Hygiene: Wash hands thoroughly with soap and water after handling, even if gloves were worn.[10][12] Contaminated clothing should be removed immediately and laundered separately before reuse.[4]

3. Storage:

• Container: Store in a tightly closed, properly labeled container.

• Location: Keep in a cool, dry, and well-ventilated area away from heat, sparks, and open flames.[10]

• Incompatibilities: Store separately from strong oxidizing agents, acids, and other incompatible materials.[10][13]

Disposal Plan: Environmental Responsibility and Regulatory Compliance

As a fluorinated compound, 1H,1H,2H,3H-Nonafluorohept-2-en-1-ol falls under the broad category of PFAS, which are known for their environmental persistence. Therefore, proper disposal is not just a matter of laboratory safety but also of environmental stewardship.

The U.S. Environmental Protection Agency (EPA) has issued interim guidance on the destruction and disposal of PFAS-containing materials.[14][15] While this guidance is not yet a formal regulation, it represents the current scientific understanding of best practices.[16][17]

Recommended Disposal Pathways:

Disposal Method	Description	Rationale
High-Temperature Hazardous Waste Incineration	Thermal destruction at temperatures exceeding 1,100°C in a permitted hazardous waste incinerator.[16]	This method is considered one of the most effective for the complete mineralization of PFAS compounds, minimizing the release of harmful byproducts.[16]
Hazardous Waste Landfill	Disposal in a permitted Subtitle C hazardous waste landfill.[16]	These landfills have stringent engineering controls, such as composite liners and leachate collection and treatment systems, to contain the waste and prevent environmental release.[16][17]
Underground Injection	Injection into a Class I hazardous waste injection well.	This method isolates liquid wastes deep underground, protecting drinking water sources. Its availability and suitability can be location-dependent.[16]

dot

Caption: Decision tree for the disposal of fluorinated waste.

Crucially, do not dispose of this chemical down the drain or in general laboratory waste. [2] All waste containing 1H,1H,2H,3H-Nonafluorohept-2-en-1-ol, including contaminated consumables, must be collected in a designated, sealed, and properly labeled hazardous waste container for disposal by a licensed waste management contractor.

Emergency Procedures: Preparedness is Key

Spill Response:

• Evacuate the immediate area and alert colleagues.

• If safe to do so, and while wearing full PPE, contain the spill with an inert absorbent material.

• Collect the absorbed material into a sealed container for hazardous waste disposal.

• Ventilate the area and wash the spill site after material pickup is complete.

First Aid:

• Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen and seek immediate medical attention.

• Skin Contact: Remove contaminated clothing and wash the affected area with soap and water for at least 15 minutes. Seek medical attention if irritation persists.[3]

• Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15 minutes, holding the eyelids open. Seek immediate medical attention from an ophthalmologist.[1][3]

• Ingestion: Do not induce vomiting. Rinse the mouth with water and seek immediate medical attention.[3]

By integrating these safety protocols into your laboratory's standard operating procedures, you can effectively mitigate the risks associated with handling 1H,1H,2H,3H-Nonafluorohept-2-en-1-ol, fostering a culture of safety and scientific excellence.

References

• Updated Interim Guidance on Destruction or Disposal of Materials Containing Per- and Polyfluoroalkyl Substances in the United States. (2026, February 26). U.S. Department of Defense.
• EPA's Updated Guidance on Destruction and Disposal of PFAS. (2024, May 3).
• Is There a Right Way to Handle PFAS Disposal? (2025, March 26). Plastics Engineering.
• EPA Releases Updated Interim Guidance on Destroying and Disposing of Certain PFAS and PFAS-Containing Materials, Will Hold 180-Day Comment Period. (2024, May 7).
• Interim Guidance on the Destruction and Disposal of PFAS and Materials Containing PFAS. (2025, September 22). U.S. Environmental Protection Agency.
• Material Safety D
• Personal Protective Equipment (PPE) Guidelines for Chemical Safety - OLSEH – IISc Bangalore. (2025, August 27).
• Safety D
• SAFETY DATA SHEET - Sigma-Aldrich. (2026, March 16).
• SAFETY D
• Essential PPE for Protection Against Liquid Chemicals | SafetyCulture Marketplace AU. (2025, April 9).
• Personal Protective Equipment for Chemical Exposures (7/24)
• PPE and Safety Equipment When Using Chemicals - Compliance Partners. (2024, April 5).
• Chemical Safety Data Sheet MSDS / SDS - 1H,1H-PERFLUORO-1-HEPTANOL - ChemicalBook. (2024, December 21).
• PPE and Safety Equipment When Using Chemicals - Compliance Partners. (2024, April 5).
• Safety Data Sheet: 1H,1H,2H,2H-Perfluoro-1-octanol - Carl ROTH. (2025, March 10).
• 1H,1H,1H,2H,2H-NONAFLUOROHEXANE - Safety Data Sheet - ChemicalBook. (2026, March 21).
• FLINN SCIENTIFIC, Inc.
• SAFETY DATA SHEET - Sigma-Aldrich. (2025, November 6).
• SAFETY DATA SHEET - Fisher Scientific. (2009, September 1).
• 1H,3H-Perfluoro(2-oxabutane) - Apollo Scientific. (2023, June 23).

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